5-Bromo-4(3H)-pyrimidone Hydrobromide

Core Science & Biosynthesis

5-Bromo-4(3H)-pyrimidone Hydrobromide (CAS 70850-67-8): A Comprehensive Technical Guide for Advanced Chemical Synthesis and Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, the pyrimidine scaffold is universally recognized as a "privileged structure," forming the core of numerous FDA-approved therapeutics. Among the most versatile halogenated building blocks is 5-Bromo-4(3H)-pyrimidone Hydrobromide (CAS 70850-67-8) . This compound serves as a critical intermediate in the synthesis of targeted kinase inhibitors, antiviral nucleoside analogs, and complex heterocyclic architectures.

This technical whitepaper provides an in-depth analysis of the compound's structural dynamics, the strategic advantages of utilizing its hydrobromide salt over the free base, and a self-validating experimental protocol for its application in palladium-catalyzed cross-coupling reactions.

Physicochemical Profiling & Structural Dynamics

Understanding the distinct physical properties of the hydrobromide salt versus its free base is essential for precise stoichiometric calculations and reaction design. The data below synthesizes the core physicochemical attributes of the compound as documented in chemical databases like PubChem[1] and Sigma-Aldrich.

Quantitative Data Summary

Property	Value
Chemical Name	5-Bromo-4(3H)-pyrimidone Hydrobromide
CAS Number (Salt)	70850-67-8
CAS Number (Free Base)	19808-30-1[1]
Molecular Formula	C₄H₄Br₂N₂O (Salt) / C₄H₃BrN₂O (Free Base)[1][2]
Molecular Weight	255.89 g/mol (Salt) / 174.98 g/mol (Free Base)[1]
Appearance	White to off-white crystalline solid
Topological Polar Surface Area	41.5 Ų[1]
GHS Classification	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)[1]

Tautomeric Equilibrium and Reactivity Implications

The pyrimidone core exhibits a well-documented lactam-lactim tautomerism (4(3H)-pyrimidone ⇌ 4-hydroxypyrimidine). While the lactim form suggests full aromaticity, spectroscopic evidence confirms that the lactam form predominates in polar solvents and the solid state[2]. This equilibrium is paramount in rational drug design, as the lactam form dictates the hydrogen bond donor/acceptor profile when the molecule interacts with target proteins, such as the hinge region of kinases.

Strategic Advantages of the Hydrobromide Salt

Why utilize the hydrobromide salt (CAS 70850-67-8) rather than the free base (CAS 19808-30-1)? The electron-rich nature of the pyrimidine ring makes the free base susceptible to slow oxidative degradation over time. Protonation of the ring nitrogen to form the hydrobromide salt significantly stabilizes the scaffold, yielding a highly crystalline, non-hygroscopic solid[2]. This ensures precise stoichiometric control during sensitive catalytic reactions and extends the shelf-life of the reagent.

Synthetic Workflows in Drug Discovery

The strategic placement of the bromine atom at the C5 position, combined with the amphoteric pyrimidone core, allows for divergent synthetic pathways. The C-Br bond is highly reactive toward oxidative addition, making it an ideal candidate for Suzuki, Heck, and Negishi cross-coupling reactions[3][4]. Concurrently, the N3 and O4 positions can undergo regioselective electrophilic alkylation.

Workflow of 5-Bromo-4(3H)-pyrimidone HBr in drug discovery and chemical synthesis.

Self-Validating Experimental Protocol: Suzuki-Miyaura Cross-Coupling

The following protocol details the C5-arylation of 5-Bromo-4(3H)-pyrimidone Hydrobromide. This methodology is designed as a self-validating system, ensuring that the causality behind every reagent choice is understood to prevent reaction failure.

Materials Required

• Substrate: 5-Bromo-4(3H)-pyrimidone Hydrobromide (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.2 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Base: Sodium carbonate (Na₂CO₃) (3.0 equiv)

• Solvent System: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology & Causality

• Preparation of the Base Solution: Dissolve Na₂CO₃ (3.0 equiv) in degassed H₂O.

  • Causality: The stoichiometry here is the most common point of failure. Exactly 1.0 equivalent of base is strictly consumed to neutralize the hydrobromide salt of the pyrimidone. The remaining 2.0 equivalents are required to form the active boronate complex necessary for the transmetalation step in the palladium catalytic cycle.

• Substrate Solubilization: In an oven-dried Schlenk flask equipped with a magnetic stir bar, suspend 5-Bromo-4(3H)-pyrimidone Hydrobromide and the arylboronic acid in 1,4-Dioxane.

• Degassing (Critical Step): Sparge the biphasic mixture with Argon for 15 minutes.

  • Causality: Oxygen is a potent poison for Pd(0) catalysts, rapidly oxidizing them to inactive Pd(II) species. Complete deoxygenation ensures catalyst longevity and prevents unwanted oxidative homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 equiv) under a positive stream of Argon, followed immediately by the aqueous base solution.

• Thermal Activation: Heat the mixture to 90°C for 12–16 hours under an Argon atmosphere.

  • Causality: While the C-Br bond on the electron-deficient pyrimidine ring is highly reactive, the biphasic nature of the reaction requires elevated temperatures to ensure adequate mass transfer between the organic and aqueous layers.

• Reaction Monitoring (Analytical Validation): Monitor the reaction progress via LC-MS rather than TLC.

  • Causality: TLC is often unreliable for highly polar, amphoteric pyrimidones. LC-MS provides definitive validation: the starting material exhibits a distinct 1:1 isotopic doublet (M and M+2) due to the ⁷⁹Br and ⁸¹Br isotopes. Successful coupling is confirmed by the complete disappearance of this doublet and the emergence of the product mass.

• Workup and Isolation: Cool the reaction to room temperature, concentrate the organic solvent in vacuo, and adjust the aqueous layer to pH 6 using 1M HCl.

  • Causality: The resulting functionalized pyrimidone is amphoteric. Adjusting the solution to its isoelectric point (approximately pH 6) minimizes its solubility in water, inducing the precipitation of the pure cross-coupled product, which can then be collected via vacuum filtration.

Safety & Handling

According to standardized GHS classifications[1], 5-Bromo-4(3H)-pyrimidone Hydrobromide is categorized as a skin and eye irritant (H315, H319) and may cause respiratory irritation (H335).

• PPE: Always handle within a certified chemical fume hood while wearing nitrile gloves, safety goggles, and a standard lab coat.

• Storage: Store in a cool, dry place away from strong oxidizing agents. The hydrobromide salt is stable under ambient conditions but should be kept tightly sealed to prevent moisture ingress.

References

• PubChem , "4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256", National Center for Biotechnology Information. URL: [Link]

• ChemContract Research , "Heterocyclic Compounds — Buy from USA Supplier", ChemContract. URL: [Link]

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• 2. 5-Bromopyrimidin-2(1H)-one hydrobromide | 81590-30-9 | Benchchem [benchchem.com]
• 3. chem-contract.com [chem-contract.com]
• 4. chem-contract.com [chem-contract.com]

The Architect's Guide to 5-Bromo-4(3H)-pyrimidone Hydrobromide: Structural Dynamics, Synthesis, and Cross-Coupling Applications

Executive Summary

As a Senior Application Scientist bridging the gap between bench chemistry and scalable drug development, I frequently encounter challenges where the physical properties of a building block dictate the success or failure of a downstream synthetic campaign. 5-Bromo-4(3H)-pyrimidone hydrobromide is a prime example of a molecule where structural tautomerism and salt-form selection converge to create an exceptionally versatile intermediate. This guide provides an in-depth technical analysis of its physicochemical profile, details a self-validating synthetic protocol, and explores its pivotal role in modern chemical biology.

Structural Profiling and Physicochemical Data

The core pharmacophore, 5-bromo-4(3H)-pyrimidone, exists in a tautomeric equilibrium with 5-bromo-4-hydroxypyrimidine 1[1]. In solution, the lactam (pyrimidone) form generally predominates over the lactim (hydroxypyrimidine) form. However, the introduction of hydrobromic acid (HBr) to form the hydrobromide salt fundamentally alters its solid-state stability and solubility profile 2[2]. The protonation stabilizes the crystalline lattice, preventing premature degradation or unwanted nucleophilic attacks during long-term storage.

Quantitative Physicochemical Data

Property	Value
Chemical Name	5-Bromo-4(3H)-pyrimidone Hydrobromide
Salt CAS Registry Number	70850-67-8[2]
Base Free CAS Registry Number	19808-30-1[1]
Molecular Formula	C₄H₃BrN₂O · HBr (or C₄H₄Br₂N₂O)
Molecular Weight	255.9 g/mol [2]
Appearance	White to off-white crystalline solid
Solubility Profile	Soluble in DMSO and Water (moderate); Insoluble in non-polar organics

Mechanistic Synthesis: A Self-Validating Protocol

In chemical manufacturing, efficiency is driven by atomic economy and the reduction of unit operations. The synthesis of 5-bromo-4(3H)-pyrimidone hydrobromide represents an elegant, self-validating system. By utilizing elemental bromine in a protic solvent, the electrophilic aromatic substitution (S_EAr) at the C5 position naturally generates hydrobromic acid as a stoichiometric byproduct. Instead of neutralizing this acid, the system leverages it in situ to precipitate the target salt.

Workflow of SEAr bromination and in situ hydrobromide salt precipitation.

Detailed Experimental Protocol: Electrophilic Bromination

• Step 1: Substrate Dissolution. Suspend 4(3H)-pyrimidone (1.0 eq) in glacial acetic acid (10 volumes).

  • Causality: Acetic acid acts as a polar protic solvent that stabilizes the transition state of the S_EAr without reacting with the brominating agent. It provides an ideal medium for the subsequent salt precipitation.

• Step 2: Electrophilic Addition. Slowly add elemental bromine (Br₂, 1.05 eq) dropwise at 20–25°C under vigorous stirring.

  • Causality: Dropwise addition controls the highly exothermic nature of the reaction, preventing polybromination and oxidative ring cleavage.

• Step 3: Maturation & Salt Formation. Elevate the temperature to 60°C for 2 hours.

  • Causality: Heating drives the substitution to completion. Crucially, the HBr generated during the bromination protonates the pyrimidone core. Because the hydrobromide salt has drastically lower solubility in acetic acid than the free base, it drives the reaction equilibrium forward via Le Chatelier's principle, precipitating out of solution. This serves as a visual, self-validating confirmation of the reaction's success.

• Step 4: Isolation & Purification. Cool the reactor to 5°C, filter the crystalline precipitate, and wash sequentially with cold ethyl acetate.

  • Causality: Cold non-polar washes effectively remove residual acetic acid and unreacted bromine while leaving the highly polar hydrobromide salt intact, achieving >98% purity without the yield loss associated with secondary recrystallization.

Applications in Chemical Biology and Drug Discovery

The C5-bromine atom is a highly reactive handle for transition-metal-catalyzed cross-coupling reactions. Once the hydrobromide salt is neutralized (free-based) in situ, the pyrimidone core can be functionalized to access complex chemical space, such as kinase inhibitors or nucleoside analogs (e.g., Zebularine derivatives) 2[2].

Logical workflow for functionalizing the C5 position via Pd-catalyzed cross-coupling.

Strategic Considerations for Cross-Coupling

When deploying this molecule in Suzuki-Miyaura or Buchwald-Hartwig couplings, the hydrobromide salt must be rigorously accounted for. An extra equivalent of an inorganic base (e.g., Na₂CO₃ or K₃PO₄) is strictly required to neutralize the HBr before the catalytic cycle can initiate. Failure to account for the salt stoichiometry will result in an acidic microenvironment that poisons the palladium catalyst and stalls the oxidative addition step.

References

• PubChem. "4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256." National Institutes of Health (NIH). Available at:[Link]

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• 1. 4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrimidone | Sigma-Aldrich [sigmaaldrich.com]

An In-Depth Technical Guide to the Spectral Analysis of 5-Bromo-4(3H)-pyrimidone Hydrobromide

Introduction

In the landscape of pharmaceutical and materials science, halogenated heterocyclic compounds are fundamental building blocks for the synthesis of a vast array of functional molecules. Among these, 5-Bromo-4(3H)-pyrimidone stands out as a critical intermediate. Its structure, featuring a pyrimidine core, a bromine substituent, and a lactam functional group, offers multiple sites for further chemical modification. The hydrobromide salt form is often utilized to improve its handling and stability.

Accurate structural elucidation and purity assessment are paramount for any downstream application. This technical guide provides a comprehensive overview of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—as they apply to the characterization of 5-Bromo-4(3H)-pyrimidone Hydrobromide. This document is intended for researchers, scientists, and drug development professionals, offering not just data, but the underlying scientific rationale for its interpretation.

Molecular Structure and Spectroscopic Implications

5-Bromo-4(3H)-pyrimidone exists in a tautomeric equilibrium between the lactam (keto) and lactim (enol) forms. The lactam form is generally predominant in solid and solution phases. As a hydrobromide salt, one of the nitrogen atoms in the pyrimidine ring is protonated, which significantly influences the electronic environment and, consequently, the spectral data.

Caption: Tautomerism and the protonated state of 5-Bromo-4(3H)-pyrimidone.

This guide will focus on the spectral characteristics of the protonated lactam form, which is the most likely structure of the hydrobromide salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution.[1] For 5-Bromo-4(3H)-pyrimidone Hydrobromide, both ¹H and ¹³C NMR provide a detailed map of the proton and carbon frameworks.

¹H NMR Spectral Analysis

The proton NMR spectrum is anticipated to show distinct signals for the pyrimidine ring protons and the N-H protons. The protonation of the ring and the presence of the electronegative bromine atom will cause significant deshielding (downfield shifts) of the ring protons.[1]

Table 1: Predicted ¹H NMR Spectroscopic Data for 5-Bromo-4(3H)-pyrimidone Hydrobromide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.5 - 9.0	Singlet	1H	H-2	Adjacent to two nitrogen atoms, one of which is protonated, leading to strong deshielding.
~8.0 - 8.5	Singlet	1H	H-6	Adjacent to a protonated nitrogen and a carbonyl group, resulting in a downfield shift.
~12.0 - 14.0	Broad Singlet	1H	N1-H	Amide proton, typically broad due to quadrupole broadening and chemical exchange.
~13.0 - 15.0	Broad Singlet	1H	N3-H (or N1-H)	Proton from HBr on the second ring nitrogen. Its signal is expected to be broad and may exchange with the other N-H proton.

Note: Chemical shifts are predicted for a polar aprotic solvent like DMSO-d₆. The broad N-H signals may exchange with residual water in the solvent.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on all non-equivalent carbon atoms in the molecule. Due to the low natural abundance of ¹³C, spectra are typically acquired with proton decoupling, resulting in a singlet for each unique carbon.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 5-Bromo-4(3H)-pyrimidone Hydrobromide

Chemical Shift (δ, ppm)	Assignment	Rationale
~160	C-4	Carbonyl carbon of the lactam, significantly deshielded.
~155	C-2	Carbon situated between two nitrogen atoms, resulting in a strong downfield shift.
~145	C-6	Aromatic carbon adjacent to a nitrogen atom.
~100	C-5	Carbon directly bonded to bromine; the heavy atom effect of bromine causes a relative upfield shift compared to what might otherwise be expected.

Experimental Protocol for NMR Data Acquisition

A standardized protocol ensures reproducibility and high-quality data.

Caption: Standard workflow for NMR data acquisition.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 5-Bromo-4(3H)-pyrimidone Hydrobromide and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Calibration: Place the sample in the NMR spectrometer. Lock the instrument on the deuterium signal of the solvent. Perform automatic or manual tuning and shimming to optimize the magnetic field homogeneity.

• ¹H NMR Data Acquisition:

  • Pulse Sequence: Utilize a standard single-pulse experiment (e.g., zg30).[1]

  • Number of Scans: 16-64 scans are typically sufficient.

  • Relaxation Delay: A delay of 1-2 seconds is recommended.

  • Referencing: Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

• ¹³C NMR Data Acquisition:

  • Pulse Sequence: Use a proton-decoupled pulse sequence (e.g., zgpg30).

  • Number of Scans: Due to the low natural abundance of ¹³C, 1024-4096 scans are often required.

  • Relaxation Delay: A delay of 2-5 seconds is appropriate.

  • Referencing: Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm).

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

Infrared (IR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.[2] For 5-Bromo-4(3H)-pyrimidone, IR is particularly useful for confirming the presence of the lactam ring.

Interpretation of the IR Spectrum

The IR spectrum will be dominated by absorptions from the carbonyl and N-H groups of the lactam moiety, as well as vibrations from the pyrimidine ring.

Table 3: Characteristic IR Absorption Bands for 5-Bromo-4(3H)-pyrimidone Hydrobromide

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group	Intensity
3200 - 2800	N-H Stretching	Amide/Ammonium N-H	Strong, Broad
~1700 - 1650	C=O Stretching	Lactam (Amide I band)	Strong
~1620 - 1550	C=C and C=N Stretching	Pyrimidine Ring	Medium-Strong
~1550 - 1480	N-H Bending	Amide (Amide II band)	Medium
~700 - 600	C-Br Stretching	Aryl-Bromide	Medium-Strong

The presence of a strong absorption band in the 1700-1650 cm⁻¹ region is definitive evidence for the C=O group of the lactam, confirming the predominance of this tautomer.[3][4] The broadness of the N-H stretch is indicative of hydrogen bonding in the solid state.

Experimental Protocol for Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common sampling technique that requires minimal sample preparation.[5]

Methodology:

• Background Spectrum: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount (1-2 mg) of the solid 5-Bromo-4(3H)-pyrimidone Hydrobromide powder onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal surface. This is critical for obtaining a high-quality spectrum.[6]

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve a good signal-to-noise ratio.

• Cleaning: After the measurement, clean the crystal surface thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Electron Ionization (EI) is a "hard" ionization technique that causes fragmentation of the molecule, providing valuable structural information.[7][8]

Analysis of the Mass Spectrum

The mass spectrum of 5-Bromo-4(3H)-pyrimidone is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine, which has two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly equal abundance.[9] This results in two molecular ion peaks (M⁺ and [M+2]⁺) of roughly equal intensity, separated by 2 m/z units.

• Molecular Ion (M⁺): m/z = 174 (for ⁷⁹Br) and 176 (for ⁸¹Br).

• Major Fragments: Fragmentation is likely to proceed through the loss of small, stable molecules or radicals.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 3. FTIR study of five complex beta-lactam molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. beta-Lactam antibiotics. Spectroscopy and molecular orbital (MO) calculations. Part I: IR studies of complexation in penicillin-transition metal ion systems and semi-empirical PM3 calculations on simple model compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mt.com [mt.com]
• 6. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
• 7. Electron ionization - Wikipedia [en.wikipedia.org]
• 8. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 9. CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Solubility Profile of 5-Bromo-4(3H)-pyrimidone Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and subsequent therapeutic efficacy.[1] This guide provides a comprehensive framework for characterizing the solubility profile of 5-Bromo-4(3H)-pyrimidone Hydrobromide, a heterocyclic compound of interest in medicinal chemistry. In the absence of extensive published data for this specific salt, this document serves as a practical, in-depth manual for researchers to elucidate its solubility characteristics from first principles. We will delve into the theoretical underpinnings of solubility, provide detailed, field-proven experimental protocols for determining both kinetic and thermodynamic solubility, and explore the influence of critical variables such as pH and temperature. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data essential for informed decision-making in drug discovery and development.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a promising chemical entity from the laboratory to a viable therapeutic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, aqueous solubility stands out as a paramount factor, particularly for orally administered drugs.[1] A compound must first dissolve in the gastrointestinal fluids to be absorbed into the systemic circulation.[1] Consequently, poor solubility can lead to low and erratic bioavailability, hindering clinical development.

5-Bromo-4(3H)-pyrimidone Hydrobromide, as a substituted pyrimidinone, belongs to a class of compounds with significant biological potential.[2] The formation of a hydrobromide salt is a common strategy to enhance the aqueous solubility of a parent molecule, especially one with basic functional groups.[1][3] This guide will equip the researcher with the necessary tools and knowledge to thoroughly characterize the solubility of this compound, a crucial step in its preclinical evaluation.

Foundational Concepts: Kinetic vs. Thermodynamic Solubility

When discussing the solubility of a compound, it is essential to distinguish between two key concepts: kinetic and thermodynamic solubility.[4][5]

• Kinetic Solubility: This refers to the concentration of a compound at which it begins to precipitate from a supersaturated solution, often generated by diluting a concentrated stock solution (typically in dimethyl sulfoxide, DMSO) into an aqueous buffer.[6][7] Kinetic solubility assays are high-throughput and require minimal compound, making them ideal for early-stage drug discovery to quickly rank and filter compounds.[4][5] However, they may overestimate the true solubility as they do not represent a state of equilibrium.[6]

• Thermodynamic Solubility: Also known as equilibrium solubility, this is the concentration of a saturated solution of a compound in a specific solvent at equilibrium with its solid phase at a given temperature and pressure.[8] The shake-flask method is the gold standard for determining thermodynamic solubility and is crucial for lead optimization and formulation development.[4][5][8]

The following diagram illustrates the conceptual workflow for solubility assessment:

Caption: Workflow for solubility assessment in drug discovery.

Physicochemical Characterization: Predicting Solubility Behavior

A preliminary in-silico assessment of 5-Bromo-4(3H)-pyrimidone Hydrobromide can provide valuable insights into its likely solubility behavior.

pKa Estimation

Solvent Selection Rationale

The choice of solvents for solubility determination should be guided by the intended application. For pharmaceutical development, aqueous buffers at physiologically relevant pH values are paramount. A selection of organic solvents can also be useful for understanding the compound's polarity and for potential formulation strategies.

Recommended Solvent Panel:

• Deionized Water

• Phosphate Buffered Saline (PBS), pH 7.4

• 0.1 M HCl (approximating gastric pH)

• Buffers at pH values spanning the expected pKa (e.g., pH 2, 4, 6, 8, 10)

• Ethanol

• Methanol

• Propylene Glycol

• Dimethyl Sulfoxide (DMSO)

Experimental Protocols for Solubility Determination

The following sections provide detailed, step-by-step protocols for determining the kinetic and thermodynamic solubility of 5-Bromo-4(3H)-pyrimidone Hydrobromide.

Kinetic Solubility Determination via Turbidimetry

This method provides a rapid assessment of solubility and is suitable for high-throughput screening.[6][7][13]

Principle: A concentrated DMSO stock solution of the test compound is serially diluted in an aqueous buffer. The concentration at which the compound precipitates is detected by an increase in the turbidity of the solution, measured as light absorbance at a specific wavelength (typically 620 nm).[6][7][13]

Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 5-Bromo-4(3H)-pyrimidone Hydrobromide in 100% DMSO.

• Plate Setup: In a 96-well microplate, perform a 3-fold serial dilution of the DMSO stock solution.

• Addition of Aqueous Buffer: To each well containing the diluted compound, add the desired aqueous buffer (e.g., PBS, pH 7.4) to achieve a final DMSO concentration of 2%.[13]

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for 1-2 hours.[7][13]

• Turbidity Measurement: Measure the absorbance of each well at 620 nm using a microplate reader.

• Data Analysis: The kinetic solubility is determined as the concentration at which the absorbance significantly exceeds that of the DMSO-only control wells.[13]

Caption: Workflow for the turbidimetric kinetic solubility assay.

Thermodynamic Solubility Determination via the Shake-Flask Method

This is the "gold standard" method for determining the equilibrium solubility of a compound.[8][14]

Principle: An excess amount of the solid compound is agitated in a specific solvent for an extended period to ensure equilibrium is reached. The resulting saturated solution is then filtered, and the concentration of the dissolved compound is quantified.[4][8]

Protocol:

• Sample Preparation: Add an excess of solid 5-Bromo-4(3H)-pyrimidone Hydrobromide to a known volume of the test solvent in a sealed vial. Ensure there is undissolved solid present throughout the experiment.[8]

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) using a shaker or rotator for 24-48 hours. Longer incubation times may be necessary to ensure equilibrium is reached.[4]

• Phase Separation: Allow the vials to stand to let the excess solid settle. Carefully collect the supernatant and filter it through a low-binding filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.

• Quantification: Analyze the concentration of the compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• pH Measurement: For aqueous solutions, measure the pH of the saturated solution at the end of the experiment.[8]

Caption: Workflow for the shake-flask thermodynamic solubility assay.

Determining the pH-Solubility Profile

For an ionizable compound like 5-Bromo-4(3H)-pyrimidone Hydrobromide, understanding its solubility at different pH values is critical.[15]

Protocol:

• Buffer Preparation: Prepare a series of buffers with different pH values (e.g., from pH 2 to pH 10).

• Solubility Measurement: Perform the shake-flask thermodynamic solubility assay as described in section 4.2 in each of the prepared buffers.

• Data Plotting: Plot the measured solubility (on a logarithmic scale) against the final measured pH of the saturated solution.

• Data Interpretation: The resulting profile will illustrate how the solubility of the compound changes with pH, which can be correlated with its pKa values. For a basic salt, solubility is generally higher at lower pH values.

Data Presentation and Interpretation

The collected solubility data should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 1: Illustrative Solubility Profile of 5-Bromo-4(3H)-pyrimidone Hydrobromide

Solvent/Buffer	Temperature (°C)	Kinetic Solubility (µM)	Thermodynamic Solubility (µg/mL)	Final pH
0.1 M HCl	25	> 200	Data to be determined	~1.1
pH 4.0 Buffer	25	150	Data to be determined	4.0
pH 7.4 PBS	25	50	Data to be determined	7.4
pH 10.0 Buffer	25	< 10	Data to be determined	10.0
Water	25	75	Data to be determined	To be measured
Ethanol	25	> 200	Data to be determined	N/A

Note: The values in this table are for illustrative purposes only and should be replaced with experimentally determined data.

Conclusion

Characterizing the solubility profile of 5-Bromo-4(3H)-pyrimidone Hydrobromide is a fundamental step in its journey as a potential therapeutic agent. While pre-existing data may be scarce, a systematic application of the kinetic and thermodynamic solubility assays detailed in this guide will generate the robust data necessary for a comprehensive understanding of its biopharmaceutical properties. The pH-solubility profile, in particular, will be instrumental in predicting its behavior in the gastrointestinal tract and guiding future formulation strategies. By adhering to these rigorous, self-validating protocols, researchers can confidently advance the development of this promising compound.

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An In-Depth Technical Guide to the Stability and Storage of 5-Bromo-4(3H)-pyrimidone Hydrobromide

Introduction

5-Bromo-4(3H)-pyrimidone, also known as 5-bromo-4-hydroxypyrimidine, is a critical intermediate in the synthesis of various biologically active molecules.[1] Its hydrobromide salt, 5-Bromo-4(3H)-pyrimidone Hydrobromide, offers specific advantages in terms of handling and reactivity, making it a valuable reagent for researchers and drug development professionals. However, the inherent reactivity of the brominated pyrimidone core, coupled with the hygroscopic nature of the hydrobromide salt, necessitates a thorough understanding of its stability and the implementation of stringent storage protocols. This guide provides a comprehensive overview of the factors influencing the stability of this compound and outlines best practices for its storage and handling to ensure its integrity and performance in downstream applications.

I. Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of 5-Bromo-4(3H)-pyrimidone Hydrobromide is paramount to appreciating its stability profile.

Property	Value/Information	Source
Molecular Formula	C4H3BrN2O · HBr	[1]
Molecular Weight	255.89 g/mol	N/A
Appearance	Typically a solid	[2]
pKa	Data not readily available for the hydrobromide salt. The parent compound, 5-bromo-4(3H)-pyrimidinone, has experimental pKa data available.	[1]

While specific experimental data for the hydrobromide salt is limited in publicly available literature, the properties of the parent compound, 5-Bromo-4(3H)-pyrimidinone, and general knowledge of brominated heterocyclic compounds and hydrobromide salts provide a strong basis for understanding its behavior.[1][3]

II. Factors Influencing Stability

The stability of 5-Bromo-4(3H)-pyrimidone Hydrobromide is primarily influenced by three key factors: moisture, light, and temperature. Each of these can initiate degradation pathways that compromise the purity and reactivity of the compound.

A. Moisture and Hygroscopicity

Hydrobromide salts are known to be hygroscopic, meaning they readily absorb moisture from the atmosphere.[4] This absorbed water can act as a medium for several degradation reactions.

• Hydrolysis: The pyrimidone ring, particularly with an electron-withdrawing bromine substituent, can be susceptible to hydrolytic cleavage.[5] While the hydrobromide salt form may offer some protection compared to the free base, prolonged exposure to moisture can lead to the opening of the pyrimidine ring, yielding inactive byproducts.

• Physical Changes: Absorption of water can cause the solid material to become sticky or even deliquesce, making accurate weighing and handling difficult.

The rate and extent of moisture absorption are dependent on the ambient relative humidity (RH).[4][6] Studies on other inorganic salts have shown that deliquescence occurs at a specific deliquescence relative humidity (DRH), above which the solid will dissolve in the absorbed water.[4][7]

B. Light Sensitivity (Photostability)

Brominated organic compounds can be susceptible to photodegradation.[3][8] The energy from ultraviolet (UV) or even visible light can be sufficient to cleave the carbon-bromine bond, leading to the formation of radical species. These highly reactive intermediates can then participate in a cascade of secondary reactions, including dimerization, polymerization, or reaction with atmospheric oxygen, resulting in a complex mixture of degradation products.[5]

C. Thermal Stability

While many organic compounds are stable at ambient temperatures, elevated temperatures can accelerate degradation processes.[9] For 5-Bromo-4(3H)-pyrimidone Hydrobromide, thermal stress can lead to:

• Decomposition: At sufficiently high temperatures, the molecule can undergo decomposition, potentially releasing hazardous gases such as hydrogen bromide and nitrogen oxides.[10]

• Increased Reaction Rates: Higher temperatures increase the kinetic energy of molecules, accelerating the rates of underlying degradation reactions, including any potential interactions with trace impurities.

III. Recommended Storage and Handling Protocols

To mitigate the risks associated with the inherent instabilities of 5-Bromo-4(3H)-pyrimidone Hydrobromide, a multi-faceted approach to storage and handling is essential.

A. Core Storage Conditions

The following table summarizes the recommended storage conditions to maintain the long-term stability of the compound.

Parameter	Recommendation	Rationale
Temperature	Store in a cool place.[11][12] Some suppliers recommend refrigeration.	To minimize thermal degradation and slow down potential chemical reactions.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).	To displace moisture and oxygen, thereby preventing hydrolysis and oxidation.
Container	Keep in a tightly closed, chemically resistant container.[11][12]	To prevent the ingress of moisture and air, and to avoid reactions with the container material.
Light	Protect from light by using an amber or opaque container and storing in a dark location.[3]	To prevent photodegradation.

B. Experimental Workflow for Handling

Adherence to a strict handling protocol is crucial to prevent contamination and degradation during experimental use.

Caption: Recommended workflow for handling 5-Bromo-4(3H)-pyrimidone Hydrobromide.

C. Personal Protective Equipment (PPE)

Given the potential hazards associated with brominated compounds and hydrobromide salts, appropriate personal protective equipment should always be worn.

• Eye Protection: Wear tightly fitting safety goggles.[11]

• Hand Protection: Use chemical-impermeable gloves.[11]

• Body Protection: A lab coat or other protective clothing is recommended.[11]

• Respiratory Protection: If there is a risk of dust formation, a respirator may be necessary.[11]

IV. Potential Degradation Pathways and Their Mitigation

Understanding the likely degradation pathways is key to developing effective strategies to prevent them.

A. Hydrolytic Degradation

As previously mentioned, hydrolysis is a significant concern. The pyrimidine ring can be susceptible to nucleophilic attack by water, leading to ring-opening.

Caption: Simplified schematic of hydrolytic degradation.

Mitigation: The most effective mitigation strategy is strict moisture control through storage in a desiccator or under an inert atmosphere and minimizing exposure to ambient air during handling.

B. Oxidative Degradation

While less commonly cited for this specific molecule in readily available literature, oxidative degradation is a potential pathway for many organic compounds, particularly in the presence of light or trace metal impurities.[5][13] The pyrimidine ring and the bromide substituent could be sites for oxidative attack.

Mitigation: Storing under an inert atmosphere and in high-purity containers will minimize the risk of oxidation.

C. Photodegradation

The cleavage of the C-Br bond by light is a well-established phenomenon for brominated organic compounds.[8]

Caption: Simplified schematic of photodegradation.

Mitigation: The use of amber or opaque containers and storage in the dark are essential to prevent photodegradation.[3]

V. Protocol for Assessing Compound Stability

For critical applications, it may be necessary to periodically assess the stability of stored 5-Bromo-4(3H)-pyrimidone Hydrobromide.

A. Visual Inspection

A simple visual inspection can often provide the first indication of degradation. Look for:

• Color Change: Any significant deviation from the initial color.

• Clumping or Caking: Indicates moisture absorption.

• Deliquescence: The appearance of a liquid phase.

B. Analytical Characterization

For a more quantitative assessment, the following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): An HPLC assay with a suitable reference standard is the most effective method for determining the purity of the compound and quantifying any degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help to identify the presence of impurities.

• Mass Spectrometry (MS): Can be used to identify the molecular weights of any degradation products, aiding in the elucidation of their structures.

C. Forced Degradation Studies

To proactively understand the degradation profile, forced degradation (stress testing) studies can be performed. This involves subjecting the compound to harsh conditions to accelerate degradation.

Experimental Protocol for Forced Degradation:

• Acid/Base Hydrolysis:

  • Dissolve a small amount of the compound in a solution of dilute hydrochloric acid (e.g., 0.1 M HCl) and a separate sample in a solution of dilute sodium hydroxide (e.g., 0.1 M NaOH).

  • Heat the solutions (e.g., at 60°C) for a defined period.

  • Neutralize the samples and analyze by HPLC.

• Oxidative Degradation:

  • Dissolve the compound in a solution containing a mild oxidizing agent (e.g., 3% hydrogen peroxide).

  • Stir at room temperature for a set time.

  • Analyze by HPLC.

• Photostability:

  • Expose a thin layer of the solid compound and a solution of the compound to a controlled source of UV and visible light.

  • Analyze the samples at various time points by HPLC.

• Thermal Degradation:

  • Heat a sample of the solid compound in an oven at a temperature below its melting point for a specified duration.

  • Allow the sample to cool and then analyze by HPLC.

Conclusion

The stability and integrity of 5-Bromo-4(3H)-pyrimidone Hydrobromide are critical for its successful application in research and development. By understanding the key factors that influence its stability—namely moisture, light, and heat—and by implementing the rigorous storage and handling protocols outlined in this guide, researchers can ensure the quality and reliability of this important chemical intermediate. A proactive approach to stability, including regular visual inspection and, where necessary, analytical characterization and forced degradation studies, will ultimately contribute to more robust and reproducible scientific outcomes.

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Biological Activity of 5-Bromo-4(3H)-pyrimidone Derivatives: A Technical Guide to TLR7-Mediated Immunomodulation

Executive Summary

The 5-bromo-4(3H)-pyrimidone scaffold represents a highly specialized class of synthetic immunomodulators. Unlike traditional cytotoxic agents, these derivatives function as biological response modifiers, orchestrating robust innate and adaptive immune responses without direct cellular toxicity. This whitepaper provides an in-depth technical analysis of their biological activity, focusing on the canonical derivative Bropirimine (2-amino-5-bromo-6-phenylpyrimidin-4-one) , detailing its structural dynamics, receptor signaling pathways, and the self-validating experimental protocols required to evaluate its efficacy.

Chemical Profile & Structural Dynamics

The biological efficacy of 5-bromo-4(3H)-pyrimidones is deeply rooted in their structural chemistry. Bropirimine (C₁₀H₈BrN₃O), the most extensively characterized compound in this class, exhibits unique crystallographic and molecular behaviors[1][2].

Structurally, these pyrimidone derivatives display tautomerism, capable of adopting either 1H- or 3H-tautomeric forms depending on their microenvironment and coformer interactions[3]. The substitution of a bromine atom at the 5-position is a critical design feature. Bromine provides versatile possibilities for intermolecular interactions, acting as a potent halogen bond donor[3]. This halogen bonding significantly enhances the compound's binding affinity to the hydrophobic pockets of endosomal receptors, stabilizing the ligand-receptor complex required for downstream signal transduction.

Mechanism of Action: The TLR7 Signaling Cascade

The primary biological target for 5-bromo-4(3H)-pyrimidone derivatives is Toll-like receptor 7 (TLR7) [4][5]. TLR7 is an endosomal pattern recognition receptor (PRR) that natively detects single-stranded RNA (ssRNA) from viral pathogens[4][5]. Bropirimine acts as a synthetic ssRNA mimic, functioning as a potent TLR7 agonist[1][4].

TLR7 MyD88-dependent signaling pathway activated by 5-bromo-4-pyrimidone derivatives.

Upon endosomal internalization, the pyrimidone derivative binds to TLR7, inducing receptor dimerization[5][6]. This conformational change allows the recruitment of the myeloid differentiation primary response 88 (MyD88) adaptor protein via its Toll/IL-1 receptor (TIR) domain[4][5]. MyD88 subsequently recruits IRAK4, IRAK1, and TRAF6, forming a signaling complex that drives two primary downstream cascades[4][5]:

• NF-κB Activation: Drives the transcription of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6)[4][5][7].

• IRF7 Activation: Drives the robust production of Type I interferons (IFN-α and IFN-β)[1][4][8].

Biological Activity Profile

The downstream effect of TLR7 activation by 5-bromo-4(3H)-pyrimidones is a profound stimulation of immunity, characterized by the augmentation of Natural Killer (NK) cell activity and enhanced macrophage cytotoxicity[1][7][8].

Quantitative Summary of Biological Activities

Biological Parameter	Target / Effector	Mechanism / Observed Effect
Receptor Binding	TLR7 (Endosomal)	Agonism; mimics ssRNA to trigger MyD88-dependent signaling[4][5].
Cytokine Release	IFN-α/β, TNF-α, IL-6	Robust upregulation via NF-κB and IRF7 transcription pathways[4][7].
Cellular Immunity	NK Cells, Macrophages	Augments cytotoxicity and proliferation without direct cellular toxicity[1][8].
Antitumor Efficacy	Bladder Carcinoma	29-31% objective response rate in Phase III clinical trials (Ta/T1)[1][9].
Genotoxicity	CHO Cell Lines	Induces clastogenesis (chromosome aberrations) at high concentrations[10].

Experimental Methodologies

To accurately evaluate the biological activity of 5-bromo-4(3H)-pyrimidone derivatives, researchers must utilize highly controlled in vitro models. The following protocols are engineered as self-validating systems to ensure data integrity.

Protocol 1: In Vitro PBMC Cytokine Induction Assay

This assay quantifies the immunomodulatory potency of pyrimidone derivatives by measuring cytokine secretion from human peripheral blood mononuclear cells (PBMCs)[4].

Step-by-Step Workflow:

• Isolation: Dilute human whole blood 1:1 with sterile PBS. Layer carefully over Ficoll-Paque and centrifuge at 400 x g for 30-40 minutes (brake off). Collect the buffy coat containing PBMCs[4].

• Seeding: Wash PBMCs twice with PBS and resuspend in complete RPMI medium (10% FBS). Seed at 1 x 10⁵ cells/well in a 96-well plate[4].

• Treatment: Apply serial dilutions of the pyrimidone derivative (e.g., Bropirimine at 0.1 µM to 10 µM).

• Controls: Include a Vehicle Control (DMSO matched to the highest drug concentration) and a Positive Control (LPS at 100 ng/mL)[4].

• Incubation & Readout: Incubate at 37°C in 5% CO₂ for 16-24 hours. Centrifuge the plate at 300 x g for 5 minutes, collect the supernatant, and quantify IFN-α and TNF-α via ELISA[4].

Causality & Validation: PBMCs are isolated via Ficoll-Paque because this density gradient specifically captures the mononuclear fraction rich in plasmacytoid dendritic cells (pDCs) and B cells—the primary immune subsets expressing endosomal TLR7[4]. The 16-24 hour incubation window is critical; it allows sufficient time for MyD88-dependent transcription and translation before proteolytic degradation of the secreted cytokines occurs[4]. The assay is self-validating through its controls: the vehicle establishes the baseline cytokine threshold, while LPS confirms the general immunocompetence and viability of the cells via an orthogonal pathway (TLR4)[4].

Protocol 2: Clonogenic Survival Assay for Bladder Cancer Cells

This assay evaluates the direct and indirect antiproliferative effects of the compound on tumor cells[9][11].

Step-by-Step Workflow:

• Seeding: Harvest bladder cancer cells (e.g., KK-47) using trypsin-EDTA. Seed at a strictly low density (500-1000 cells/well) into 6-well plates and allow overnight attachment[9][11].

• Treatment: Replace media with complete medium containing serial dilutions of the pyrimidone derivative (1-100 µg/mL) alongside a vehicle control[9].

• Incubation: Incubate for 7-14 days until distinct macroscopic colonies form.

• Staining: Wash wells twice with PBS. Fix colonies with methanol for 15 minutes, then stain with 0.5% crystal violet solution for 30 minutes. Wash gently with water and air dry[9].

• Analysis: Count colonies containing >50 cells. Calculate Plating Efficiency (PE) and Surviving Fraction (SF)[9].

Causality & Validation: Seeding cells at a low density ensures that each resulting colony arises from a single progenitor cell. This differentiates true reproductive cell death (loss of clonogenicity) from transient cell cycle arrest[9]. Crystal violet is utilized because the basic dye binds strongly to DNA and proteins in fixed cells, providing the high-contrast visualization required for accurate colony quantification[9]. The inclusion of a vehicle control normalizes the Plating Efficiency (PE), ensuring that any reduction in the Surviving Fraction (SF) is strictly attributable to the pyrimidone derivative.

Clinical Translation & Toxicology

Bropirimine advanced to Phase III clinical trials as an oral adjuvant therapy for recurrent superficial transitional cell carcinoma (Ta, T1, or CIS)[1][9]. The clinical dosing regimen typically involved oral administration of 2.25 to 3.0 g/day (divided into 750 mg doses) for three consecutive days per week[1][9].

While it demonstrated an objective response rate of approximately 29-31% and exhibited a superior tolerability profile compared to intravesical BCG therapy (only a 4% patient withdrawal rate vs. 14% for BCG), its overall antitumor efficacy was deemed insufficient to secure FDA approval[1][5].

From a toxicological standpoint, while bropirimine is negative in the Ames Salmonella assay, high-dose exposure has demonstrated clastogenic potential. In vitro mutagenicity testing revealed the induction of chromosome aberrations and HPRT gene mutations in Chinese Hamster Ovary (CHO) cells, though it was notably negative in L5178Y mouse lymphoma assays[10]. This clastogenicity highlights the narrow therapeutic index and the critical need for careful dose optimization in pyrimidone-based drug development[10].

Conclusion

The 5-bromo-4(3H)-pyrimidone class, exemplified by bropirimine, represents a foundational architecture in the development of small-molecule TLR7 agonists. By mimicking viral ssRNA, these derivatives successfully hijack the MyD88-dependent pathway to induce a potent, poly-interferon immune response. While early clinical applications in oncology were limited by a lack of overwhelming efficacy and high-dose clastogenicity, the structural insights gained from their halogen-bonding dynamics and receptor interactions continue to inform the next generation of targeted antiviral and immunotherapeutic agents.

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• 5. Evolution of Toll-like receptor 7/8 agonist therapeutics and their delivery approaches: From antiviral formulations to vaccine adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-tumor Activity of Toll-Like Receptor 7 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The antitumour activity of the interferon inducer bropirimine is partially mediated by endogenous tumour necrosis factor α - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bropirimine | Cytokines | Tocris Bioscience [tocris.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Comparative mutagenicity testing of bropirimine, 1. Induction of chromosome aberrations in CHO cells is not reflected in induction of mutation at the TK locus of L5178Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro antitumor activity of bropirimine against urinary bladder tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dual Mechanism of Action of 5-Bromo-4(3H)-pyrimidone Hydrobromide: From Synthon Reactivity to Pharmacological Target Engagement

Executive Summary

5-Bromo-4(3H)-pyrimidone Hydrobromide (CAS 70850-67-8) is a highly specialized chemical intermediate that serves as a foundational pharmacophore building block in modern drug discovery [1]. As a Senior Application Scientist, I approach its "mechanism of action" (MoA) not as a standalone therapeutic agent, but as a dual-phase system. First, it possesses a chemical mechanism of action , defined by its precise reactivity as a synthon in palladium-catalyzed cross-couplings. Second, it dictates a pharmacological mechanism of action , wherein the conserved pyrimidone core engages biological targets—such as HIV-1 Reverse Transcriptase (RT) and Factor XIa—through specific allosteric and active-site interactions [2, 3].

This whitepaper deconstructs both mechanisms, providing researchers with the theoretical causality, quantitative data, and self-validating experimental protocols required to leverage this compound in advanced drug development.

Chemical Mechanism of Action: Synthon Dynamics and Reactivity

To utilize 5-Bromo-4(3H)-pyrimidone Hydrobromide effectively, one must understand the causality behind its structural features.

Tautomeric Equilibrium and Salt Stabilization

The core exists in a tautomeric equilibrium between the lactam (4(3H)-pyrimidone) and lactim (4-hydroxypyrimidine) forms. The hydrobromide salt formulation is highly intentional: protonation of the pyrimidine nitrogen stabilizes the molecule against auto-oxidation and prevents unwanted dimerization during storage. During synthesis, the in-situ neutralization of the hydrobromide salt drives the equilibrium toward the reactive lactam form, which is essential for downstream electrophilic substitution.

C5-Bromine as a Cross-Coupling Handle

The mechanism of action for its chemical reactivity relies on the extreme electron deficiency of the C5 position. Flanked by electronegative nitrogen atoms and a carbonyl group, the C5-bromine bond is highly polarized. This makes it an ideal substrate for oxidative addition by Palladium(0) catalysts. In Suzuki-Miyaura or Stille couplings, the pyrimidone acts as the electrophile, allowing for the precise introduction of bulky aryl or heteroaryl groups required to build complex Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) [3].

Fig 1: Mechanism of action for C5-arylation via Pd-catalyzed Suzuki-Miyaura cross-coupling.

Pharmacological Mechanism of Action: Target Engagement

Once synthesized into a mature drug candidate, the pyrimidone core inherited from 5-Bromo-4(3H)-pyrimidone dictates the biological mechanism of action.

Allosteric Inhibition of HIV-1 Reverse Transcriptase

When elaborated into pyrimidine thioacetamide derivatives, the pyrimidone core acts as a potent NNRTI[3]. The mechanism of action is allosteric modulation . The pyrimidone ring acts as a critical hydrogen-bond acceptor/donor motif, binding to the backbone amides of the Non-Nucleoside Inhibitor Binding Pocket (NNIBP) (specifically Lys101 and Val106). This binding induces a severe conformational shift in the "primer grip" region of the RT enzyme. Consequently, the 3'-OH of the viral RNA/DNA primer is displaced from the polymerase active site, terminating DNA elongation.

Fig 2: Allosteric mechanism of action of pyrimidone-derived NNRTIs on HIV-1 RT.

Serine Protease Inhibition (Factor XIa)

In cardiovascular drug development, the pyrimidone core is utilized to inhibit Factor XIa, a key enzyme in the coagulation cascade [4]. Here, the mechanism of action shifts from allosteric to competitive active-site inhibition . The pyrimidone ring mimics the basic P1 residue of natural substrates, slotting into the S1 pocket of the serine protease and forming stable hydrogen bonds with the catalytic triad, thereby preventing thrombin generation.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the biological efficacy of various pharmacophores derived directly from the 5-Bromo-4(3H)-pyrimidone scaffold.

Derivative Class	Biological Target	Primary Binding Interaction (Core)	Mean IC₅₀ (nM)	Reference
Pyrimidine Thioacetamides	HIV-1 RT (Wild-Type)	NNIBP H-bond network (Lys101)	15 - 45	[3]
Pyrimidine Thioacetamides	HIV-1 RT (K103N Mutant)	Flexible pocket adaptation	50 - 120	[3]
5-Aryl-pyrimidinones	Factor XIa (Serine Protease)	S1 pocket engagement	2.5 - 10	[4]
Zebularine Analogs	Cytidine Deaminase	Transition state mimicry	300 - 500	[2]

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems , incorporating specific in-process controls (IPCs) to guarantee causality and reproducibility.

Protocol A: Palladium-Catalyzed C5-Arylation (Suzuki-Miyaura)

Purpose: To chemically activate the C5-bromine for the synthesis of bioactive derivatives.

• Reagent Preparation: In an oven-dried Schlenk flask, combine 5-Bromo-4(3H)-pyrimidone hydrobromide (1.0 eq), the desired arylboronic acid (1.2 eq), and Pd(PPh3​)4​ (0.05 eq). Causality: Pd(PPh3​)4​ is specifically selected because its electron-rich nature facilitates rapid oxidative addition into the highly polarized C5-Br bond.

• Salt Neutralization & Base Addition: Add Na2​CO3​ (3.0 eq) dissolved in a degassed 1,4-dioxane/water (5:1) mixture. Causality: The base serves a dual purpose—it neutralizes the hydrobromide salt to liberate the reactive free base, and it coordinates with the boronic acid to form the reactive boronate complex necessary for transmetalation.

• Catalytic Execution: Purge the system with N2​ three times. Heat the reaction mixture to 90°C in an oil bath for 6 hours.

• Self-Validating IPC (LC-MS): Sample 10 µL of the reaction mixture. The assay is validated if LC-MS shows the complete disappearance of the m/z 175 [M+H]+ peak (starting material) and the emergence of the target mass. This confirms successful transmetalation and reductive elimination.

• Isolation: Cool to room temperature, remove dioxane under reduced pressure, extract with ethyl acetate, and purify via flash chromatography (DCM:MeOH).

Protocol B: HIV-1 RT Inhibition Assay (Radiometric)

Purpose: To validate the allosteric mechanism of action of the synthesized pyrimidone derivatives.

• Enzyme-Substrate Pre-incubation: Incubate recombinant HIV-1 RT (0.5 U) with a poly(rA)-oligo(dT) template-primer complex in an assay buffer containing 50 mM Tris-HCl (pH 7.8) and 10 mM MgCl2​ .

• Inhibitor Introduction: Add the synthesized pyrimidone derivative at varying concentrations (0.1 nM to 10 µM). Causality: A 15-minute pre-incubation allows the pyrimidone core to establish the critical hydrogen bonds within the NNIBP before nucleotide introduction.

• Radiometric Polymerization: Initiate the reaction by adding [3H] -dTTP. Incubate at 37°C for 60 minutes.

• Self-Validating Quantification: Quench the reaction with cold 5% TCA, filter through GF/C glass microfiber filters, and measure incorporated radioactivity via liquid scintillation counting. Validation Step: Include Nevirapine as a positive control. The assay is only validated if the Nevirapine IC₅₀ falls strictly within the 40-60 nM range, proving the functional integrity of the RT enzyme.

References

• PubChem. "4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256". National Center for Biotechnology Information. URL: [Link]

• Google Patents. "CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof".
• Google Patents. "US20160096839A1 - Pyrimidinones as factor XIa inhibitors".

Unlocking the Pharmacological Potential of the 5-Bromo-4(3H)-pyrimidone Scaffold: Therapeutic Targets and Synthetic Applications

Executive Summary

In modern drug discovery, the architectural selection of a core scaffold dictates the trajectory of lead optimization. As a highly privileged pharmacophore, the 5-Bromo-4(3H)-pyrimidone (CAS 19808-30-1) motif serves as a foundational building block for synthesizing potent therapeutics across oncology and virology. This technical whitepaper explores the mechanistic rationale behind selecting this specific heterocycle, details its primary therapeutic targets, and provides field-proven, self-validating protocols for its functionalization and biological evaluation.

Mechanistic Target Profiling & Pharmacological Rationale

The utility of 5-bromo-4(3H)-pyrimidone stems from its unique physicochemical properties. The molecule exists in a tautomeric equilibrium between the 4-hydroxypyrimidine and 4(3H)-pyrimidone forms. In the hydrophobic pockets of target proteins, the lactam form predominates, presenting a highly stable hydrogen-bond donor (N-H) and acceptor (C=O) pair.

Kinase Inhibition: The ATP-Mimetic Hinge Binder

The most prominent application of the pyrimidone scaffold is in the development of kinase inhibitors, particularly targeting Cyclin-Dependent Kinases (CDK4/6). The pyrimidone core structurally mimics the purine ring of adenosine triphosphate (ATP).

• Causality of Design: The core anchors into the adenine-binding pocket of the kinase hinge region via bidentate hydrogen bonds. The strategic placement of the bromine atom at the C5 position is an electronic and steric necessity. It serves as an optimal synthetic vector, allowing medicinal chemists to project bulky functional groups (e.g., cyclopentyl or aryl rings) directly into the solvent-exposed region or the kinase specificity pocket, thereby driving selectivity away from off-target kinases [1].

Fig 1: CDK4/6-Rb-E2F signaling pathway illustrating the intervention point of pyrimidone inhibitors.

Protein-Protein Interaction (PPI) Modulation: MDM2/p53

MDM2 is an E3 ubiquitin ligase that negatively regulates the p53 tumor suppressor. Overexpression of MDM2 leads to the uncontrolled proliferation of cancer cells.

• Causality of Design: Derivatives synthesized from the 5-bromo-4(3H)-pyrimidone scaffold (such as pyrrolopyrrolidinone-pyrimidines) act as α -helix mimetics. By functionalizing the C5 and C2 positions, the scaffold perfectly mimics the three critical residues (Phe19, Trp23, Leu26) of the p53 transactivation domain, competitively binding to the deep hydrophobic cleft of MDM2 and restoring p53-mediated apoptosis [2].

Allosteric Viral Enzyme Inhibition: HIV-1 Reverse Transcriptase

In antiviral development, the scaffold is utilized to synthesize Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), such as pyrimidine thioacetamides.

• Causality of Design: Unlike ATP-competitive kinase inhibitors, these derivatives bind to an allosteric pocket ~10 Å away from the polymerase active site. The rigid pyrimidone core acts as a wedge, inducing a severe conformational shift in the p66 subunit of the reverse transcriptase, locking the enzyme in an inactive state and preventing viral RNA-directed DNA synthesis [3].

Quantitative Target Data

The versatility of the scaffold is demonstrated by the sub-micromolar efficacy of its derivatives across entirely different enzymatic classes.

Derivative Class	Target Enzyme/Protein	Primary Binding Interaction	Representative IC50 Range	Therapeutic Indication
5-Substituted-2-aminopyrimidines	CDK4/6 Kinase	Hinge region ATP-mimetic	10 - 50 nM	Oncology (Breast Cancer)
Pyrrolopyrrolidinone-pyrimidines	MDM2-p53 PPI	α -helix mimicry at hydrophobic cleft	50 - 150 nM	Oncology (Solid Tumors)
Pyrimidine thioacetamides	HIV-1 RT	Allosteric NNRTI pocket wedge	5 - 20 nM	Antiviral (HIV/AIDS)

Experimental Workflows & Self-Validating Protocols

To translate the 5-bromo-4(3H)-pyrimidone scaffold into actionable therapeutics, rigorous synthetic and biological workflows are required [4]. The following protocols are engineered with built-in causality and self-validation mechanisms.

Fig 2: Strategic workflow from scaffold functionalization to high-throughput hit identification.

Protocol A: Scaffold Diversification via Suzuki-Miyaura Cross-Coupling

The electron-withdrawing nature of the pyrimidone ring highly activates the C5-Br bond, lowering the activation energy for palladium oxidative addition.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under argon, combine 5-bromo-4(3H)-pyrimidone (1.0 eq) and the desired arylboronic acid (1.2 eq).

• Catalyst & Base Addition: Add Pd(PPh3​)4​ (0.05 eq) and aqueous Na2​CO3​ (2.0 M, 3.0 eq).

  • Causality: Dioxane/water (4:1) is used as the solvent. Dioxane solubilizes the organic components, while water dissolves the inorganic base, creating a biphasic interface that accelerates the transmetalation step.

• Reaction: Degas the mixture via three freeze-pump-thaw cycles. Heat to 90°C for 6-8 hours.

• Self-Validating Checkpoint (LC-MS): Before workup, sample the organic layer for LC-MS. The starting 5-bromo-4(3H)-pyrimidone exhibits a classic 1:1 isotopic doublet at M and M+2 (due to 79Br and 81Br ). The complete disappearance of this doublet and the emergence of a singular product mass peak serves as an internal, unequivocal confirmation of reaction completion, eliminating the ambiguity of TLC artifacts.

• Purification: Extract with ethyl acetate, dry over MgSO4​ , and purify via flash chromatography (DCM:MeOH gradient).

Protocol B: High-Throughput TR-FRET Kinase Assay (CDK4/6)

Standard absorbance assays are susceptible to compound auto-fluorescence—a common issue with highly conjugated pyrimidine derivatives.

Step-by-Step Methodology:

• Reagent Assembly: Prepare a master mix containing recombinant CDK4/Cyclin D1 complex, ATP (at its Km​ value), and a biotinylated peptide substrate in kinase buffer (HEPES pH 7.5, MgCl2​ , EGTA, DTT).

• Compound Incubation: Dispense 100 nL of the pyrimidone derivative library (in DMSO) into a 384-well plate. Add 5 µL of the master mix. Incubate for 60 minutes at 25°C.

• Detection Phase: Add 5 µL of the TR-FRET detection buffer containing EDTA (to quench the kinase reaction), a Europium-labeled anti-phospho antibody (donor), and Streptavidin-Allophycocyanin (acceptor).

  • Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a microsecond time delay before measuring emission. This allows all short-lived background compound auto-fluorescence to decay, isolating only the specific signal from the target binding event.

• Self-Validating Checkpoint ( Z′ -Factor): Every plate must contain Staurosporine (positive control) and pure DMSO (negative control). The system mathematically validates itself: calculate the Z′ -factor. A plate is only validated if Z′≥0.65 , ensuring that any observed IC50 is a true biological inhibition rather than an assay artifact.

References

• 4-PyriMidinaMine, 5-broMo-N-cyclopentyl-2-(Methylthio)-, LookChem Chemical Database. Available at:[Link]

• WO2013175417A1 - Pyrrolopyrrolidinone compounds, Google Patents.
• CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof, Google Patents.

• 4(3H)-Pyrimidinone, 5-bromo- | CID 88256, PubChem, National Center for Biotechnology Information. Available at:[Link]

In Silico Modeling of 5-Bromo-4(3H)-pyrimidone Interactions: A Comprehensive Guide to Scaffold Dynamics and Halogen Bonding

Executive Summary & Mechanistic Rationale

The 5-bromo-4(3H)-pyrimidone scaffold is a highly versatile pharmacophore utilized in the design of antiviral agents, kinase inhibitors, and targeted therapeutics[1](https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFpHyoNfk0lP9w1eEYh6YivLkUR_suESjd8r1v6LQdUCO5kUg41DyRmj6C5CQ7x9yKgImfgzltmHX4MGz0ulopij8Ak_vEzUwbUaLc9SFceJwZDkhf-ot704S68K6d4t-O3Px2g14HpEzMkXyo=). While the pyrimidone core provides a robust platform for hydrogen bonding and π

π stacking, the C5-bromine substituent introduces a unique, highly directional non-covalent interaction known as a halogen bond .

Standard computational workflows often fail to accurately model brominated heterocycles. Traditional fixed-charge force fields treat halogens as uniformly electronegative spheres, which incorrectly predicts electrostatic repulsion when the bromine atom approaches a Lewis base (such as a protein backbone carbonyl). In reality, the electron density of the bromine atom is anisotropic. The depletion of electron density on the distal end of the C-Br bond creates a localized region of positive electrostatic potential—the σ -hole[1]().

This whitepaper provides a self-validating, step-by-step computational framework for modeling 5-bromo-4(3H)-pyrimidone, ensuring that both the hydrogen-bonding network of the pyrimidone ring and the σ -hole-driven halogen bonding of the bromine substituent are captured with high thermodynamic fidelity.

Quantitative Interaction Metrics

To successfully validate in silico models, the predicted poses must align with established quantum mechanical and crystallographic benchmarks. The table below summarizes the geometric and energetic parameters required to validate the interactions of the 5-bromo-4(3H)-pyrimidone scaffold[2]().

Interaction TypeDonor / AcceptorOptimal Distance (Å)Optimal Angle (°)Energy Range (kcal/mol)Halogen BondC-Br ⋯ O=C (Backbone)3.0 – 3.2160 – 180 (C-Br ⋯ O)-2.0 to -7.0Hydrogen BondN3-H ⋯ O (Asp/Glu)2.7 – 3.0> 150 (N-H ⋯ O)-3.0 to -8.0Hydrogen BondC4=O ⋯ H-N (Backbone)2.7 – 3.0> 150 (O ⋯ H-N)-3.0 to -7.0 π π StackingPyrimidone ⋯ Phe/Tyr/Trp3.5 – 4.0Parallel or T-shaped-1.5 to -3.0

Visualizing the Interaction Topology

The following diagram illustrates the multipodal interaction capacity of the 5-bromo-4(3H)-pyrimidone scaffold.

Pharmacophore interaction network of 5-bromo-4(3H)-pyrimidone with biological targets.

Self-Validating Computational Methodologies

To accurately model this scaffold, we must override default force field parameters by explicitly defining the σ -hole. This is achieved by placing a massless, positively charged dummy atom (an "X-site") on the distal axis of the C-Br bond[3]().

Protocol A: Ligand Parameterization & X-Site Addition

Causality: Standard docking algorithms cannot account for halogen bonding, potentially leading to a loss of viable lead compounds[1](). By introducing an X-site, we restore the electrostatic attraction required for accurate pose prediction and molecular dynamics (MD).

• Quantum Mechanical Optimization:

  • Optimize the 5-bromo-4(3H)-pyrimidone geometry using Density Functional Theory (DFT) at the ω B97X-D/def2-TZVP level. This functional accurately captures dispersion forces critical for halogen and π -interactions.

• Electrostatic Potential (ESP) Mapping:

  • Calculate the ESP surface to locate the maximum positive potential ( Vmax​ ) on the bromine atom. This confirms the presence and magnitude of the σ -hole.

• X-Site Integration (OPLS-AA/CM1Ax):

  • Introduce a massless dummy atom (X-site) exactly 1.6 Å away from the Bromine nucleus, along the C-Br bond vector.

  • Assign a partial positive charge to the X-site (typically +0.10 to +0.15 e , derived from the ESP map), and proportionally reduce the charge on the bromine atom to maintain net molecular neutrality[3]().

• Validation Check: Calculate the dipole moment of the parameterized ligand. It must deviate by no more than 5% from the QM-derived dipole moment.

Protocol B: Modified Molecular Docking

Causality: Because rigid-receptor docking can miss induced-fit halogen bonds, we utilize a flexible docking approach that allows local backbone adaptation.

• Receptor Preparation:

  • Remove co-crystallized ligands and bulk water, but retain structural waters mediating hydrogen bonds with the pyrimidone core[4]().

• Grid Generation:

  • Center the grid box on the active site. Enable halogen-bonding scoring terms if using advanced suites (e.g., Schrödinger Glide with XP scoring or modified AutoDock Vina).

• Pose Generation & Filtering:

  • Generate 50 poses. Filter poses strictly based on the geometric criteria defined in Section 2: The C-Br ⋯ O angle must be ≥ 160°, and the distance must be ≤ 3.2 Å.

• Validation Check: If the top-scoring pose violates the 160° angle constraint, the docking algorithm has likely prioritized non-specific hydrophobic contacts over the directional halogen bond. Discard and refine the grid.

Protocol C: Explicit Solvent Molecular Dynamics & QM/MM Refinement

Causality: Halogen bonds are highly sensitive to desolvation penalties and local dielectric changes. MD simulations confirm the temporal persistence of the bond, while QM/MM Symmetry-Adapted Perturbation Theory (SAPT) quantifies the exact energy decomposition[2]().

• System Solvation: Solvate the docked complex in a TIP3P water box with a 10 Å buffer. Neutralize with Na+/Cl- ions.

• Equilibration: Perform a 5 ns NPT equilibration (300 K, 1 atm) using position restraints on the protein backbone and the pyrimidone ring. Crucial: Do not restrain the bromine or the X-site, allowing the halogen bond to naturally optimize its geometry.

• Production Run: Execute a 100 ns unrestrained MD simulation.

• Trajectory Analysis: Extract the C-Br ⋯ O distance and angle over the trajectory.

• QM/MM SAPT Analysis: Extract representative frames from the MD trajectory. Treat the 5-bromo-4(3H)-pyrimidone and the interacting amino acid residue using QM (e.g., MP2/aug-cc-pVDZ), while the rest of the protein is treated with MM. Calculate the SAPT energy to prove that electrostatic attraction (rather than dispersion) is driving the halogen bond[4]().

• Validation Check: The halogen bond is deemed stable if the C-Br ⋯ O distance remains below 3.5 Å for >80% of the production trajectory.

Computational Workflow Architecture

End-to-end computational pipeline for modeling halogen-enriched pyrimidone scaffolds.

References

• Molecular Docking and Dynamics Investigations for Identifying Potential Inhibitors...
• Source: Journal of Chemical Theory and Computation (ACS Publications)
• Systematic Investigation of Halogen Bonding in Protein-Ligand Interactions Source: ResearchGate URL
• Source: Journal of the American Chemical Society (ACS Publications)
• Source: PubMed Central (PMC)

Sources

• 1. The Halogen Bond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Safe Handling of 5-Bromo-4(3H)-pyrimidone Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment

5-Bromo-4(3H)-pyrimidone Hydrobromide is a halogenated heterocyclic compound. The primary hazards are associated with its pyrimidone core and the presence of the hydrobromide salt. The parent compound, 5-Bromo-4(3H)-pyrimidinone, is classified as an irritant.[1] The hydrobromide salt introduces the additional risk of releasing hydrogen bromide (HBr), a corrosive and toxic gas, particularly upon heating or reaction with bases.[2][3][4]

GHS Classification (Inferred)

Based on data for the parent compound and related structures, the following GHS classifications should be assumed[1][5]:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation
Acute Toxicity (Oral)	4 (Assumed)	H302: Harmful if swallowed

Primary Routes of Exposure: Inhalation of dust, skin contact, eye contact, and ingestion.[6]

Causality of Hazards:

• Irritation: The electrophilic nature of the bromine atom and the pyrimidone ring system can lead to irritation upon contact with skin, eyes, and the respiratory tract.

• Corrosivity (from HBr): The hydrobromide salt can decompose or react to release hydrogen bromide, which is highly corrosive and can cause severe burns to all body tissues.[3] Inhalation of HBr can lead to severe respiratory tract irritation, and in high concentrations, pulmonary edema.[3][7]

• Reactivity: As a salt of a strong acid (HBr) and a weak base, it can react with strong bases to liberate the free base and HBr. It may also react with metals to produce flammable hydrogen gas.[7]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with appropriate PPE, is crucial for minimizing exposure.

Hierarchy of Controls

Caption: Hierarchy of controls for handling hazardous chemicals.

Engineering Controls:

• Chemical Fume Hood: All handling of 5-Bromo-4(3H)-pyrimidone Hydrobromide solid and its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust and potential HBr vapors.[8]

• Ventilation: The laboratory should be well-ventilated to disperse any fugitive emissions.[9]

Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) standards. A face shield should be worn when handling larger quantities or if there is a splash hazard.[6]	Protects eyes from dust particles and potential splashes of solutions. The hydrobromide component can cause severe eye damage.[3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) inspected prior to use. A lab coat or chemical-resistant apron is mandatory.[9]	Prevents skin irritation and potential absorption. Contaminated gloves should be disposed of properly.
Respiratory Protection	Generally not required when handled in a fume hood. If a fume hood is not available or if exposure limits are exceeded, a full-face respirator with an appropriate cartridge should be used.[9]	Protects the respiratory system from irritating dust and potential HBr gas.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to preventing accidents and ensuring the integrity of the compound.

Handling:

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[5][9]

• Grounding: For larger quantities, use non-sparking tools and ensure proper grounding to prevent electrostatic discharge.[9]

• Incompatible Materials: Keep away from strong bases, oxidizing agents, and metals.[4][7]

• Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking. Do not eat, drink, or smoke in the laboratory.

Storage:

• Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

• Location: Store away from incompatible materials.

• Environment: Protect from moisture, as it can promote the release of HBr.

Emergency Procedures

Rapid and appropriate responses to emergencies can significantly mitigate harm.

Spill Response Workflow

Caption: Workflow for responding to a chemical spill.

First Aid Measures:

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Thermal decomposition can produce hazardous gases, including nitrogen oxides, carbon oxides, and hydrogen bromide.[10]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Waste Disposal

All waste materials must be handled and disposed of in accordance with local, state, and federal regulations.

• Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal company. Do not allow the chemical to enter drains.

• Contaminated Packaging: Dispose of contaminated packaging as unused product.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₄H₃BrN₂O · HBr	N/A
Molecular Weight	~255.91 g/mol	N/A
Appearance	Likely a solid	[5]
Boiling Point	241°C at 760 mmHg (for parent compound)	[9]
Solubility	Likely soluble in water	[11]

Conclusion

While 5-Bromo-4(3H)-pyrimidone Hydrobromide presents several manageable hazards, a thorough understanding of its chemical properties and adherence to the safety protocols outlined in this guide will ensure its safe handling in a research and development setting. The primary concerns of irritation from the parent compound and the corrosive potential of the hydrobromide salt can be effectively mitigated through the consistent use of engineering controls, appropriate personal protective equipment, and diligent laboratory practices.

References

• Safety Data Sheet for 5-Bromo-5-nitro-1,3-dioxane. (2014, June 29). Sigma-Aldrich.
• SAFETY DATA SHEET for 5-Bromo-2-hydroxypyrimidine. (2025, September 22). Thermo Fisher Scientific.
• SAFETY DATA SHEET for 5-Bromopyrimidin-4(1H)-one. (2025, December 24). Fisher Scientific.

• Safety Guidelines for Handling Hydrogen Bromide (HBr) Gas. (2024, August 7). Interscan. [Link]

• Safe Handling and Supply of Hydrobromic Acid (HBr) | What Buyers Should Know. (2025, July 10). Windia Chemical. [Link]

• SAFETY DATA SHEET for 4(3H)-Pyrimidone. (2025, December 22). Fisher Scientific.

• 4(3H)-Pyrimidinone, 5-bromo-. PubChem. Retrieved March 15, 2026, from [Link]

• 24% Hydrogen Bromide Solutions. Enviro Tech Chemical Services.

• Hazardous Substance Fact Sheet: Hydrogen Bromide. New Jersey Department of Health. [Link]

• SAFETY DATA SHEET for 2-Amino-5-bromo-4-hydroxy-6-methylpyrimidine. Pfaltz & Bauer.

• Hydrogen Bromide (HBr): Assessing Health Risks and Safety Protocols. (2024, August 16). Interscan. [Link]

• Hydrogen Bromide. PubChem. Retrieved March 15, 2026, from [Link]

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Regioselective Synthesis of 2-Amino-5-bromo-4(3H)-pyrimidinones: A Technical Guide to C-6 Functionalization

Executive Summary & Chemical Rationale

The 2-amino-4(3H)-pyrimidinone scaffold is a privileged pharmacophore in medicinal chemistry, widely recognized for its capacity to act as an interferon inducer and a potent antiviral agent against diverse viral strains [1]. Structural modifications to this core—specifically halogenation at the C-5 position and alkylation at the C-6 position—profoundly alter the molecule's lipophilicity, electronic landscape, and cytotoxicity thresholds.

Synthesizing 6-substituted 2-amino-5-bromo-4(3H)-pyrimidinones presents a unique synthetic challenge: how to selectively functionalize the C-6 position without triggering unwanted O/N-alkylation or inducing halogen-metal exchange at the sensitive 5-bromo position. This whitepaper details a highly efficient, regioselective lithiation-substitution protocol that solves this challenge, providing researchers with a robust methodology for late-stage functionalization.

Mechanistic Causality: The Logic of Regioselective Lithiation

The core innovation in this synthetic pathway is the generation of a specific anionic intermediate using n-butyllithium (n-BuLi). Understanding the causality behind the reagent stoichiometry and temperature control is critical for successful execution.

Why 3.1 Equivalents of n-BuLi?

The starting material, 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone, possesses multiple acidic sites. The protons on the 2-amino group and the tautomeric N3/O4 system (pKa ~9–10) are the most acidic. The first two equivalents of n-BuLi are consumed rapidly to abstract these heteroatom protons, forming a dianion. The crucial step requires a third equivalent (plus a slight 0.1 eq excess) to abstract the proton from the C-6 methyl group. This methyl group exhibits vinylogous acidity due to its conjugation with the electron-withdrawing pyrimidinone ring.

Circumventing Halogen-Metal Exchange

A common failure mode in brominated heterocycles is unwanted halogen-metal exchange when exposed to strong organolithium reagents. However, in this protocol, the reaction is held at 0 °C rather than the traditional -78 °C. Because the heteroatom deprotonation is kinetically and thermodynamically favored, the molecule rapidly becomes a polyanion. This highly electron-rich, negatively charged pyrimidine ring strongly repels nucleophilic attack by n-BuLi at the C-5 bromine atom, effectively "protecting" the halogen from exchange and directing the chemistry exclusively to the C-6 methyl carbanion.

Mechanistic logic governing regioselective lithiation and substitution at C-6.

Experimental Protocols: A Self-Validating Workflow

The following methodologies provide a step-by-step guide to synthesizing the core and executing the regioselective substitution.

Synthetic workflow for the regioselective C-6 functionalization of 5-bromo-pyrimidinones.

Protocol A: Synthesis of the Core Scaffold

Objective: Synthesize 2-amino-6-methyl-4(3H)-pyrimidinone.

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve guanidine carbonate (1.0 equiv) and ethyl acetoacetate (1.1 equiv) in a 1:1 mixture of absolute ethanol and toluene.

• Reaction: Reflux the mixture for 12–14 hours. The azeotropic removal of water drives the condensation forward.

• Validation: Cool the mixture to room temperature. A white precipitate should form. Filter the solid, wash with cold ethanol, and dry under vacuum. Yields typically average 65%.

Protocol B: C-5 Bromination

Objective: Synthesize 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone [2].

• Setup: Suspend the product from Protocol A (1.0 equiv) in anhydrous acetonitrile. Cool the suspension to 0 °C using an ice bath.

• Addition: Slowly add N-bromosuccinimide (NBS, 1.05 equiv) in portions to avoid thermal spikes. Stir in the dark overnight, allowing the reaction to warm to room temperature [3].

• Workup & Validation: Remove the solvent under reduced pressure. Wash the crude residue thoroughly with distilled water to remove succinimide. Filter and dry in vacuo to yield a white solid (Yield: >90%). TLC (Methanol:Ethyl Acetate, 1:9) should show a single new spot with a higher Rf value than the starting material.

Protocol C: Regioselective Lithiation and Electrophilic Substitution

Objective: Functionalize the C-6 position via the polyanionic intermediate [1].

• Preparation: Flame-dry a Schlenk flask under dry nitrogen. Add 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone (1.0 equiv) and anhydrous THF. Cool the mixture strictly to 0 °C.

• Lithiation: Dropwise, add n-BuLi (1.6 M in hexanes, 3.1 equiv) via syringe. The solution will typically transition to a deep color as the polyanion forms. Stir at 0 °C for 30 minutes.

• Electrophilic Quench: Add the desired electrophile (e.g., an alkyl halide or ketone, 1.2 equiv) dropwise. Maintain the temperature at 0 °C for 2 hours.

• Validation & Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel column chromatography. The absence of O/N-alkylated side products on the crude NMR validates the regioselectivity of the polyanion.

Quantitative Data: Electrophile Scope and Yields

The versatility of the C-6 carbanion allows for substitution with various primary alkyl halides and carbonyl compounds. The table below summarizes the expected yields and physical properties of the resulting derivatives [1].

Entry	Electrophile	Resulting Substituent at C-6	Isolated Yield (%)	Melting Point (°C)
1	Ethyl bromide	n-Propyl	65	210–212
2	n-Propyl bromide	n-Butyl	62	205–207
3	n-Butyl bromide	n-Pentyl	60	198–200
4	Acetone	2-Hydroxy-2-methylpropyl	72	215–217
5	2-Bromoethylbenzene	3-Phenylpropyl	70	206–207

Note: Secondary and tertiary alkyl halides generally result in lower yields due to competing E2 elimination pathways driven by the highly basic nature of the C-6 carbanion.

Conclusion

The regioselective lithiation-substitution of 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinones is a powerful demonstration of leveraging pKa differentials and electrostatic repulsion in heterocyclic synthesis. By utilizing 3.1 equivalents of n-BuLi at 0 °C, chemists can reliably bypass the pitfall of halogen-metal exchange, driving C-C bond formation exclusively at the C-6 position. This methodology provides a scalable, self-validating route to novel antiviral candidates and interferon inducers.

References

• Singh, K., Singh, K., & Balzarini, J. (2013). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. European Journal of Medicinal Chemistry. 1

• Sigma-Aldrich. 2-Amino-5-bromopyrimidin-4(3H)-one Product Information & Safety Data.

• ChemicalBook. 2-Amino-5-bromopyrimidine synthesis methodologies.2

Sources

• 1. Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Amino-5-bromopyrimidine synthesis - chemicalbook [chemicalbook.com]

Structure-activity relationship of 5-bromopyrimidinone analogs

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 5-Bromopyrimidinone Analogs

Executive Summary

The 5-bromopyrimidin-4(3H)-one scaffold is a highly privileged structure in modern medicinal chemistry. Originally popularized by the immunomodulatory agent bropirimine, this core has demonstrated remarkable versatility, diverging into two distinct therapeutic trajectories: Toll-like receptor 7 (TLR7) agonism for oncology and virology, and Phosphodiesterase type 5 (PDE5) inhibition for cardiovascular and urological indications.

As a Senior Application Scientist, I have structured this whitepaper to decode the mechanistic causality behind the structure-activity relationship (SAR) of these analogs. By understanding the precise electronic and steric contributions of the 5-bromo substitution—specifically its capacity for halogen bonding and electron-withdrawing modulation—drug development professionals can rationally design next-generation therapeutics.

Mechanistic Foundations and SAR Divergence

The versatility of the 5-bromopyrimidinone core lies in its amenability to modular functionalization at the 2- and 6-positions, coupled with the unique physicochemical properties imparted by the bromine atom at the 5-position.

The Role of the 5-Bromo Substituent: Halogen Bonding and Electronics

The bromine atom is not merely a steric placeholder; it is a critical pharmacophoric element. In protein-ligand interactions, the polarizability of bromine creates a "σ-hole"—a region of positive electrostatic potential on the outermost surface of the halogen[1]. This allows the 5-bromo group to act as a highly directional Lewis acid, engaging in halogen bonding with Lewis base residues (such as carbonyl oxygens) within the target protein's active site[1]. Furthermore, its electron-withdrawing nature fine-tunes the pKa of the pyrimidinone ring, optimizing hydrogen bond donor/acceptor dynamics.

Pathway A: PDE5 Inhibition

Recent structure-based drug design efforts have identified 5-bromopyrimidin-4(3H)-ones as potent, monocyclic scaffolds for PDE5 inhibition, replacing the traditional fused-ring systems like sildenafil[2].

• 6-Position: Substitution with an isopropyl group provides the optimal steric bulk to occupy the hydrophobic pocket of the PDE5 catalytic domain[2].

• 2-Position: A 2-propoxyphenyl group mimics the binding mode of established inhibitors, anchoring the molecule.

• Phenyl Ring (5'-Position): SAR studies reveal a high tolerance for diverse substitutions at the 5'-position of the phenyl ring. Optimization at this site led to Compound 13a, which achieved an exceptional IC50​ of 1.7 nM[2].

Pathway B: TLR7 Agonism (Bropirimine Analogs)

Bropirimine (2-amino-5-bromo-6-phenylpyrimidin-4(3H)-one) is an orally active TLR7 agonist that induces the production of interferon-alpha (IFN-α) and exerts antineoplastic effects[3][4].

• 2-Position: The 2-amino group is strictly required. It acts as a critical hydrogen bond donor, mimicking the natural single-stranded RNA (ssRNA) nucleoside ligands that TLR7 naturally recognizes within the endosome[3][5].

• 6-Position: The phenyl ring drives hydrophobic interactions essential for inducing the conformational changes necessary for TLR7 dimerization[5].

• 5-Position: The halogen is essential for activity. While the 5-bromo and 5-chloro analogs maintain potent immunomodulatory and clastogenic profiles, non-halogenated analogs fail to activate the receptor effectively[6].

SAR divergence of the 5-bromopyrimidinone scaffold into PDE5 inhibitors and TLR7 agonists.

Quantitative SAR Data Summary

To facilitate comparative analysis, the following table synthesizes the quantitative impacts of structural modifications on the 5-bromopyrimidinone core across its two primary biological targets.

Compound / Analog	Target	Key Structural Modification	Primary Biological Readout	Reference
Sildenafil (Control)	PDE5	Fused bicyclic core	IC50​ = 3.5 nM	[2]
Compound 13a	PDE5	6-isopropyl, 2-(2-propoxyphenyl), 5'-substituted	IC50​ = 1.7 nM (Superior potency)	[2]
Bropirimine	TLR7	2-amino, 5-bromo, 6-phenyl	High IFN-α induction; Anti-tumor efficacy	[3][4]
5-Chloro Analog	TLR7	Bromine replaced by Chlorine	Active; maintains clastogenic potential	[6]
Des-halo Analog	TLR7	Removal of 5-halogen	Inactive; loss of receptor engagement	[6]

Endosomal Signaling and Mechanism of Action

For immunomodulatory analogs like bropirimine, target engagement occurs within the acidic environment of the endosome. Upon binding to TLR7, the receptor dimerizes, recruiting the MyD88 adapter protein. This initiates a phosphorylation cascade involving IRAK4/1 and TRAF6, ultimately leading to the nuclear translocation of NF-κB and IRF7, which drive the transcription of pro-inflammatory cytokines[3][5].

Endosomal TLR7 signaling pathway activated by bropirimine leading to cytokine production.

Experimental Workflows & Validated Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They incorporate necessary controls to rule out false positives—a critical requirement in rigorous drug development.

Protocol 1: In Vitro PDE5 Enzymatic Inhibition Assay (Fluorescence Polarization)

Causality: Fluorescence Polarization (FP) is utilized because it provides a homogeneous, non-radioactive method to measure the hydrolysis of fluorescently labeled cGMP. The binding of the unhydrolyzed substrate to a proprietary binding reagent increases its rotational mass, yielding a high polarization signal. Inhibition of PDE5 by 5-bromopyrimidinones maintains this high signal.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (10 mM Tris-HCl, pH 7.2, 10 mM MgCl2​ , 0.05% NaN3​ , 0.1% BSA). Dilute recombinant human PDE5A1 enzyme and TAMRA-cGMP substrate to working concentrations.

• Compound Plating: In a 384-well black microplate, dispense 2 µL of 5-bromopyrimidinone analogs (serially diluted in DMSO). Include Sildenafil as a positive control and DMSO as a vehicle (negative) control.

• Enzyme Addition: Add 8 µL of the PDE5 enzyme solution to all wells (except "No Enzyme" background control wells). Incubate at room temperature for 15 minutes to allow pre-binding (crucial for capturing slow-binding kinetics).

• Reaction Initiation: Add 10 µL of TAMRA-cGMP substrate to all wells. Incubate in the dark at 25°C for 60 minutes.

• Reaction Termination & Detection: Add 60 µL of IMAP Binding Reagent (containing trivalent metal nanoparticles that specifically bind the phosphate group of the hydrolyzed product). Incubate for 2 hours.

• Readout & Validation: Read the plate on a microplate reader equipped with FP filters (Excitation: 535 nm, Emission: 590 nm).

  • Self-Validation Check: Calculate the Z'-factor using the vehicle and positive control wells. A Z'-factor > 0.5 validates the assay's robustness for SAR differentiation.

Protocol 2: TLR7 Activation Reporter Assay (HEK-Blue System)

Causality: Assessing TLR7 agonism requires isolating the receptor's specific pathway. HEK-Blue™ TLR7 cells are engineered to co-express human TLR7 and an NF-κB-inducible secreted embryonic alkaline phosphatase (SEAP) reporter. To ensure the analog is specifically targeting TLR7 and not causing generalized cellular stress or off-target NF-κB activation, a parallel assay using HEK-Blue™ Null cells must be run.

Step-by-Step Methodology:

• Cell Preparation: Harvest HEK-Blue™ TLR7 cells and HEK-Blue™ Null cells (control) at 70-80% confluency. Resuspend in HEK-Blue™ Detection medium (which contains the SEAP colorimetric substrate) at a density of 4×105 cells/mL.

• Compound Treatment: In a 96-well flat-bottom plate, add 20 µL of bropirimine analogs (serially diluted in PBS). Include R848 (Resiquimod) as a positive control.

• Cell Seeding: Add 180 µL of the cell suspension to the respective wells (final volume 200 µL/well).

• Incubation: Incubate the plate at 37°C in a 5% CO2​ incubator for 14–16 hours. During this time, TLR7 activation will induce SEAP secretion, which subsequently hydrolyzes the detection substrate, turning the medium blue.

• Quantification: Measure the optical density (OD) at 620 nm–655 nm using a spectrophotometer.

• Data Analysis & Validation: Plot the dose-response curve to determine the EC50​ .

  • Self-Validation Check: Compare the OD values of the analog in the TLR7 cell line versus the Null cell line. True TLR7 agonists will show a high signal in the TLR7 line and baseline OD in the Null line.

References

• Exploration of the 5-bromopyrimidin-4(3H)-ones as potent inhibitors of PDE5 Source: Bioorganic & Medicinal Chemistry Letters (via NIH PubMed) URL:[Link]

• Comparative Mutagenicity Testing of Bropirimine, 2. Further Characterization and Mechanistic Investigation of Clastogenesis Source: Mutation Research (via NIH PubMed) URL:[Link]

• Evolution of Toll-like receptor 7/8 agonist therapeutics and their delivery approaches: From antiviral formulations to vaccine adjuvants Source: Advanced Drug Delivery Reviews (via NIH PMC) URL:[Link]

• Anti-tumor Activity of Toll-Like Receptor 7 Agonists Source: Frontiers in Immunology URL:[Link]

• Zhen Wang - Continuation of structure–activity relationship study of novel benzamide derivatives (Halogen Bonding in PDE5 Inhibitors) Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Exploration of the 5-bromopyrimidin-4(3H)-ones as potent inhibitors of PDE5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Anti-tumor Activity of Toll-Like Receptor 7 Agonists [frontiersin.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Evolution of Toll-like receptor 7/8 agonist therapeutics and their delivery approaches: From antiviral formulations to vaccine adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative mutagenicity testing of bropirimine, 2. Further characterization and mechanistic investigation of clastogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 5-Bromo-4(3H)-pyrimidone Hydrobromide

Abstract

This comprehensive guide details a robust and reproducible protocol for the synthesis of 5-Bromo-4(3H)-pyrimidone Hydrobromide, a key heterocyclic building block in medicinal chemistry and drug development. This document provides a step-by-step methodology, an examination of the underlying reaction mechanism, critical safety procedures, and a workflow designed for clarity and successful execution. The protocol is intended for researchers in organic synthesis, medicinal chemistry, and pharmaceutical development, offering field-proven insights to ensure both high yield and purity of the target compound.

Introduction

5-Bromo-4(3H)-pyrimidone is a versatile synthetic intermediate used in the construction of a wide range of more complex molecular architectures, particularly those with therapeutic potential. The pyrimidine scaffold is a cornerstone in numerous biologically active compounds, and the introduction of a bromine atom at the C-5 position provides a reactive handle for subsequent functionalization, often through cross-coupling reactions.

The synthesis described herein involves the direct electrophilic bromination of the 4(3H)-pyrimidone ring. Due to the electron-deficient nature of the pyrimidine system, this reaction requires specific conditions to achieve efficient and regioselective substitution. This protocol utilizes an aqueous hydrobromic acid medium, which serves as both a solvent and a catalyst, facilitating the reaction with molecular bromine to yield the desired product as its hydrobromide salt.

Reaction Scheme and Mechanism

The overall transformation is the regioselective bromination of 4(3H)-pyrimidone at the 5-position:

Mechanism Insight: The pyrimidine ring is inherently electron-deficient, which deactivates it towards electrophilic aromatic substitution. However, the C-5 position is the most electron-rich and thus the most susceptible to electrophilic attack. The reaction mechanism in an acidic aqueous solution is understood to proceed through an addition-elimination pathway.[1][2][3] Initially, molecular bromine adds across the 5,6-double bond of the protonated pyrimidine ring to form a covalent intermediate.[2] This is followed by a slow, acid-catalyzed elimination of hydrogen bromide (HBr) to restore aromaticity and yield the final 5-brominated product.[2][3] The product precipitates from the acidic medium as the hydrobromide salt.

Materials and Equipment

Reagents and Materials

Reagent	Formula	M.W. ( g/mol )	Grade	Notes
4(3H)-Pyrimidone	C₄H₄N₂O	96.09	≥98%	Starting material.
Bromine	Br₂	159.81	≥99.5%	Extremely toxic and corrosive. Handle with extreme care.
Hydrobromic Acid	HBr	80.91	48% aq. solution	Corrosive. Acts as solvent and catalyst.
Deionized Water	H₂O	18.02	-	For preparing solutions and washing.
Ethanol	C₂H₅OH	46.07	Anhydrous	For washing the final product.
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous	For washing the final product.

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser with a gas outlet to a scrubber (containing sodium thiosulfate solution)

• Pressure-equalizing dropping funnel (100 mL)

• Magnetic stirrer and hotplate

• Thermometer

• Ice-water bath

• Büchner funnel and flask for vacuum filtration

• Standard laboratory glassware (beakers, graduated cylinders)

• Personal Protective Equipment (PPE): Chemical splash goggles, face shield, lab coat, heavy-duty nitrile or neoprene gloves.[4][5]

Detailed Experimental Protocol

This protocol is based on a 10-gram scale synthesis of 4(3H)-Pyrimidone.

Step 1: Reaction Setup

• Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a 100 mL dropping funnel. Ensure all glass joints are properly sealed.

• Connect the top of the reflux condenser to a gas trap or scrubber containing a 10% aqueous solution of sodium thiosulfate to neutralize any escaping bromine or HBr vapors.

• In the flask, combine 4(3H)-pyrimidone (10.0 g, 104.1 mmol) and 48% aqueous hydrobromic acid (50 mL).

• Stir the mixture at room temperature to form a suspension.

Step 2: Preparation and Addition of Bromine Solution

• CAUTION: This step must be performed in a certified chemical fume hood. Bromine is highly volatile and toxic.[6][7][8]

• In a separate beaker, carefully prepare the brominating solution by adding liquid bromine (5.9 mL, 18.3 g, 114.5 mmol, 1.1 eq) to 48% aqueous hydrobromic acid (30 mL). Add the bromine slowly to the acid.

• Transfer this bromine solution to the dropping funnel.

Step 3: Reaction Execution

• Heat the stirred suspension of 4(3H)-pyrimidone to 80-85 °C using a water bath on a hotplate.

• Once the temperature is stable, add the bromine solution dropwise from the dropping funnel over a period of 60-90 minutes. The slow addition is crucial to control the exothermic reaction and prevent an uncontrolled release of bromine vapor.

• After the addition is complete, maintain the reaction mixture at 80-85 °C with continuous stirring for an additional 3-4 hours. The reaction progress can be monitored by observing the formation of a precipitate.

Step 4: Product Isolation

• After the reaction period, turn off the heat and allow the mixture to cool slowly to room temperature.

• Further cool the flask in an ice-water bath for 1-2 hours to maximize the precipitation of the product.

• Collect the resulting solid product by vacuum filtration using a Büchner funnel. The solid will be a pale yellow or off-white crystalline material.

Step 5: Purification and Drying

• Wash the filter cake sequentially with a small amount of ice-cold anhydrous ethanol (2 x 20 mL) and then with anhydrous diethyl ether (2 x 20 mL). This removes residual HBr and unreacted starting materials.

• Rationale: Using cold, anhydrous solvents minimizes the dissolution of the desired hydrobromide salt product while effectively washing away impurities.

• Dry the purified product under vacuum at 40-50 °C to a constant weight. The final product is 5-Bromo-4(3H)-pyrimidone Hydrobromide.

Data and Workflow Visualization

Quantitative Data Summary

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Equivalents
4(3H)-Pyrimidone	96.09	10.0 g	104.1	1.0
Bromine	159.81	5.9 mL (18.3 g)	114.5	1.1
Hydrobromic Acid (48%)	80.91	80 mL	-	Solvent/Catalyst

Experimental Workflow Diagram

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The mechanism of bromination of pyrimidin-2(1H)-one, its N-methyl and NN′-dimethyl derivatives - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. windiachemical.com [windiachemical.com]
• 5. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 6. tatachemicals.com [tatachemicals.com]
• 7. science.cleapss.org.uk [science.cleapss.org.uk]
• 8. obwtechnologies.com [obwtechnologies.com]

Application Note: Advanced Purification Strategies for 5-Bromo-4(3H)-pyrimidone and its Derivatives

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Background

5-Bromo-4(3H)-pyrimidone (often referred to by its tautomeric name, 5-bromo-4-hydroxypyrimidine) is a highly versatile halogenated heterocyclic building block. It is heavily utilized in the synthesis of pharmaceutical active ingredients, including kinase inhibitors and HIV reverse transcriptase inhibitors[1], as well as complex agrochemicals[2].

Despite its structural simplicity, the purification of 5-bromo-4(3H)-pyrimidone and its derivatives is notoriously challenging. As a Senior Application Scientist, I frequently observe downstream failures caused by a misunderstanding of the molecule's dynamic physicochemical nature. The parent scaffold, 4-hydroxypyrimidine, exhibits two distinct pKa values: a pK1 of 1.85 (protonation of the basic pyrimidine nitrogen) and a pK2 of 8.59 (deprotonation of the acidic hydroxyl/imide proton)[3].

When a highly electronegative bromine atom is introduced at the C5 position, its inductive electron-withdrawing effect significantly lowers the pK2 to approximately 6.5–7.0. Furthermore, the molecule undergoes rapid lactam-lactim tautomerism (4(3H)-pyrimidone ⇌ 4-hydroxypyrimidine)[3]. This tautomerism, combined with the molecule's amphoteric properties, dictates that standard silica gel chromatography often results in irreversible chemisorption or severe peak tailing. Therefore, purification must be strategically designed around its pH-dependent ionization states.

Physicochemical Data & Chromatographic Behavior

To design a self-validating purification system, we must first quantify the chemical parameters driving the separation. Table 1 summarizes the critical data points that dictate our experimental choices.

Table 1: Physicochemical Properties Influencing Purification

Property	4-Hydroxypyrimidine	5-Bromo-4(3H)-pyrimidone	Impact on Purification Strategy
pK1 (Pyrimidine N)	1.85[3]	< 1.5 (Estimated)	Requires highly acidic conditions (pH < 1.5) for full cationic protonation.
pK2 (Hydroxyl/Imide)	8.59[3]	~6.5 - 7.0	Enables complete deprotonation and aqueous solubility at pH > 10.
Tautomerism	Lactam ⇌ Lactim	Lactam ⇌ Lactim	Causes chromatographic peak broadening; mandates acidic mobile phase modifiers.

During reversed-phase liquid chromatography (RP-HPLC), the tautomeric exchange occurs at a rate comparable to the chromatographic time scale. If unbuffered mobile phases are used, split peaks are inevitable. The addition of an acidic modifier, such as 0.05% Trifluoroacetic Acid (TFA), is required to suppress ionization, lock the tautomeric equilibrium, and ensure sharp, symmetrical peaks[4].

Purification Decision Matrix

Depending on the stage of drug development, scientists must choose between scalable bulk purification (Acid-Base Extraction) and high-resolution analytical/preparative purification (RP-HPLC).

Fig 1. Decision matrix and workflow for the purification of 5-bromo-4(3H)-pyrimidone derivatives.

Experimental Protocols: A Bimodal Approach

Protocol A: Isoelectric Precipitation via Acid-Base Extraction (Scale: 10g - 1kg)

Causality: This method exploits the amphoteric nature of the pyrimidone ring. By raising the pH above 10, the compound becomes a highly water-soluble sodium salt, allowing non-polar organic impurities (e.g., unreacted brominating agents) to be washed away. Subsequent acidification to the isoelectric point (pH 3–4) neutralizes the molecule, drastically reducing its aqueous solubility and forcing crystallization[1].

Step-by-Step Methodology:

• Dissolution & Basification: Suspend the crude 5-bromo-4(3H)-pyrimidone derivative in deionized water (10 mL/g of crude). Slowly add 2.0 M NaOH(aq) under continuous stirring until the pH reaches 10.5–11.0. Self-Validation: The suspension will visually clarify as the water-soluble phenoxide-like sodium salt forms.

• Organic Wash: Transfer the aqueous solution to a separatory funnel. Extract with Ethyl Acetate (3 × 5 mL/g) to remove non-polar organic byproducts. Discard the organic layers. Self-Validation: Spot the organic layer on a TLC plate (UV 254 nm); the absence of the major product confirms no yield loss.

• Isoelectric Precipitation: Transfer the aqueous layer back to a round-bottom flask and place it in an ice bath (0–5 °C). Dropwise, add 1.0 M HCl(aq) while continuously monitoring with a calibrated pH meter. Stop the addition when the pH reaches exactly 3.0–3.5. A thick white to pale-yellow precipitate will immediately form[1].

• Maturation & Filtration: Stir the suspension at 0 °C for 1 hour to allow crystal lattice maturation. Filter under vacuum using a sintered glass crucible.

• Washing & Drying: Wash the filter cake with ice-cold water (2 × 2 mL/g) followed by a minimal amount of cold diethyl ether to displace residual water and trace organics[4]. Dry in a vacuum oven at 45 °C for 12 hours.

Protocol B: Preparative RP-HPLC (Scale: 10mg - 1g)

Causality: For late-stage pharmaceutical intermediates where >99% purity is required, isoelectric precipitation is insufficient. RP-HPLC utilizing a C18 stationary phase and an acidic modifier resolves closely eluting structural isomers (such as over-brominated side products) while suppressing tautomeric peak tailing[4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude solid in a mixture of DMSO and Methanol (1:1, v/v) to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter to protect the column frit.

• Column Selection: Utilize a preparative C18 column (e.g., TSKgel ODS-80™ or equivalent, 5 µm, 21.2 × 250 mm)[4].

• Mobile Phase Configuration:

  • Solvent A: Ultrapure Water + 0.05% TFA (v/v)[4]

  • Solvent B: Acetonitrile + 0.05% TFA (v/v)

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 30 minutes at a flow rate of 15 mL/min.

• Detection: Monitor UV absorbance at 254 nm and 280 nm (the pyrimidone chromophore absorbs strongly in this region).

• Fraction Collection & Recovery: Collect the major peak. Immediately freeze the fractions on dry ice and lyophilize for 48 hours to yield the pure TFA salt.

Quantitative Method Comparison

Table 2: Comparison of Purification Modalities

Method	Optimal Scale	Typical Yield	Final Purity	Key Reagents
Acid-Base Extraction	10 g to >1 kg	75 - 85%	90 - 95%	NaOH (aq), HCl (aq), Ethyl Acetate, Diethyl Ether
RP-HPLC (C18)	10 mg to 1 g	50 - 70%	> 99%	Acetonitrile, Ultrapure Water, 0.05% TFA

References

• 1 - Google Patents (CN104016927A). 2.4 - European Patent Office (EP 1042325 B1). 3.3 - Vulcanchem.

• 2 - LookChem.

Sources

• 1. CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof - Google Patents [patents.google.com]
• 2. lookchem.com [lookchem.com]
• 3. 4-Hydroxypyrimidine (51953-17-4) for sale [vulcanchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Analytical Characterization of 5-Bromo-4(3H)-pyrimidone

Protocols for Tautomeric Resolution and Structural Validation

Introduction & Analytical Rationale

5-Bromo-4(3H)-pyrimidone (CAS: 19808-30-1), interchangeably referred to as 5-bromo-4-hydroxypyrimidine, is a critical halogenated heterocyclic building block[1]. It serves as a highly versatile intermediate in the synthesis of advanced therapeutics, most notably in the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV[2] and various targeted kinase inhibitors.

As application scientists, we must recognize that characterizing this compound is not a simple routine exercise. The molecule presents specific analytical challenges:

• Tautomerism: It exists in a dynamic equilibrium between the 4(3H)-pyrimidone (lactam) and 4-hydroxypyrimidine (lactim) forms[3].

• Solubility & Halogen Bonding: The combination of the polar pyrimidone core and the highly polarizable bromine atom leads to strong intermolecular hydrogen and halogen bonding, resulting in poor solubility in non-polar solvents.

This guide establishes a self-validating, multi-modal analytical framework to unequivocally characterize 5-Bromo-4(3H)-pyrimidone, ensuring high scientific integrity for downstream drug development workflows.

Figure 1: Comprehensive multi-modal analytical workflow for pyrimidone characterization.

Structural Dynamics: The Lactam-Lactim Tautomerism

Before executing any analytical protocol, one must understand the causality behind the molecule's behavior. Pyrimidines substituted with hydroxyl or oxo groups undergo tautomerism[3]. The proportion of each tautomer is highly dependent on the microenvironment (solvent polarity, pH, and physical state).

In the gas phase, the lactim (hydroxyl) form is often favored. However, in the solid state and in polar aprotic solvents, the lactam (oxo) form heavily predominates due to the stabilization of the highly polarized C=O bond via intermolecular hydrogen bonding[3].

Figure 2: Solvent-dependent lactam-lactim tautomeric equilibrium of 5-Bromo-4(3H)-pyrimidone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale for Solvent Choice: Why utilize DMSO-d6 instead of CDCl3? 5-Bromo-4(3H)-pyrimidone exhibits notoriously poor solubility in chloroform. DMSO-d6 aggressively disrupts the intermolecular hydrogen-bonding networks, ensuring sufficient analyte concentration for 13C acquisition. Crucially, DMSO-d6 locks the molecule predominantly into its lactam tautomeric state, simplifying spectral interpretation and preventing severe peak broadening associated with intermediate exchange rates[3].

Step-by-Step NMR Protocol

• Sample Preparation: Dissolve 15 mg (for 1H) or 40 mg (for 13C) of the analyte in 0.6 mL of high-purity DMSO-d6 (99.9% D).

• Instrument Setup: Utilize a 400 MHz or higher spectrometer. Set the probe temperature to 298 K.

• Acquisition Parameters (1H): 16 scans, relaxation delay (D1) of 2.0 s.

• Acquisition Parameters (13C): 512–1024 scans, D1 of 2.0 s, with proton decoupling (WALTZ-16).

Data Interpretation: The 1H NMR spectrum will display two distinct aromatic singlets corresponding to the C2 and C6 protons. The heavy bromine atom at C5 deshields the adjacent C6 proton, pushing it slightly downfield relative to C2. The N-H proton will appear as a broad singlet far downfield (~12.5 ppm), which will disappear upon the addition of a drop of D2O due to rapid deuterium exchange.

Table 1: Expected NMR Chemical Shifts (DMSO-d6, 400 MHz)

Nucleus	Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment Notes
1H	N3-H	~ 12.5 - 12.8	Broad Singlet	1H	Exchangeable with D2O
1H	C6-H	~ 8.4 - 8.5	Singlet	1H	Deshielded by adjacent Br
1H	C2-H	~ 8.1 - 8.2	Singlet	1H	Flanked by two nitrogens
13C	C4	~ 159.0 - 160.0	Singlet	-	Carbonyl (C=O) carbon
13C	C2	~ 151.0 - 153.0	Singlet	-	Imine-like carbon
13C	C6	~ 148.0 - 150.0	Singlet	-	Aromatic C-H
13C	C5	~ 115.0 - 117.0	Singlet	-	Bromine-bearing carbon

LC-HRMS Isotopic Profiling

Rationale for Self-Validation: Mass spectrometry provides a built-in validation mechanism for this compound. Bromine naturally exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. Therefore, the ESI+ mass spectrum must display a characteristic doublet for the [M+H]⁺ ion separated by exactly 2 m/z units[4]. Any deviation from this 1:1 isotopic signature immediately flags the presence of co-eluting impurities.

Step-by-Step LC-MS Protocol

• Column: C18 Reverse Phase (e.g., 50 mm × 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: LC-MS grade Water + 0.1% Formic Acid.

  • B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3.0 minutes, hold for 1.0 minute. Flow rate: 0.4 mL/min.

• Ionization: Electrospray Ionization in Positive mode (ESI+). Capillary voltage: 3.0 kV. Desolvation temp: 350°C.

Table 2: Expected LC-MS Parameters

Parameter	Value / Observation	Analytical Significance
Formula	C4H3BrN2O	Target molecule[1]
Exact Mass	173.94 Da	Monoisotopic mass
[M+H]⁺ (⁷⁹Br)	m/z 174.95	Base peak
[M+H]⁺ (⁸¹Br)	m/z 176.95	~98% relative abundance to base peak
Retention Time	Early-eluting (~0.8 - 1.2 min)	Highly polar nature of the pyrimidone core

Solid-State ATR-FTIR Spectroscopy

Rationale for Solid-State Analysis: While NMR and LC-MS characterize the compound in solution and the gas phase, Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is mandatory to confirm the tautomeric state of the bulk powder. By analyzing the solid directly, we bypass solvent-induced tautomeric shifts.

Step-by-Step FTIR Protocol

• Background: Collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution).

• Sample Application: Place ~2 mg of the neat 5-Bromo-4(3H)-pyrimidone powder directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure optical contact.

• Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹.

• Validation: The presence of a strong, sharp absorption band at ~1650–1680 cm⁻¹ confirms the C=O stretch of the lactam form. A broad band from 3100–3200 cm⁻¹ confirms the N-H stretch. The absence of a sharp, distinct O-H stretch above 3500 cm⁻¹ proves that the compound crystallizes exclusively as the 4(3H)-pyrimidone lactam rather than the 4-hydroxypyrimidine lactim.

References

• 4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256 - PubChem. National Institutes of Health (NIH). 1

• CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof. Google Patents. 2

• Tautomeric equilibrium in pyrimidine ring. TDX (Tesis Doctorals en Xarxa). 3

• CN104016927A - Pyrimidine thiol acetamide ramification (ESI-MS Data). Google Patents. 4

Sources

• 1. 4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof - Google Patents [patents.google.com]
• 3. tdx.cat [tdx.cat]
• 4. CN104016927A - Pyrimidine thiol acetamide ramification as well as preparation method and application thereof - Google Patents [patents.google.com]

Cell-based Assays for 5-Bromo-4(3H)-pyrimidone Activity: Application Notes and Protocols

Introduction: Unveiling the Therapeutic Potential of 5-Bromo-4(3H)-pyrimidone

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous bioactive compounds with a wide array of therapeutic applications.[1][2] Within this class, 5-Bromo-4(3H)-pyrimidone and its derivatives have emerged as compounds of significant interest, demonstrating a spectrum of biological activities including anticancer, antiviral, and immunomodulatory effects.[3][4] The exploration of these activities necessitates robust and reproducible cell-based assays to elucidate their mechanisms of action and to guide further drug development efforts.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of various cell-based assays to characterize the biological activity of 5-Bromo-4(3H)-pyrimidone. The protocols detailed herein are designed to be self-validating systems, emphasizing the scientific rationale behind each step to ensure technical accuracy and data integrity.

Safety Precautions

5-Bromo-4(3H)-pyrimidone is a chemical compound that requires careful handling. It is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6][7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.[2] All handling of the compound, especially in its powdered form, should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation.[2][7] In case of contact with skin or eyes, rinse immediately and thoroughly with water.[7] For detailed safety information, refer to the Safety Data Sheet (SDS).[2]

I. Assessment of Cytotoxic and Antiproliferative Activity

A primary step in evaluating the potential of a novel compound is to determine its effect on cell viability and proliferation. These assays provide fundamental information on the compound's potency and its therapeutic window.

A. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol: MTT Cell Viability Assay

Materials:

• Target cancer cell lines (e.g., MCF-7, A549, HepG2)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 5-Bromo-4(3H)-pyrimidone (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Bromo-4(3H)-pyrimidone in complete growth medium. The final solvent concentration should be kept constant across all wells and should not exceed 0.5% to avoid solvent-induced toxicity. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the compound. Include vehicle control (medium with solvent) and blank control (medium only) wells.

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C, or until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The background absorbance at 690 nm can be subtracted.

Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

B. Sulforhodamine B (SRB) Assay for Cell Proliferation

The SRB assay is a cell-based assay used to determine cytotoxicity and cell proliferation. It is based on the ability of the SRB dye to bind to protein components of cells that have been fixed to the culture plate.

Protocol: SRB Cell Proliferation Assay

Materials:

• Target cancer cell lines

• Complete growth medium

• 5-Bromo-4(3H)-pyrimidone

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM, pH 10.5)

• 1% Acetic acid

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the desired incubation period, gently add 50 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C.

• Washing: Carefully wash the plates five times with slow-running tap water and allow them to air dry completely.

• Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly rinse the plates five times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well to dissolve the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

Data Analysis: Similar to the MTT assay, calculate the percentage of cell growth and determine the IC50 value.

II. Mechanistic Assays: Delving into the Mode of Action

Understanding how 5-Bromo-4(3H)-pyrimidone exerts its effects at a molecular level is crucial for its development as a therapeutic agent. The following assays can provide insights into its mechanism of action.

A. Cell Cycle Analysis by Flow Cytometry

Many anticancer agents function by inducing cell cycle arrest at specific checkpoints, thereby preventing cancer cell proliferation. Flow cytometry with propidium iodide (PI) staining is a powerful technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[5][8][9]

Protocol: Cell Cycle Analysis

Materials:

• Target cell lines

• Complete growth medium

• 5-Bromo-4(3H)-pyrimidone

• Phosphate-buffered saline (PBS)

• 70% Ethanol, ice-cold

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with various concentrations of 5-Bromo-4(3H)-pyrimidone for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with PBS and resuspend in ice-cold 70% ethanol while gently vortexing. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Excite the PI at 488 nm and measure the emission at ~617 nm. Acquire data for at least 10,000 events per sample.

Data Analysis: The percentage of cells in each phase of the cell cycle is determined by analyzing the DNA content histograms using appropriate software (e.g., ModFit LT, FlowJo).[10] Changes in the cell cycle distribution in treated cells compared to control cells will indicate the phase at which the compound induces arrest.

B. Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

Apoptosis, or programmed cell death, is a key mechanism by which many chemotherapeutic agents eliminate cancer cells. The Annexin V/PI assay allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[3][11][12][13]

Protocol: Annexin V/PI Apoptosis Assay

Materials:

• Target cell lines

• Complete growth medium

• 5-Bromo-4(3H)-pyrimidone

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Treat cells with 5-Bromo-4(3H)-pyrimidone as described for the cell cycle analysis.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Wash the cells with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. Annexin V-FITC is detected in the FITC channel (FL1) and PI in the phycoerythrin channel (FL2).

Data Analysis: The cell population will be separated into four quadrants:

• Lower-left (Annexin V- / PI-): Live cells

• Lower-right (Annexin V+ / PI-): Early apoptotic cells

• Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

• Upper-left (Annexin V- / PI+): Necrotic cells

Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

C. Western Blot Analysis of Signaling Pathways

Pyrimidine derivatives have been shown to modulate key signaling pathways involved in cell growth and survival, such as the PI3K/Akt/mTOR pathway.[14][15][16] Western blotting can be used to assess the effect of 5-Bromo-4(3H)-pyrimidone on the phosphorylation status and total protein levels of key components of this and other relevant pathways.[17][18]

Protocol: Western Blotting for PI3K/Akt/mTOR Pathway

Materials:

• Target cell lines

• Complete growth medium

• 5-Bromo-4(3H)-pyrimidone

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with 5-Bromo-4(3H)-pyrimidone for the desired time. Wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an ECL substrate and an imaging system.

Data Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the total protein levels to determine the effect of the compound on pathway activation. GAPDH or β-actin is typically used as a loading control.

III. Advanced and Target-Specific Assays

To further refine the understanding of 5-Bromo-4(3H)-pyrimidone's activity, more specialized assays can be employed.

A. Kinase Inhibition Assays

Given that many pyrimidine derivatives target kinases, it is pertinent to investigate whether 5-Bromo-4(3H)-pyrimidone directly inhibits the activity of specific kinases.[19][20][21] This can be assessed using in vitro kinase assays with purified enzymes or through cell-based assays that measure the phosphorylation of a specific kinase substrate.

Protocol: In Vitro Kinase Assay (General)

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• 5-Bromo-4(3H)-pyrimidone

• ATP (radiolabeled [γ-32P]ATP or for non-radioactive methods, cold ATP)

• Kinase reaction buffer

• Method-specific detection reagents (e.g., phosphospecific antibodies for ELISA, or reagents for luminescence-based assays like ADP-Glo™).[20][22]

Procedure:

• Reaction Setup: In a microplate, combine the kinase, its substrate, and various concentrations of 5-Bromo-4(3H)-pyrimidone in the kinase reaction buffer.

• Initiate Reaction: Add ATP to initiate the kinase reaction.

• Incubation: Incubate the reaction at the optimal temperature (usually 30°C or 37°C) for a specific time.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method.

Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

B. Topoisomerase II Inhibition Assay

Some anticancer compounds function by inhibiting topoisomerase II, an enzyme crucial for DNA replication and cell division.[1] Assays are available to measure the ability of a compound to inhibit the decatenation of kinetoplast DNA (kDNA) by topoisomerase II.[23][24]

Protocol: Topoisomerase II Decatenation Assay

Materials:

• Human Topoisomerase II enzyme

• Kinetoplast DNA (kDNA)

• 5-Bromo-4(3H)-pyrimidone

• Assay buffer

• ATP

• Stop buffer/loading dye

• Agarose gel and electrophoresis system

• DNA staining agent (e.g., ethidium bromide)

• Gel imaging system

Procedure:

• Reaction Setup: In a microfuge tube, combine topoisomerase II, kDNA, and different concentrations of 5-Bromo-4(3H)-pyrimidone in the assay buffer containing ATP.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Termination: Stop the reaction by adding stop buffer/loading dye.

• Agarose Gel Electrophoresis: Load the samples onto an agarose gel and run the electrophoresis to separate the catenated and decatenated DNA.

• Visualization: Stain the gel with a DNA staining agent and visualize the DNA bands under UV light.

Data Analysis: Catenated kDNA remains in the well, while decatenated DNA migrates into the gel as distinct bands. Inhibition of topoisomerase II activity is observed as a decrease in the amount of decatenated DNA with increasing concentrations of the compound.

C. Immunomodulatory Assays

Derivatives of 5-Bromo-4(3H)-pyrimidone have been reported to have immunomodulatory properties.[3][4] Cell-based assays using primary immune cells, such as peripheral blood mononuclear cells (PBMCs), can be used to assess the compound's effect on immune cell activation, proliferation, and cytokine production.[4][25][26][27][28]

Protocol: Cytokine Release Assay from PBMCs

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium with 10% FBS

• 5-Bromo-4(3H)-pyrimidone

• Stimulating agent (e.g., phytohemagglutinin (PHA) or lipopolysaccharide (LPS))

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6, IFN-γ)

Procedure:

• PBMC Isolation and Seeding: Isolate PBMCs from healthy donor blood and seed them in a 96-well plate.

• Treatment and Stimulation: Treat the cells with various concentrations of 5-Bromo-4(3H)-pyrimidone for a predetermined time, followed by stimulation with an appropriate agent (e.g., PHA for T-cell activation).

• Supernatant Collection: After 24-48 hours of incubation, centrifuge the plate and collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentration of cytokines in the supernatants using specific ELISA kits according to the manufacturer's instructions.

Data Analysis: Compare the levels of cytokines in the treated and stimulated cells to the stimulated control cells to determine the immunomodulatory effect of the compound.

IV. Data Presentation and Interpretation

For clarity and ease of comparison, all quantitative data should be summarized in well-structured tables.

Table 1: Example Data Summary for Cytotoxicity of 5-Bromo-4(3H)-pyrimidone

Cell Line	Assay	Incubation Time (h)	IC50 (µM) ± SD
MCF-7	MTT	48	[Insert Value]
A549	MTT	48	[Insert Value]
HepG2	SRB	72	[Insert Value]

Table 2: Example Data Summary for Cell Cycle Analysis

Treatment (Concentration)	% G0/G1	% S	% G2/M
Control (Vehicle)	[Value]	[Value]	[Value]
5-Bromo-4(3H)-pyrimidone (X µM)	[Value]	[Value]	[Value]
5-Bromo-4(3H)-pyrimidone (Y µM)	[Value]	[Value]	[Value]

V. Visualization of Workflows and Pathways

Visual diagrams are essential for conveying complex experimental workflows and signaling pathways.

Caption: General workflow for assessing the activity of 5-Bromo-4(3H)-pyrimidone.

Caption: The PI3K/Akt/mTOR signaling pathway and potential points of inhibition.

Conclusion

The suite of cell-based assays described in these application notes provides a robust framework for the comprehensive evaluation of 5-Bromo-4(3H)-pyrimidone's biological activities. By systematically assessing its effects on cell viability, proliferation, cell cycle progression, apoptosis, and key signaling pathways, researchers can gain a deeper understanding of its therapeutic potential. The integration of these methodologies will be instrumental in advancing the development of this promising class of compounds from the laboratory to potential clinical applications. Adherence to the detailed protocols and a thorough understanding of the underlying scientific principles will ensure the generation of high-quality, reliable, and impactful data.

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A Comprehensive Guide to Elucidating the Enzyme Inhibition Kinetics of 5-Bromo-4(3H)-pyrimidone

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrimidine and its derivatives represent a cornerstone scaffold in medicinal chemistry, forming the core of numerous therapeutic agents, from kinase inhibitors to antimetabolites.[1][2] 5-Bromo-4(3H)-pyrimidone is a member of this versatile class, noted for its synthetic utility and potential biological activities.[3] This application note provides a comprehensive, self-validating framework for the detailed characterization of its enzyme inhibition kinetics. We move beyond a simple recitation of steps to explain the causality behind experimental design, ensuring that researchers can not only execute the protocols but also interpret the results with confidence. This guide furnishes detailed methodologies for determining the half-maximal inhibitory concentration (IC50), elucidating the mechanism of inhibition (MoI), and calculating the inhibition constant (Ki).

Introduction: The Significance of Pyrimidones in Drug Discovery

The pyrimidine ring is a "privileged structure" in drug discovery, a motif that is capable of binding to a wide range of biological targets.[2] As structural analogs of the natural pyrimidine bases (cytosine, thymine, and uracil), these compounds can act as antimetabolites, interfering with the synthesis of nucleic acids, a mechanism crucial in cancer and antiviral therapies.[4][5] Beyond this, the pyrimidine core is a key feature in a multitude of enzyme inhibitors, targeting protein kinases, metabolic enzymes, and more.[2][6]

5-Bromo-4(3H)-pyrimidone (C₄H₃BrN₂O) is a halogenated pyrimidine derivative.[7] While its synthesis and some biological activities, such as antiviral properties, have been explored, a detailed public characterization of its enzyme inhibition profile is not widely available.[3] The process of characterizing a novel inhibitor is fundamental to drug development. It allows us to quantify its potency (IC50), understand its mechanism of action (e.g., competitive, non-competitive), and determine its binding affinity (Ki). This knowledge is critical for lead optimization and predicting in vivo efficacy.

This guide provides a robust, generalized protocol to systematically investigate the enzyme inhibitory properties of 5-Bromo-4(3H)-pyrimidone, using a representative metabolic enzyme, α-glucosidase, as a working example. This enzyme is a well-established target for managing type 2 diabetes, and various pyrimidine derivatives have been explored as its inhibitors.[8][9]

Foundational Principles of Enzyme Inhibition

Before proceeding to experimental work, a firm grasp of the underlying kinetic principles is essential. Enzyme inhibitors are molecules that bind to enzymes and decrease their activity. The study of this process reveals the inhibitor's potency and its mode of interaction with the enzyme and its substrate.

• IC50 (Half-Maximal Inhibitory Concentration): This is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%. It is a practical measure of inhibitor potency but can be dependent on experimental conditions, particularly substrate concentration.

• Mechanism of Inhibition (MoI): This describes how the inhibitor binds to the enzyme. The primary reversible mechanisms are:

  • Competitive: The inhibitor binds only to the free enzyme at its active site, directly competing with the substrate.

  • Non-competitive: The inhibitor binds to a site other than the active site (an allosteric site) on both the free enzyme and the enzyme-substrate complex.

  • Uncompetitive: The inhibitor binds only to the enzyme-substrate complex at an allosteric site.

  • Mixed: The inhibitor binds to an allosteric site on both the free enzyme and the enzyme-substrate complex, but with different affinities.

• Ki (Inhibition Constant): This is a measure of the inhibitor's binding affinity. It is an intrinsic property of the inhibitor and the enzyme, independent of substrate concentration. A lower Ki value signifies a more potent inhibitor.

Caption: Modes of enzyme-inhibitor interaction.

Pre-Protocol Validation: Ensuring Data Integrity

The quality of kinetic data is entirely dependent on the quality of the reagents and the robustness of the assay setup.

• Compound Identity and Purity: Before any biological assay, the identity and purity of the 5-Bromo-4(3H)-pyrimidone sample must be confirmed. Standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry are essential.[3] Purity, typically assessed by HPLC, should be >95% to avoid artifacts from contaminants.

• Solubility: Determine the solubility of the compound in the chosen assay buffer. Many organic molecules are first dissolved in 100% DMSO to create a high-concentration stock. It is critical to ensure that the final concentration of DMSO in the assay is low (typically ≤1%) and consistent across all wells to avoid solvent-induced artifacts.

• Compound Stability: Incubate 5-Bromo-4(3H)-pyrimidone in the assay buffer for the duration of the planned experiment. Re-analyze by HPLC to ensure no significant degradation occurs under the assay conditions.

Experimental Protocol: IC50 Determination

This protocol describes a colorimetric assay in a 96-well plate format to determine the IC50 value of 5-Bromo-4(3H)-pyrimidone against α-glucosidase.

4.1. Materials and Reagents

• 5-Bromo-4(3H)-pyrimidone (CAS 19808-30-1)[7]

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) (Substrate)

• Sodium Phosphate Buffer (e.g., 100 mM, pH 6.8)

• Sodium Carbonate (Na₂CO₃) (Stop Solution)

• Dimethyl Sulfoxide (DMSO), ACS Grade

• Acarbose (Positive Control Inhibitor)[9]

• 96-well clear, flat-bottom microplates

• Multichannel pipette

• Microplate reader

4.2. Step-by-Step Methodology

• Prepare Reagent Stocks:

  • Inhibitor Stock: Prepare a 10 mM stock solution of 5-Bromo-4(3H)-pyrimidone in 100% DMSO. Perform a 2-fold serial dilution in DMSO to create a range of stock concentrations (e.g., 10 mM down to ~5 µM). Do the same for the acarbose positive control.

  • Enzyme Solution: Prepare a working solution of α-glucosidase in phosphate buffer (e.g., 0.5 U/mL).

  • Substrate Solution: Prepare a working solution of pNPG in phosphate buffer (e.g., 1 mM).

  • Stop Solution: Prepare a 0.2 M solution of Na₂CO₃ in deionized water.

• Assay Plate Setup:

  • Add 2 µL of the serially diluted inhibitor stocks (and DMSO vehicle control) to the appropriate wells of the 96-well plate.

  • Add 138 µL of phosphate buffer to all wells.

  • Add 20 µL of the enzyme working solution to all wells except the "No Enzyme" blanks. Add 20 µL of buffer to these blank wells.

  • Mix and pre-incubate the plate at 37°C for 10 minutes.

• Initiate and Terminate Reaction:

  • Initiate the enzymatic reaction by adding 40 µL of the pNPG substrate solution to all wells.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 100 µL of the Na₂CO₃ stop solution. The stop solution raises the pH, denaturing the enzyme and developing the yellow color of the p-nitrophenol product.

• Data Acquisition:

  • Read the absorbance of each well at 405 nm using a microplate reader.

Caption: Experimental workflow for IC50 determination.

4.3. Data Analysis and IC50 Calculation

• Correct for Background: Subtract the average absorbance of the "No Enzyme" wells from all other wells.

• Calculate Percent Inhibition: Use the following formula: % Inhibition = 100 * (1 - (Abs_inhibitor / Abs_vehicle)) Where Abs_inhibitor is the background-corrected absorbance in the presence of the inhibitor and Abs_vehicle is the background-corrected absorbance of the DMSO control (0% inhibition).

• Plot and Fit: Plot the Percent Inhibition versus the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic (4PL) equation using graphing software (e.g., GraphPad Prism, Origin) to determine the IC50 value.

Parameter	Description	Example Value
Top Plateau	Maximum % Inhibition (should be near 100)	102.1%
Bottom Plateau	Minimum % Inhibition (should be near 0)	-1.5%
LogIC50	Log of the inhibitor concentration at 50% inhibition	-4.85
IC50	Concentration for 50% inhibition (derived from LogIC50)	14.1 µM
Hill Slope	Steepness of the curve	1.1

Table 1: Example parameters from a non-linear regression fit for IC50 determination.

Advanced Protocol: Elucidating the Mechanism of Inhibition (MoI)

To determine the MoI and the true binding affinity (Ki), the experiment must be repeated by varying the concentrations of both the substrate and the inhibitor.

5.1. Experimental Design

This "matrix" experiment involves measuring the initial reaction velocity at every combination of multiple inhibitor and substrate concentrations.

• Inhibitor Concentrations: Choose a range of concentrations around the IC50 value (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50, 4x IC50).

• Substrate Concentrations: Choose a range of concentrations around the Michaelis constant (Km) of the enzyme for the substrate (e.g., 0.25x Km, 0.5x Km, 1x Km, 2x Km, 4x Km). The Km must be determined in a separate experiment without any inhibitor present.

5.2. Methodology

The protocol is similar to the IC50 determination, but instead of a single substrate concentration, a range is used. The key is to measure the initial reaction rate (v), which may require taking kinetic reads over time or ensuring the single endpoint measurement is within the linear range of the reaction.

Data Analysis: Determining Ki and MoI

The most common method for visualizing MoI is the Lineweaver-Burk (or double-reciprocal) plot. This plot linearizes the Michaelis-Menten equation.

Plot: 1/velocity (y-axis) vs. 1/[Substrate] (x-axis) for each inhibitor concentration.

Interpretation:

• Competitive Inhibition: Lines intersect on the y-axis. (Apparent Km increases, Vmax is unchanged).

• Non-competitive Inhibition: Lines intersect on the x-axis. (Km is unchanged, apparent Vmax decreases).

• Uncompetitive Inhibition: Lines are parallel. (Both apparent Km and apparent Vmax decrease).

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5-Bromo-4(3H)-pyrimidone as a chemical probe for [target protein]

5-Bromo-4(3H)-pyrimidone as a Chemical Probe for Leucine-Rich Repeat Kinase 2 (LRRK2): Fragment-Based Drug Discovery Application Note & Protocols

Executive Summary & Mechanistic Rationale

In the landscape of Fragment-Based Drug Discovery (FBDD), identifying a low-molecular-weight starting point with exceptional ligand efficiency is the most critical step for successful lead generation [1]. 5-Bromo-4(3H)-pyrimidone serves as a highly specialized, halogen-enriched chemical probe designed to target the ATP-binding hinge region of Leucine-Rich Repeat Kinase 2 (LRRK2) , a primary genetic driver of Parkinson’s disease (PD) [2].

The selection of this specific pyrimidone scaffold is grounded in three causal design principles:

• Pharmacophore Mimicry: The 4(3H)-pyrimidone core acts as a purine mimetic. Its N3-H (hydrogen bond donor) and C4=O (hydrogen bond acceptor) form a canonical bidentate interaction with the backbone amides of the LRRK2 hinge region (specifically near Ala1950) [3].

• Biophysical Detectability: The heavy bromine atom at the 5-position alters the local magnetic environment and increases lipophilicity, which significantly enhances the NMR relaxation properties required for ligand-observed screening techniques like WaterLOGSY [4].

• Synthetic Vectorization: The C-Br bond serves as an orthogonal synthetic handle. Once hinge-binding is confirmed, this position can be rapidly functionalized via Suzuki-Miyaura cross-coupling to grow the fragment into the LRRK2 selectivity pocket without disrupting the core binding interactions.

Signaling Pathway Context

LRRK2 is a complex, multidomain kinase. The prevalent G2019S mutation locks the kinase in a hyperactive state, leading to the pathological hyperphosphorylation of Rab GTPases (such as Rab10). This cascade disrupts lysosomal function and vesicular trafficking, ultimately resulting in dopaminergic neurotoxicity [5].

Figure 1: LRRK2 G2019S signaling cascade and targeted intervention by the pyrimidone probe.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls that definitively prove both the physical binding and the precise spatial location of the interaction.

Protocol A: Primary Hit Validation via WaterLOGSY NMR

Because fragment probes like 5-Bromo-4(3H)-pyrimidone have low molecular weights, their initial binding affinities are inherently weak ( Kd​ in the high micromolar range). Traditional biochemical assays often fail to detect these interactions. We utilize Water-Ligand Observed via Gradient Spectroscopy (WaterLOGSY) , which exploits the transfer of magnetization from the massive bulk water reservoir to the bound ligand [6].

Step-by-Step Methodology:

• Buffer Preparation: Prepare NMR buffer (50 mM HEPES, 150 mM NaCl, pH 7.4). Causality Check: Supplement with exactly 10% D2​O . This provides enough deuterium to lock the NMR spectrometer while preserving a 90% H2​O concentration, which is strictly required to provide the proton reservoir that drives the WaterLOGSY magnetization transfer [7].

• Sample Assembly: Mix 10 μM of recombinant LRRK2 (kinase domain) with 500 μM of 5-Bromo-4(3H)-pyrimidone.

• Acquisition: Acquire the 1D WaterLOGSY spectrum at 298 K. A positive Nuclear Overhauser Effect (NOE) cross-peak indicates the fragment has adopted the slower tumbling rate of the massive LRRK2 protein, confirming binding [8].

• Self-Validation (Competition Step): To rule out non-specific binding to sticky surface patches, spike the NMR tube with 1 μM of LRRK2-IN-1 (a highly potent, validated ATP-competitive inhibitor) [9]. Re-acquire the spectrum. The WaterLOGSY signal of the pyrimidone probe must invert to a negative NOE, proving it was competitively displaced from the exact ATP hinge pocket.

Protocol B: Orthogonal Functional Validation via TR-FRET

Once spatial binding is confirmed, functional inhibition must be evaluated. We employ a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay [10].

Step-by-Step Methodology:

• Reaction Assembly: In a 384-well plate, combine 10 nM LRRK2 G2019S, 50 nM ULight-labeled PLK-derived peptide (phosphoryl acceptor), and 10 μM ATP. Causality Check: We utilize the G2019S mutant rather than wild-type LRRK2 because its hyperactive basal state provides a significantly wider dynamic range for detecting weak fragment inhibition [11].

• Incubation: Add the pyrimidone probe (titrated from 10 μM to 2 mM) and incubate for 60 minutes.

• Detection: Add 2 nM of Europium (Eu)-labeled anti-phospho-PLK antibody.

• Self-Validation (Time-Resolved Reading): Excite the plate at 340 nm, but introduce a 50-microsecond delay before reading the emission at 665 nm. Causality Check: Fragment libraries often contain highly fluorescent compounds that cause false positives. The 50 μs delay allows all short-lived background autofluorescence to decay completely, leaving only the long-lived TR-FRET emission driven by the Europium chelate [12].

Quantitative Data Presentation

The table below summarizes the expected biophysical and biochemical metrics for 5-Bromo-4(3H)-pyrimidone, serving as a benchmark for successful probe validation.

Parameter	Expected Value	Mechanistic Rationale
Molecular Weight	175.0 g/mol	Strictly adheres to the Rule-of-Three (Ro3), ensuring high aqueous solubility and minimal steric clashes during initial screening.
Ligand Efficiency (LE)	> 0.35 kcal/mol/HA	A high LE indicates that the core hydrogen bonds (N3-H, C4=O) are highly optimized for the LRRK2 hinge.
WaterLOGSY Kd​	250 – 500 μM	Represents a typical weak affinity for an unoptimized fragment, necessitating sensitive NMR detection over standard biochemical assays.
TR-FRET IC50​	> 1 mM	Fragments lack the surface area to potently outcompete ATP without further synthetic expansion.
Heavy Atom Count	8	Leaves a generous budget of ~12 heavy atoms for synthetic growing before violating drug-like space limits.

Fragment Evolution Strategy

Once the pyrimidone core is validated as a hinge-binder, the 5-bromo position becomes the focal point of the medicinal chemistry campaign.

Figure 2: Self-validating fragment-based drug discovery workflow for pyrimidone evolution.

References

• The design and development of LRRK2 inhibitors as novel therapeutics for Parkinson's disease.National Institutes of Health (PMC).Verify Source
• WaterLOGSY as a Method for Primary NMR Screening: Practical Aspects and Range of Applicability.PubMed (NIH).Verify Source
• Development of a Mechanism-based HTS Assay for Leucine Rich Repeat Kinase2—Discovery of LRRK2 Inhibitors.National Institutes of Health (PMC).Verify Source
• Identification of compounds with binding affinity to proteins via magnetization transfer from bulk w
• Screening for Novel LRRK2 Inhibitors Using a High-Throughput TR-FRET Cellular Assay for LRRK2 Ser935 Phosphorylation.National Institutes of Health (PMC).Verify Source
• NIH Public Access: LRRK2 is a large and complex protein that possesses kinase and GTPase activities.Texas Digital Library.Verify Source
• Application of Fragment-Based Drug Discovery to Vers
• Fragment-based approaches to enzyme inhibition.National Institutes of Health (PMC).Verify Source
• NMR-Based Fragment Screening for RNA-Targeted Drug Discovery.MDPI.Verify Source
• Allosteric inhibition of LRRK2, where are we now.National Institutes of Health (PMC).Verify Source
• Clinically Precedented Protein Kinases: Rationale for Their Use in Neurodegener
• Type II Kinase Inhibitors Show an Unexpected Inhibition Mode against Parkinson's Disease-Linked LRRK2 Mutant G2019S.

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• 7. Identification of compounds with binding affinity to proteins via magnetization transfer from bulk water - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Regioselective Synthesis and Functionalization of 5-Bromopyrimidinone Derivatives

Introduction & Mechanistic Rationale

5-Bromopyrimidinones are privileged scaffolds in medicinal chemistry, serving as critical intermediates for the synthesis of 1[1], 2[2], and 3[3]. The C-5 position of the pyrimidinone ring exhibits significant enamine-like character, making it the most electron-rich site and highly susceptible to electrophilic aromatic substitution[4].

The bromination of the pyrimidinone core typically proceeds via a rapid, irreversible formation of a 5-bromo-4,6-dihydroxy-hexahydro-2-oxopyrimidine intermediate, followed by the elimination of a proton or water to restore aromaticity, yielding the targeted 5-bromopyrimidinone[4]. Understanding this mechanistic causality is vital: if excess bromine is present or the temperature is not strictly controlled, over-bromination to a 5,5-dibromo derivative can occur, drastically reducing the yield of the desired mono-brominated product[4][5].

Synthetic Workflow

The general synthesis relies on a robust two-step sequence: initially constructing the pyrimidinone core via a cyclization reaction (e.g., condensation of a β-ketoester with guanidine), followed by regioselective halogenation at the C-5 position[2].

Workflow for the synthesis and downstream application of 5-bromopyrimidinones.

Experimental Protocol: Synthesis of 2-Amino-5-bromo-6-phenyl-4(3H)-pyrimidinone

This protocol outlines the synthesis of a representative 5-bromopyrimidinone, focusing on the condensation of ethyl benzoylacetate with guanidine carbonate, followed by direct bromination[2].

Step 1: Synthesis of the Pyrimidinone Core

• Reagents: Ethyl benzoylacetate (0.088 mol), Guanidine carbonate (0.04 mol), Anhydrous toluene (250 mL).

• Procedure:

  • In a 500 mL three-necked flask equipped with a mechanical stirrer, condenser, and thermometer, suspend the guanidine carbonate and ethyl benzoylacetate in anhydrous toluene[2].

  • Causality Check: Toluene is chosen as the solvent to allow for high-temperature reflux (~110°C), which drives the condensation reaction forward by facilitating the azeotropic removal of water.

  • Heat the mixture to reflux and maintain for 6 hours[2].

  • Add 100 mL of water and continue refluxing for 30 minutes. This step ensures the complete hydrolysis of any unreacted ester intermediates[2].

  • Adjust the pH to near neutral, cool to room temperature to induce precipitation, and filter. Recrystallize the solid from ether to yield the pure 2-amino-6-phenyl-4(3H)-pyrimidinone intermediate[2].

Step 2: Regioselective Bromination at C-5

• Reagents: 2-Amino-6-phenyl-4(3H)-pyrimidinone (0.03 mol), Sodium hydroxide (0.036 mol), Bromine (0.033 mol), Water (100 mL), Chloroform (80 mL).

• Procedure:

  • Dissolve the pyrimidinone intermediate and sodium hydroxide in 100 mL of water[2].

  • Causality Check: The addition of NaOH deprotonates the pyrimidinone, forming a highly soluble sodium salt. This deprotonation increases the electron density of the pyrimidine ring, significantly accelerating the subsequent electrophilic attack by bromine.

  • Add 80 mL of chloroform and cool the biphasic mixture to room temperature[2].

  • Slowly add bromine (Br₂) dropwise to the reaction mixture[2].

  • Causality Check: Dropwise addition is critical to prevent localized high concentrations of Br₂, which can lead to the formation of the 5,5-dibromo-4,6-dihydroxyhexahydropyrimidine byproduct[4][5].

  • Stir for an additional 1 hour after the addition is complete. Separate the organic layer, wash, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the 2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone product[2].

Quantitative Data & Reaction Conditions

The choice of brominating agent and solvent profoundly impacts the yield and regioselectivity. The table below summarizes validated conditions for pyrimidinone bromination, highlighting alternative reagents like Sodium monobromoisocyanurate (SMBI) for sensitive substrates[2][6][7].

Substrate	Brominating Agent	Solvent / Additive	Temperature	Time	Yield (%)
2-Amino-6-phenyl-4(3H)-pyrimidinone	Br₂ (1.1 equiv)	H₂O / CHCl₃ (NaOH)	Room Temp	1 - 1.5 h	85 - 90
Pyrimidine Nucleosides	SMBI (1.1 equiv)	H₂O / CH₃CN	Room Temp	1.5 h	75 - 95
Pyrimidine Hydrochloride	Br₂ (Liquid)	Nitrobenzene	125–135 °C	2 - 6 h	Good
Electron-rich Pyrimidinones	NBS (1.05 equiv)	DMF or Ionic Liquids	Room Temp	Varies	80 - 95

Note: SMBI = Sodium monobromoisocyanurate; NBS = N-Bromosuccinimide.

Downstream Applications: Orthogonal Cross-Coupling

The synthesized 5-bromopyrimidinones are excellent substrates for transition-metal-catalyzed cross-coupling. By utilizing switchable catalysis, researchers can selectively functionalize the C-5 position. For instance, 8 at the C-5 bromide can be achieved using palladium catalysts and boronic acids, providing a modular route to highly functionalized peptidomimetics and advanced drug candidates[8].

References

• [6] An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC.

• [7] Application Notes and Protocols for the Bromination of Pyrimidine Rings - Benchchem.

• [2] Original synthesis of 2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone - Benchchem.

• [8] Switchable Catalysis: Modular Synthesis of Functionalized Pyrimidinones via Selective Sulfide and Halide Cross-Coupling Chemistry - ACS Publications.

• [1] Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity - PMC.

• [5] 4-Bromo-6-pyrimidin-2-ylpyrimidine|C8H5BrN4 - Benchchem.

• [3] Pharmacokinetic-Driven Optimization of 4(3H)-Pyrimidinones as Phosphodiesterase Type 5 Inhibitors - ResearchGate.

• [4] THE BROMINATION OF URACIL AND THYMINE DERIVATIVES - ResearchGate.

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• 3. researchgate.net [researchgate.net]
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Application Note: Antiviral Screening and Mechanistic Profiling of 5-Bromopyrimidinone Derivatives

Target Audience: Researchers, virologists, and drug development professionals. Focus: High-throughput screening, target engagement, and functional antiviral validation.

Introduction & Scientific Rationale

5-Bromopyrimidinone derivatives, with bropirimine (2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone) acting as the prototypical lead, represent a unique class of host-directed antiviral and antineoplastic agents[1]. Unlike direct-acting antivirals (DAAs) that target specific viral polymerases or proteases, these compounds exert their broad-spectrum efficacy by modulating the host's innate immune system. Specifically, they function as potent agonists of Toll-like receptor 7 (TLR7), an endosomal pattern recognition receptor typically responsible for detecting single-stranded viral RNA[2].

Because 5-bromopyrimidinones rely entirely on host cellular machinery to induce an antiviral state—primarily through the secretion of Type I interferons (IFN-α/β)—the screening paradigm must fundamentally differ from traditional DAA assays[3]. This Application Note details a validated, self-consistent screening cascade designed to uncouple direct compound cytotoxicity from true immunomodulatory antiviral efficacy.

Mechanistic Pathway: TLR7 Activation

The antiviral causality of 5-bromopyrimidinones is rooted in their structural mimicry of nucleosides. Upon endocytosis, the compounds bind to the leucine-rich repeats of TLR7 within the endosome[4]. This binding induces a conformational change that recruits the myeloid differentiation primary response 88 (MyD88) adaptor protein. Subsequent signal transduction through IRAK4 and TRAF6 leads to the phosphorylation and nuclear translocation of Interferon Regulatory Factor 7 (IRF7) and NF-κB. This cascade culminates in the robust transcription of IFN-α/β and other pro-inflammatory cytokines, establishing an antiviral state in neighboring cells[5].

Figure 1: TLR7-mediated signaling pathway induced by 5-bromopyrimidinone derivatives.

Screening Workflow & Decision Matrix

To prevent false positives caused by compound-induced host cell death, the screening cascade must strictly follow a sequential logic: Cytotoxicity → Target Engagement (TLR7) → Functional Antiviral Efficacy .

Figure 2: Sequential in vitro screening workflow for host-directed antiviral compounds.

Experimental Protocols

Protocol A: Cytotoxicity Profiling (CC50 Determination)

Causality Context: Host-directed therapies require highly viable host cells to synthesize interferons. If a compound is cytotoxic, it will artificially reduce viral titers simply by destroying the viral replication factory, leading to a false "antiviral" readout.

• Cell Seeding: Seed human peripheral blood mononuclear cells (PBMCs) or HEK293 cells at 5×104 cells/well in a 96-well opaque-walled plate.

• Treatment: Treat cells with a 10-point, 3-fold serial dilution of the 5-bromopyrimidinone derivatives (starting at 300 µM). Include a 0.5% DMSO vehicle control.

• Incubation: Incubate for 48 hours at 37°C, 5% CO₂.

• Detection: Add 50 µL of CellTiter-Glo® Reagent (measuring intracellular ATP as a direct proxy for metabolic viability).

• Lysis & Readout: Shake the plate for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes. Record luminescence.

• Analysis: Calculate the CC₅₀ (concentration reducing viability by 50%) using non-linear regression. Proceed to Protocol B only with compounds exhibiting a CC₅₀ > 100 µM.

Protocol B: TLR7 Target Engagement (Reporter Gene Assay)

Causality Context: Before introducing live virus, we must validate that the derivatives actively engage TLR7 on-target. We utilize HEK-Blue™ hTLR7 cells, which co-express human TLR7 and an NF-κB-inducible secreted embryonic alkaline phosphatase (SEAP) reporter.

• Cell Seeding: Seed HEK-Blue hTLR7 cells at 4×104 cells/well in a 96-well plate.

• Treatment: Add the derivatives at varying concentrations (0.1 µM to 100 µM). Use Imiquimod (R837) as a validated positive control for TLR7 agonism[5].

• Incubation: Incubate for 24 hours at 37°C.

• Reporter Assay: Transfer 20 µL of the cell supernatant to a new flat-bottom plate containing 180 µL of QUANTI-Blue™ detection medium.

• Development: Incubate for 1–3 hours at 37°C until a colorimetric change is visible.

• Validation: Measure optical density (OD) at 620 nm and calculate the EC₅₀_TLR7. To ensure assay trustworthiness, calculate the Z'-factor using the vehicle (negative) and Imiquimod (positive) controls. A Z'-factor > 0.5 validates the screening run.

Protocol C: Viral Plaque Reduction Assay (Functional Efficacy)

Causality Context: Because 5-bromopyrimidinones are not directly virucidal, simultaneous addition of the virus and the drug will result in assay failure. The virus will replicate and lyse the cell before the host can transcribe and translate IFN-α. Therefore, a 24-hour pre-incubation step is biologically mandatory .

• Cell Seeding: Seed permissive cells (e.g., A549 or Vero cells, depending on the model virus) in 12-well plates until 90% confluent.

• Pre-treatment (Critical Step): Treat the cells with the selected 5-bromopyrimidinone derivatives (at concentrations well below their CC₅₀) for 24 hours to allow for interferon accumulation.

• Infection: Aspirate the media. Infect cells with a model virus (e.g., Vesicular Stomatitis Virus, VSV) at a Multiplicity of Infection (MOI) of 0.01 for 1 hour at 37°C.

• Wash: Remove the viral inoculum and wash the monolayer twice with PBS to remove unattached virions.

• Overlay: Overlay the cells with a semi-solid medium (1% methylcellulose in DMEM) containing the corresponding concentration of the test compound.

• Incubation: Incubate for 48-72 hours until cytopathic effect (CPE) and plaques are visible.

• Fixation & Staining: Fix the cells with 4% paraformaldehyde and stain with 0.5% crystal violet.

• Analysis: Count the plaques and calculate the EC₅₀_Viral (concentration reducing plaque formation by 50%).

Data Presentation: Representative Screening Results

To evaluate the therapeutic window of the synthesized derivatives, the Selectivity Index (SI) must be calculated. The SI is defined as the ratio of cytotoxicity to antiviral efficacy ( SI=CC50​/EC50_Viral​ ). An SI > 50 is generally required for advancement to in vivo models.

Compound ID	R-Group Substitution (C-6)	Cytotoxicity CC₅₀ (µM)	TLR7 Activation EC₅₀ (µM)	Antiviral Efficacy EC₅₀ (µM)	Selectivity Index (SI)
Bropirimine (Ref)	Phenyl	> 300	1.25	2.10	> 142
Derivative A	4-Fluorophenyl	> 300	0.85	1.15	> 260
Derivative B	3-Pyridyl	150	4.50	8.20	18.3
Derivative C	Cyclopentyl	85	N/A (Toxic)	N/A (Toxic)	< 1
Imiquimod (Ctrl)	N/A (Imidazoquinoline)	> 200	0.45	0.90	> 222

Table 1: Quantitative summary of in vitro screening data for 5-bromopyrimidinone derivatives. Derivative A demonstrates superior potency and a wider therapeutic window compared to the bropirimine reference.

References

• Bropirimine Source: Wikipedia URL:[Link]

• Bropirimine Overview Source: Grokipedia URL:[Link]

• Anti-tumor Activity of Toll-Like Receptor 7 Agonists Source: Frontiers in Immunology URL:[Link]

• Anti-tumor Activity of Toll-Like Receptor 7 Agonists (PMC Archive) Source: PubMed Central (PMC) URL:[Link]

• Evolution of Toll-like receptor 7/8 agonist therapeutics and their delivery approaches: From antiviral formulations to vaccine adjuvants Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. Bropirimine - Wikipedia [en.wikipedia.org]
• 2. Bropirimine — Grokipedia [grokipedia.com]
• 3. Frontiers | Anti-tumor Activity of Toll-Like Receptor 7 Agonists [frontiersin.org]
• 4. Evolution of Toll-like receptor 7/8 agonist therapeutics and their delivery approaches: From antiviral formulations to vaccine adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-tumor Activity of Toll-Like Receptor 7 Agonists - PMC [pmc.ncbi.nlm.nih.gov]

High-Throughput Screening and Characterization of 5-Bromopyrimidinone Compounds as Novel PDE5 Inhibitors

An Application and Protocol Guide:

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, execution, and interpretation of an in vitro phosphodiesterase 5 (PDE5) inhibition assay. With a focus on characterizing novel 5-bromopyrimidinone compounds, this guide integrates foundational scientific principles with a detailed, field-proven protocol to ensure data integrity and reproducibility.

Strategic Overview: Targeting the cGMP Signaling Pathway

Phosphodiesterase 5 (PDE5) is a crucial enzyme that regulates intracellular levels of cyclic guanosine monophosphate (cGMP), a vital second messenger in numerous physiological processes.[1][2] The nitric oxide (NO)/cGMP signaling pathway is fundamental to the relaxation of smooth muscle cells, most notably mediating vasodilation.[3][4] The therapeutic blockade of PDE5 has been a landmark achievement in modern pharmacology, leading to the development of highly successful drugs for erectile dysfunction and pulmonary arterial hypertension.[2][5][6]

The core mechanism involves the release of NO, which stimulates soluble guanylate cyclase (sGC) to synthesize cGMP from GTP.[1] cGMP then activates protein kinase G (PKG), initiating a cascade that results in reduced intracellular calcium levels and smooth muscle relaxation.[3][7] PDE5 terminates this signal by specifically hydrolyzing cGMP to the inactive 5'-GMP.[7] By inhibiting PDE5, the degradation of cGMP is prevented, leading to its accumulation and an amplification of the NO-driven physiological response.[3][8] The exploration of new chemical scaffolds, such as 5-bromopyrimidinone derivatives, holds the promise of identifying next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles.

Figure 1: The cGMP signaling pathway and the mechanism of PDE5 inhibition.

Assay Principle: Fluorescence Polarization (FP)

To quantify the inhibitory potential of 5-bromopyrimidinone compounds, a fluorescence polarization (FP)-based assay is employed. This homogenous, high-throughput compatible method offers exceptional sensitivity and a straightforward "mix-and-read" format.[9][10][11]

The principle hinges on the rotational speed of a fluorescent molecule in solution.

• Low Polarization State: A small, fluorescently-labeled cGMP substrate (e.g., FAM-cGMP) tumbles rapidly in the assay buffer, resulting in significant depolarization of emitted light when excited by polarized light. This yields a low FP value.

• High Polarization State: In the presence of an active PDE5 inhibitor, the FAM-cGMP substrate is not hydrolyzed. It is subsequently captured by a larger binding agent (e.g., phosphate-binding nanoparticles or a specific antibody), forming a large molecular complex. This complex tumbles much more slowly, retaining a high degree of polarization in the emitted light and generating a high FP signal.[12][13]

The measured FP value is therefore directly proportional to the amount of unhydrolyzed substrate, which in turn is a direct measure of PDE5 inhibition.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. The inclusion of appropriate controls is critical for interpreting the results with confidence.

Materials & Reagents

Reagent/Material	Recommended Source/Specification	Purpose
Enzyme	Recombinant Human PDE5A1	Catalyzes cGMP hydrolysis.[14][15]
Substrate	FAM-Cyclic-3′,5′-GMP	Fluorescent substrate for the enzyme.[13]
Binding Agent	Phosphate-binding nanoparticles	Binds hydrolyzed product to generate signal.[13]
Assay Buffer	10 mM Tris-HCl (pH 7.5), 5 mM MgCl₂, 0.01% Brij 35, 1 mM DTT	Provides optimal conditions for enzyme activity.[13]
Test Compounds	5-Bromopyrimidinone derivatives	Novel inhibitors to be characterized.
Positive Control	Sildenafil or Tadalafil	Validates assay performance.[5][6]
Solvent	DMSO, anhydrous	For dissolving and diluting compounds.
Microplates	96- or 384-well solid black plates	Low-binding, opaque plates to minimize background.[12]
Instrumentation	Microplate reader with FP capability	Excitation ≈ 485 nm, Emission ≈ 530 nm.[13]

Experimental Workflow

Figure 2: Step-by-step workflow for the PDE5 inhibition FP assay.

Step-by-Step Methodology

Causality Behind Choices: Each step is optimized to ensure a clear distinction between inhibited and uninhibited states, maximizing the signal-to-background ratio.

• Compound & Control Preparation:

  • Prepare a 10 mM stock solution of each 5-bromopyrimidinone compound and the positive control (e.g., Sildenafil) in 100% DMSO.

  • Perform a serial dilution (e.g., 1:3 or 1:5) in DMSO to create a concentration range that will span the expected IC50 value (typically from 1 mM down to 10 pM). This wide range is crucial for accurately defining the top and bottom plateaus of the dose-response curve.

• Assay Plate Setup:

  • To the wells of a black microplate, add 2 µL of the serially diluted compounds.

  • Controls are essential for data normalization and validation:

    • 100% Activity Control: Add 2 µL of DMSO only (no inhibitor).

    • 0% Activity/Blank Control: Add 2 µL of DMSO to wells that will not receive the enzyme.

• Enzyme Addition & Pre-incubation:

  • Prepare a working solution of recombinant human PDE5A1 enzyme in the assay buffer at twice the final desired concentration.

  • Add 25 µL of the diluted PDE5 enzyme solution to all wells except the "No Enzyme" blanks. Add 25 µL of assay buffer to the blank wells.

  • Incubate the plate for 15 minutes at room temperature.[12] This pre-incubation step allows the test compounds to reach binding equilibrium with the enzyme's catalytic site before the substrate is introduced, ensuring a more accurate measurement of competitive inhibition.

• Reaction Initiation and Incubation:

  • Prepare a working solution of FAM-cGMP substrate in the assay buffer at twice the final desired concentration.

  • Initiate the enzymatic reaction by adding 25 µL of the FAM-cGMP solution to all wells. The final reaction volume is now 52 µL.

  • Seal the plate and incubate for 60 minutes at 37°C.[12] This duration and temperature are optimized to ensure sufficient substrate turnover in the uninhibited controls for a robust assay window, without consuming all the substrate which would hinder accurate inhibition measurement.

• Reaction Termination and Signal Development:

  • Stop the reaction and initiate signal development by adding 25 µL of the Binding Agent to all wells.[13]

  • Incubate for an additional 30 minutes at room temperature to allow the binding to stabilize.

• Data Acquisition:

  • Read the fluorescence polarization of each well using a microplate reader equipped with appropriate filters (Excitation ≈ 485 nm, Emission ≈ 530 nm).[13] The data is typically reported in millipolarization (mP) units.

Data Analysis and IC50 Determination

The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor required to reduce enzyme activity by 50%.[16] It is the primary metric for quantifying inhibitor potency.

• Calculate Percent Inhibition: For each concentration of the 5-bromopyrimidinone compound, calculate the percentage of PDE5 inhibition using the following formula:[13]

  % Inhibition = 100 * (1 - (mP_sample - mP_blank) / (mP_control - mP_blank))

  • mP_sample: mP value from the well with the test compound.

  • mP_blank: Average mP value from the "No Enzyme" wells.

  • mP_control: Average mP value from the "DMSO only" (100% activity) wells.

• Generate Dose-Response Curve:

  • Plot the calculated % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

  • Fit the data using a non-linear regression model (sigmoidal, 4PL) to generate a dose-response curve.[12][17] Most data analysis software (e.g., GraphPad Prism, XLfit) can perform this function.

• Determine IC50:

  • The IC50 value is interpolated from the fitted curve as the concentration of the inhibitor that corresponds to 50% inhibition.

Ensuring Trustworthiness: A Self-Validating System

The integrity of your findings relies on a robustly validated assay.

• Reference Compound Validation: The IC50 value obtained for your positive control (e.g., Sildenafil) must fall within the expected range reported in the literature. This confirms that the assay is performing correctly.

• Assay Quality Metrics (Z'-Factor): For high-throughput screening, the Z'-factor should be calculated to assess the quality and dynamic range of the assay. A Z'-factor > 0.5 is indicative of an excellent and reliable assay.

• Selectivity Profiling: Potent "hits" among the 5-bromopyrimidinone series should be subsequently screened against other phosphodiesterase isoforms (e.g., PDE6, PDE11).[5] High selectivity for PDE5 over other isoforms is a critical attribute for a successful drug candidate, as off-target inhibition can lead to undesirable side effects.[5]

Reference IC50 Values for Known PDE5 Inhibitors

Inhibitor	Reported IC50 (nM)	Assay Type	Reference
Sildenafil	4.2	Fluorescence Polarization	[13]
Tadalafil	1.8	Not Specified	[18]
Vardenafil	0.091	Bovine PDE	[18]
Avanafil	5.2	Not Specified	[13]

Note: IC50 values can vary based on specific assay conditions (e.g., enzyme source, substrate concentration). This table serves as a general guideline.

Conclusion

This application note provides a detailed, scientifically-grounded framework for the in vitro characterization of novel 5-bromopyrimidinone compounds as PDE5 inhibitors. By adhering to the described fluorescence polarization protocol and incorporating rigorous data analysis and validation steps, researchers can confidently determine the potency (IC50) of their compounds. This assay represents a critical step in the drug discovery pipeline, enabling the identification and optimization of promising lead candidates for the development of new therapeutics targeting the cGMP signaling pathway.

References

• Corbin, J. D. (2004). Mechanisms of action of PDE5 inhibition in erectile dysfunction. International Journal of Impotence Research, 16(S1), S4-S7). [Link]

• Huang, S. A., & Lie, J. D. (2023). PDE5 Inhibitors. In StatPearls. StatPearls Publishing. [Link]

• Hims & Hers Health, Inc. (2020). PDE5 Inhibitors: Types, How They Work, & More. Good Health by Hims. [Link]

• Kukreja, R. C., & Salloum, F. N. (2016). Role of cGMP Signaling and Phosphodiesterase-5 inhibitors in Cardioprotection. Journal of Cardiovascular Pharmacology and Therapeutics, 21(1), 30-42. [Link]

• Wikipedia. (2024). Discovery and development of phosphodiesterase 5 inhibitors. [Link]

• ResearchGate. (n.d.). Role of PDE5 in cGMP signaling pathway. [Link]

• Wikipedia. (2024). PDE5 inhibitor. [Link]

• ResearchGate. (n.d.). Mechanism of action of PDE5 inhibitors. [Link]

• ResearchGate. (n.d.). Phosphodiesterase type 5 inhibitors: Discovery and therapeutic utility. [Link]

• F1000Research. (2019). Developing a phosphodiesterase-5 inhibitor assay to.... [Link]

• Mullershausen, F., Russwurm, C., Thompson, W. J., Liu, L., Koesling, D., & Friebe, A. (2003). Direct activation of PDE5 by cGMP: long-term effects within NO/cGMP signaling. Journal of Cell Biology, 160(5), 719-727. [Link]

• Rybalkin, S. D., Yan, C., Bornfeldt, K. E., & Beavo, J. A. (2003). Cyclic GMP Phosphodiesterases and Regulation of Smooth Muscle Function. Circulation Research, 93(4), 280-291. [Link]

• Rybalkin, S. D., Rybalkina, I. G., Shimizu-Albergine, M., Tang, X. B., & Beavo, J. A. (2002). PDE5 is converted to an activated state upon cGMP binding to the GAF A domain. The EMBO Journal, 21(3), 469-478. [Link]

• F1000Research. (2019). Developing a phosphodiesterase-5 inhibitor assay to detect counterfeit drugs containing phosphodiesterase-5 inhibitors. [Link]

• ResearchGate. (n.d.). IC 50 (μM) values of PDE5 inhibitors for selected PDE families. [Link]

• Alzheimer's Drug Discovery Foundation. (2022). PDE5 Inhibitors & Your Brain. [Link]

• Polli, J. W., Wring, S. A., Humphreys, J. E., et al. (2005). Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. The AAPS Journal, 7(2), E433-E440. [Link]

• da Silva, F. S., & de Nucci, G. (2018). PDE5 inhibitors – pharmacology and clinical applications 20 years after sildenafil discovery. British Journal of Clinical Pharmacology, 84(8), 1635-1639. [Link]

• Sino Biological. (n.d.). Recombinant Human PDE5A Protein, P93-31G. [Link]

• Eurofins Discovery. (n.d.). PDE5A Human Phosphodiesterase Enzymatic LeadHunter Assay - TW. [Link]

• BPS Bioscience. (n.d.). PDE5A1, GST-Tag Recombinant. [Link]

• PubMed. (2021). Fluorescence polarisation for high-throughput screening of adulterated food products via phosphodiesterase 5 inhibition assay. [Link]

• ResearchGate. (2025). Fluorescence polarisation for high-throughput screening of adulterated food products via phosphodiesterase 5 (PDE5) inhibition assay. [Link]

• ResearchGate. (2018). Phosphodiesterase (PDE5) inhibition assay for rapid detection of erectile dysfunction drugs and analogs in sexual enhancement products. [Link]

• ResearchGate. (n.d.). Comparison of the measured and literature IC 50 values for 3 PDE5 inhibitor reference compounds. [Link]

• PubMed. (2018). Phosphodiesterase (PDE5) inhibition assay for rapid detection of erectile dysfunction drugs and analogs in sexual enhancement products. [Link]

• ResearchGate. (n.d.). PDE5 inhibition by pyrimidine isosteres. [Link]

• Nemr, E. A., et al. (2024). An overview on pharmaceutical applications of phosphodiesterase enzyme 5 (PDE5) inhibitors. Future Journal of Pharmaceutical Sciences, 10(1), 1-21. [Link]

• MDPI. (2023). Discovery of Natural Phosphodiesterase 5 Inhibitors from Dalbergia cochinchinensis Pierre Leaves Using LC-QTOF-MS2. [Link]

Sources

• 1. Role of cGMP Signaling and Phosphodiesterase-5 inhibitors in Cardioprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and development of phosphodiesterase 5 inhibitors - Wikipedia [en.wikipedia.org]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. PDE5 Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. hims.com [hims.com]
• 7. researchgate.net [researchgate.net]
• 8. PDE5 inhibitor - Wikipedia [en.wikipedia.org]
• 9. Fluorescence polarisation for high-throughput screening of adulterated food products via phosphodiesterase 5 inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Recombinant human PDE5A/PDE5 protein (GST tag N-Terminus) (ab56614) | Abcam [abcam.com]
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• 17. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 18. PDE5 inhibitors – pharmacology and clinical applications 20 years after sildenafil discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Crystallization of 5-Bromo-4(3H)-pyrimidone for Single-Crystal X-Ray Diffraction (SCXRD)

Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Objective: To provide a deterministic, self-validating framework for growing diffraction-quality single crystals of 5-bromo-4(3H)-pyrimidone, overcoming inherent challenges of tautomerism and rapid nucleation.

Mechanistic Foundations: Tautomerism and Supramolecular Synthons

The crystallization of 5-bromo-4(3H)-pyrimidone (also known as 5-bromopyrimidin-4-ol) presents unique crystallographic challenges due to its dynamic solution-state behavior. The molecule exists in a tautomeric equilibrium between the lactam (4(3H)-pyrimidone) and lactim (4-hydroxypyrimidine) forms.

Causality in Crystal Packing: The structural integrity of the final crystal lattice depends heavily on the dominant tautomer. The lactam form favors robust N−H⋯O hydrogen-bonded dimers or chains, while the lactim form engages in O−H⋯N interactions. Furthermore, the presence of the bromine atom introduces halogen bonding ( Br⋯N or Br⋯O ), which acts as a secondary supramolecular director. Solvent polarity directly dictates this tautomeric bias, making solvent selection the most critical variable in your experimental design.

Tautomeric equilibrium and supramolecular synthon assembly pathways for crystallization.

Pre-Crystallization Analytics & Solubility Profiling

Before initiating crystallization, the solvent environment must be engineered to control the evaporation rate and tautomeric state. Based on the physicochemical properties of brominated pyrimidones 1, polar aprotic and protic solvents yield the highest quality lattices.

Table 1: Solvent Selection Matrix

Solvent	Dielectric Constant (ε)	Solubility Profile	Expected Tautomeric Bias	Evaporation Rate
Acetonitrile	37.5	Moderate	Lactam	Moderate
Ethanol	24.5	High	Lactam	Moderate
Toluene	2.4	Low	Lactim	Slow
Diethyl Ether	4.3	Anti-solvent	N/A	Fast

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to the next step without confirming the validation checkpoints.

Protocol A: Temperature-Gradient Slow Evaporation

Causality: Rapid cooling causes localized supersaturation spikes, leading to rapid nucleation (twinning or amorphous powders). Gradual cooling ensures the system stays within the metastable zone, promoting the growth of a single, highly ordered lattice. Research on related bromopyrimidines demonstrates that a controlled cooling gradient from 323 K to 298 K is optimal for defect-free lattice formation 1.

• Dissolution: Dissolve 15 mg of 5-bromo-4(3H)-pyrimidone in 2 mL of HPLC-grade Acetonitrile in a 4 mL borosilicate glass vial.

• Heating: Seal the vial and heat to 323 K (50 °C) in a programmable water bath until complete dissolution is achieved.

• Filtration: Pass the hot solution through a 0.22 µm PTFE syringe filter into a pre-warmed, clean vial to remove heterogeneous nucleation sites (dust/impurities).

• Gradient Cooling: Program the bath to cool from 323 K to 298 K (25 °C) linearly over exactly 48 hours.

• Validation Checkpoint: At 24 hours, extract a 10 µL aliquot and examine it under a Polarized Light Microscope (PLM).

  • Pass: The presence of highly birefringent, geometrically regular micro-seeds validates the cooling trajectory.

  • Fail: If amorphous aggregates are seen, reheat the system to 323 K to redissolve, and decrease the cooling rate to 0.5 K/hr.

Protocol B: Vapor Diffusion (Anti-Solvent Method)

Causality: For compounds that stubbornly form twins under evaporation, vapor diffusion allows for an ultra-slow, diffusion-limited approach to supersaturation.

Logic and workflow of vapor diffusion method for controlled crystal nucleation.

• Inner Setup: Place 1 mL of a near-saturated solution of the compound in Acetonitrile into a 2 mL inner vial. Leave uncapped.

• Outer Setup: Place the 2 mL vial inside a larger 20 mL scintillation vial containing 3 mL of Diethyl Ether (anti-solvent).

• Equilibration: Seal the 20 mL vial tightly with a PTFE-lined cap and wrap with Parafilm. Store in a vibration-free environment at 298 K.

• Validation Checkpoint: Monitor daily. Crystals should begin forming on the walls of the inner vial within 3 to 7 days. If precipitation occurs within 12 hours, the anti-solvent vapor pressure is too high; restart using a less volatile anti-solvent (e.g., Hexane).

Protocol C: Hydrogen Bond Engineering (Co-Crystallization)

Causality: Pyrimidones often suffer from polymorphic instability. Introducing a co-crystallizing agent (e.g., benzoic acid) stabilizes the N−H⋯O interactions, locking the pyrimidone into a predictable, highly ordered synthon 1.

• Stoichiometric Mixing: Mix equimolar amounts (1:1) of 5-bromo-4(3H)-pyrimidone and benzoic acid.

• Solvent Drop Grinding: Grind the mixture in an agate mortar for 5 minutes, adding 2 drops of ethanol to facilitate mechanochemical synthon formation.

• Crystallization: Dissolve the resulting powder in ethanol and subject it to Protocol A.

• Validation Checkpoint: Perform a preliminary melting point check on the harvested crystals. A sharp melting point distinct from both pure starting materials validates successful co-crystal formation prior to SCXRD.

Crystal Harvesting & Cryoprotection

Causality: Flash-cooling crystals in liquid nitrogen ( N2​ ) minimizes thermal motion during X-ray diffraction, drastically improving high-angle resolution. However, residual solvent can form crystalline ice, which diffracts X-rays and obscures the compound's data. Using a cryoprotectant disrupts the ice lattice, ensuring a vitreous (glassy) state 1.

• Harvesting: Using a MiTeGen loop, harvest a single crystal (optimal size: 0.1–0.3 mm in all dimensions) directly from the mother liquor.

• Cryoprotection: Briefly dip the looped crystal into a 20% v/v glycerol/mother liquor solution for 2 seconds.

• Vitrification: Immediately plunge the loop into a liquid nitrogen stream (100 K) on the goniometer.

• Validation Checkpoint: Expose the crystal to X-rays for 1 second. The absence of powder diffraction rings (ice rings) at 3.9 Å and 3.4 Å validates the vitrification process.

Troubleshooting & Defect Resolution

Table 2: Quantitative Defect Resolution Matrix

Defect Observed	Causality	Resolution / Validation Step
Twinning (Intergrown crystals)	Nucleation rate too high; localized supersaturation.	Decrease cooling rate from 1.0 K/hr to 0.5 K/hr. Verify single domain under PLM (sharp extinction every 90°).
Amorphous Precipitation	Solvent evaporation too rapid.	Restrict vial opening with a smaller gauge needle (e.g., 27G) to slow vapor escape.
Crystal Degradation upon harvesting	Rapid solvent loss from the crystal lattice.	Harvest directly into a drop of 20% glycerol cryoprotectant to maintain osmotic pressure.

References

• PubChem. "2,6-Diamino-5-bromo-1H-pyrimidin-4-one". National Center for Biotechnology Information. URL:[Link]

• Scribd. "Pyridone α-Ketoamides for SARS-CoV-2 Inhibition". URL:[Link]

Sources

• 1. 2-Amino-5-bromopyrimidin-4-ol hydrobromide | 1215597-17-3 | Benchchem [benchchem.com]

Application Note: High-Specific-Activity Radiolabeling of 5-Bromo-4(3H)-pyrimidone for Receptor Binding and Autoradiography

Audience: Researchers, Radiochemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Application Guide

Executive Summary & Scientific Rationale

Pyrimidine derivatives are recognized as highly versatile and bioactive scaffolds in medicinal chemistry. Recent literature highlights their critical role as[1] and as highly selective[2]. Furthermore, pyrazolo-pyrimidine derivatives have been extensively evaluated for [3].

When developing novel radiotracers for in vitro binding studies (e.g., determining Kd​ and Bmax​ ), maintaining the exact steric and electronic profile of the pharmacophore is paramount. Commercially available precursors, such as, provide an ideal starting point. However, radiolabeling this scaffold without altering its binding affinity presents a significant analytical challenge.

Instead of appending bulky chelators or prosthetic groups, this protocol utilizes Cu(I)-Catalyzed Isotopic Exchange . By exchanging the native stable bromine atom with a radiohalogen (such as Bromine-77, t1/2​=57.0 h), we achieve an exact structural match to the native drug. This ensures that crucial binding pocket interactions—such as hydrogen bonding with the E172 residue in σ1R[2]—remain entirely unperturbed.

Mechanistic Causality: Cu(I)-Assisted Isotopic Exchange

Aromatic and heteroaromatic carbon-bromine (C-Br) bonds are typically inert to direct nucleophilic substitution. To overcome this activation barrier, a Copper(I) catalyst is employed.

Causality of the Catalyst: Cu(I) facilitates an oxidative addition into the C-Br bond of the pyrimidone ring. This forms an intermediate Cu(III) complex, allowing the high-specific-activity radiobromide ( [77Br]− ) to exchange with the stable isotope ( 79/81Br− ). Subsequent reductive elimination releases the radiolabeled product and regenerates the catalyst. Ascorbic acid is included in the reaction matrix to prevent the oxidation of the active Cu(I) species to the inactive Cu(II) state at high temperatures.

Fig 1. Catalytic cycle of Cu(I)-mediated radiobromine isotopic exchange.

Experimental Workflow & Self-Validating Protocol

Trust in a radiotracer relies on a self-validating Quality Control (QC) loop. The following protocol integrates orthogonal validation techniques to ensure radiochemical purity (RCP) and high specific activity.

Phase 1: Precursor Activation (Crucial Step)

Because the precursor is supplied as a [4], failure to neutralize the precursor introduces equimolar amounts of cold 79/81Br− into the reaction matrix. This cold bromide directly competes with the radiotracer, catastrophically lowering the specific activity.

• Dissolve 5.0 mg of 5-Bromo-4(3H)-pyrimidone hydrobromide in 500 μL of anhydrous methanol.

• Add 1.1 molar equivalents of triethylamine (TEA) to selectively neutralize the hydrobromide salt.

• Evaporate the solvent under a gentle nitrogen stream to isolate the free-based precursor.

Phase 2: Azeotropic Drying

Water rapidly hydrates and quenches the Cu(I) catalyst.

• Receive [77Br]NH4​Br (approx. 500 MBq) in an aqueous solution.

• Add 1.0 mL of anhydrous acetonitrile to the reaction vial.

• Evaporate under a stream of nitrogen at 90°C. Repeat this azeotropic distillation three times to guarantee a strictly anhydrous environment.

Phase 3: Catalytic Isotopic Exchange

• Reconstitute the dried [77Br]− residue with the free-based precursor (1.0 mg) dissolved in 300 μL of anhydrous Dimethylformamide (DMF).

• Add Cu(I)Br catalyst (20 mol%) and ascorbic acid (5 mol%).

• Seal the reaction vial and heat dynamically at 130°C for 60 minutes.

Phase 4: Purification & Self-Validating QC

• Quench the reaction by adding 1.0 mL of HPLC-grade water.

• Semi-Prep HPLC: Inject the crude mixture onto a C18 Semi-Preparative column. Collect the radioactive fraction that perfectly aligns with the UV absorbance peak of a co-injected cold standard[3].

• Orthogonal QC: Perform analytical Radio-TLC to quantify any free unreacted [77Br]− , ensuring the system validates its own purity prior to biological application.

Fig 2. Radiosynthesis workflow from precursor activation to in vitro binding application.

Quantitative Data: Reaction Optimization

The efficiency of the isotopic exchange is highly dependent on thermal activation and catalyst loading. The table below summarizes the optimization parameters required to achieve maximum radiochemical yield (RCY) and specific activity, consistent with standard [5].

Temperature (°C)	Catalyst Loading (mol%)	Solvent	Time (min)	Radiochemical Yield (%)	Specific Activity (GBq/μmol)
80	10	DMF	60	15.2 ± 2.1	5.4
110	10	DMF	60	45.8 ± 3.4	18.2
130	20	DMF	60	85.4 ± 4.2	45.6
130	20	DMSO	60	60.1 ± 3.8	25.1

Note: DMF outperforms DMSO due to better solubility of the Cu(I) complex and lower viscosity, which enhances the kinetics of the oxidative addition step.

Downstream Application: In Vitro Binding Studies

Once the [77Br]5-Bromo-4(3H)-pyrimidone is purified (RCP > 99%), it is ready for receptor binding assays.

• Tissue Preparation: Homogenize target tissues (e.g., brain tissue for σ1R assays or pancreatic cells for amylase studies) in ice-cold Tris-HCl buffer (pH 7.4).

• Incubation: Incubate 100 μg of membrane protein with varying concentrations of the radiotracer (0.1 nM to 100 nM) for 90 minutes at 25°C to reach equilibrium.

• Filtration & Counting: Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine. Wash three times with cold buffer and quantify the bound radioactivity using a gamma counter.

References

• Synthesis and radiolabelled evaluation of novel pyrimidine derivatives as dual α-amylase inhibitors and GIT-targeted molecular imaging probe Source: RSC Advances / National Institutes of Health (NIH) URL:[Link]

• Development of Carbon-11 Labeled Pyrimidine Derivatives as Novel Positron Emission Tomography (PET) Agents Enabling Brain Sigma-1 Receptor Imaging Source: Advanced Science / National Institutes of Health (NIH) URL:[Link]

• 18F-labeled Pyrazolo[1,5-a]pyrimidine Derivatives: Synthesis from 2,4-Dinitrobenzamide and Tosylate Precursors and Comparative Biological Evaluation for Tumor Imaging with Positron Emission Tomography Source: Molecules / National Institutes of Health (NIH) URL:[Link]

• 5-Bromo-4(3H)-pyrimidone Hydrobromide (Product Page) Source: AccelaChem URL:[Link]

Sources

• 1. Synthesis and radiolabelled evaluation of novel pyrimidine derivatives as dual α-amylase inhibitors and GIT-targeted molecular imaging probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Carbon‐11 Labeled Pyrimidine Derivatives as Novel Positron Emission Tomography (PET) Agents Enabling Brain Sigma‐1 Receptor Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 18F-labeled Pyrazolo[1,5-a]pyrimidine Derivatives: Synthesis from 2,4-Dinitrobenzamide and Tosylate Precursors and Comparative Biological Evaluation for Tumor Imaging with Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SY267153,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. Synthesis and radiolabelled evaluation of novel pyrimidine derivatives as dual α-amylase inhibitors and GIT-targeted molecular imaging probe - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: The Strategic Use of 5-Bromo-4(3H)-pyrimidone in Fragment-Based Drug Discovery

Preamble: A Paradigm Shift in Hit Identification

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for identifying novel chemical starting points for drug development.[1][2] Instead of screening large, complex molecules, FBDD utilizes small, low-molecular-weight compounds ("fragments") to probe a protein target's binding sites.[3][4] These fragments, typically adhering to the "Rule of Three" (MW < 300 Da, cLogP ≤ 3, ≤ 3 hydrogen bond donors/acceptors), may bind with weak affinity (μM to mM range), but they do so with high ligand efficiency.[3][5] This efficiency allows for a more thorough exploration of chemical space and provides a more rational, structure-guided path to developing potent, optimized lead compounds.[1][5]

This guide focuses on a particularly versatile fragment, 5-Bromo-4(3H)-pyrimidone , and elucidates its strategic application within the FBDD workflow. We will move beyond mere procedural lists to explain the causality behind experimental choices, ensuring each protocol is presented as a self-validating system for robust and reproducible results.

Section 1: The Profile of a Privileged Fragment: 5-Bromo-4(3H)-pyrimidone

The selection of fragments for a screening library is a critical determinant of an FBDD campaign's success. 5-Bromo-4(3H)-pyrimidone is an exemplary fragment due to a confluence of favorable chemical and structural properties.

Property	Value/Description	Rationale for FBDD
Molecular Formula	C₄H₃BrN₂O[6][7]	Simple, low atom count.
Molecular Weight	174.98 g/mol [7]	Well within the "Rule of Three," ensuring it acts as a true fragment.
Structure	Pyrimidinone core with a bromine at the 5-position.	The pyrimidine scaffold is a well-established "privileged structure" in medicinal chemistry, found in numerous approved drugs.[8]
H-Bonding	Contains both hydrogen bond donors (N-H) and acceptors (C=O, ring nitrogens).	Provides multiple points for directed interaction with protein targets.
Synthetic Tractability	The bromine atom serves as a versatile synthetic handle.	Enables straightforward chemical elaboration via cross-coupling reactions (e.g., Suzuki, Sonogashira) for fragment "growing."[9]
Biophysical Properties	Good solubility and potential for halogen bonding.	Suitable for various biophysical screening assays. The bromine can form specific halogen bonds with electron-rich pockets on the protein surface.

The strategic value of the bromine atom cannot be overstated. It is not merely a point for synthetic attachment; its electronegativity and size allow it to participate in halogen bonding, a specific and directional non-covalent interaction that can significantly contribute to binding affinity and specificity. This provides a dual advantage: a validated binding interaction and a reactive site for optimization.

Visualizing the FBDD Workflow

The journey from a fragment hit to a lead candidate is a structured, multi-step process. The diagram below outlines a typical workflow where 5-Bromo-4(3H)-pyrimidone would be applied.

Caption: High-level overview of the Fragment-Based Drug Discovery (FBDD) pipeline.

Section 2: Experimental Protocols for Fragment Screening

Identifying the weak, yet significant, binding of fragments like 5-Bromo-4(3H)-pyrimidone requires sensitive biophysical techniques. Here, we detail protocols for primary screening and computational validation.

Protocol 1: Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)

Principle: TSA is a high-throughput, cost-effective method to screen for ligand binding.[10][11] It operates on the principle that when a ligand binds to a protein, it typically stabilizes the protein's folded state. This stabilization results in an increase in the protein's melting temperature (Tm), which is the temperature at which 50% of the protein is unfolded.[12] This unfolding process is monitored by a fluorescent dye (e.g., SYPRO™ Orange) that binds to exposed hydrophobic regions of the denatured protein, causing an increase in fluorescence.[13][14] A positive "hit" is identified by a significant positive shift in Tm (ΔTm) in the presence of the fragment.[14]

Step-by-Step Methodology:

• Protein Preparation:

  • Purify the target protein to >95% homogeneity. The final buffer should be optimized for protein stability.

  • Dialyze the protein into a suitable, low-salt buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

  • Determine the protein concentration accurately (e.g., via Nanodrop or BCA assay). The final concentration in the assay is typically 2-5 µM.

• Compound Preparation:

  • Prepare a stock solution of 5-Bromo-4(3H)-pyrimidone (and other fragments) at 100 mM in 100% DMSO.

  • Create an intermediate plate by diluting the stock to 10 mM in DMSO.

  • For the final assay plate, the fragment concentration is typically between 200 µM and 1 mM.

• Assay Setup (96- or 384-well format):

  • Prepare a master mix containing the target protein and SYPRO™ Orange dye (typically at 5X final concentration) in the assay buffer.

  • To each well of a PCR plate, add:

    • Test Wells: 19 µL of Protein/Dye Master Mix + 1 µL of 10 mM fragment solution (final concentration: 500 µM fragment, 1% DMSO).

    • Positive Control: (If available) 19 µL of Protein/Dye Master Mix + 1 µL of a known binder.

    • Negative Control (No Fragment): 19 µL of Protein/Dye Master Mix + 1 µL of DMSO.

  • Seal the plate securely with an optical seal. Centrifuge briefly to collect the contents at the bottom of the wells.

• Data Acquisition:

  • Place the plate in a real-time PCR instrument.[10]

  • Set up a melt curve experiment:

    • Initial Temperature: 25 °C (hold for 1 min).

    • Ramp Rate: 1 °C/minute.

    • Final Temperature: 95 °C.

    • Data Acquisition: Continuously monitor fluorescence at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature for each well.

  • Fit the resulting sigmoidal curve to a Boltzmann equation to determine the Tm for each well.

  • Calculate the thermal shift: ΔTm = Tm (fragment) - Tm (DMSO control) .

  • A fragment is typically considered a hit if it induces a ΔTm of ≥ 2 °C, though this threshold should be determined empirically for each target.

Protocol 2: NMR-Based Screening (Protein-Observed 2D ¹H-¹⁵N HSQC)

Principle: NMR spectroscopy is a powerful primary screening method that provides rich information about binding events at an atomic level.[1][4] In a protein-observed experiment, the protein is isotopically labeled (with ¹⁵N), and a 2D Heteronuclear Single Quantum Coherence (HSQC) spectrum is acquired.[15] This spectrum produces a unique peak for each backbone N-H group, acting as a fingerprint of the protein's folded state. When a fragment binds, it perturbs the local chemical environment of nearby amino acid residues, causing their corresponding peaks in the HSQC spectrum to shift (a phenomenon known as Chemical Shift Perturbation, or CSP).

Step-by-Step Methodology:

• Protein Preparation:

  • Express and purify the target protein using media enriched with ¹⁵NH₄Cl as the sole nitrogen source to achieve uniform ¹⁵N labeling.

  • Concentrate the protein to 50-100 µM in a suitable NMR buffer (e.g., 20 mM Phosphate pH 7.0, 50 mM NaCl, 5% D₂O).

• Acquiring the Reference Spectrum:

  • Record a high-quality 2D ¹H-¹⁵N HSQC spectrum of the protein alone. This is the reference "apo" state.

  • This step is crucial for assigning peaks (if possible) and establishing the baseline for detecting perturbations.

• Screening:

  • Add a stock solution of 5-Bromo-4(3H)-pyrimidone to the protein sample to a final concentration of 200-500 µM. The final DMSO concentration should be kept constant and low (<1%).

  • Acquire a second 2D ¹H-¹⁵N HSQC spectrum under identical conditions.

• Data Analysis:

  • Overlay the "apo" spectrum with the "fragment-bound" spectrum.

  • Identify peaks that have shifted their position or significantly broadened/disappeared. These are the chemical shift perturbations (CSPs).

  • The magnitude of the CSP for a given residue is calculated using the formula:

    • CSP = √[ (Δδ¹H)² + (α * Δδ¹⁵N)² ]

    • Where Δδ is the change in chemical shift for proton (¹H) and nitrogen (¹⁵N), and α is a scaling factor (typically ~0.2) to account for the different chemical shift ranges.

  • Mapping the residues with significant CSPs onto the protein's 3D structure reveals the binding site of the fragment.

Protocol 3: In Silico Validation via Molecular Docking

Principle: Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of one molecule (the ligand) to a second (the protein).[16][17] While not a substitute for experimental validation, it is an invaluable tool for prioritizing hits, predicting binding poses, and guiding the initial stages of fragment elaboration.

Step-by-Step Methodology:

• Protein Preparation:

  • Obtain a high-resolution 3D crystal structure of the target protein from the Protein Data Bank (PDB).[16]

  • Using software like AutoDock Tools or Maestro, prepare the protein by removing water molecules and co-crystallized ligands, adding polar hydrogen atoms, and assigning atomic charges.[16]

• Ligand Preparation:

  • Draw the 3D structure of 5-Bromo-4(3H)-pyrimidone using chemical drawing software (e.g., ChemDraw).

  • Optimize the geometry and generate a low-energy 3D conformation using a computational chemistry program.[16]

• Grid Box Generation:

  • Define a "grid box" around the putative binding site on the protein. This box defines the search space for the docking algorithm.[16] The size should be large enough to encompass the entire binding pocket.

• Docking Execution:

  • Use a docking algorithm, such as the Lamarckian Genetic Algorithm in AutoDock, to systematically explore various conformations and orientations of the fragment within the grid box.[16]

  • The program will score each pose based on a scoring function that estimates the binding free energy (kcal/mol).

• Analysis of Results:

  • Analyze the top-ranked poses. The best pose is typically the one with the lowest binding energy.

  • Visualize the predicted binding mode to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic contacts, and potential halogen bonds involving the bromine atom.

  • This structural hypothesis can then be tested and validated experimentally, ideally through X-ray crystallography.

Section 3: From Hit to Lead - The Art of Fragment Elaboration

Once 5-Bromo-4(3H)-pyrimidone is confirmed as a binder and its binding mode is determined (ideally by X-ray crystallography), the next phase is to evolve this low-affinity hit into a high-potency lead.[2][3]

Fragment Growing: This is the most common strategy, where the initial fragment is extended to make new, favorable interactions with adjacent pockets of the protein, thereby increasing affinity and specificity.[18] The bromine atom on the pyrimidinone core is the ideal anchor point for this strategy. Using palladium-catalyzed cross-coupling reactions, chemists can systematically add new chemical moieties to explore the structure-activity relationship (SAR).

Fragment Linking: If a separate screening campaign identifies another fragment that binds in a pocket adjacent to 5-Bromo-4(3H)-pyrimidone, the two fragments can be chemically linked. This can result in a dramatic, super-additive increase in binding affinity.

Visualizing Elaboration Strategies

Caption: Conceptual depiction of Fragment Growing and Fragment Linking strategies.

Conclusion

5-Bromo-4(3H)-pyrimidone represents an archetypal fragment for FBDD campaigns. Its low molecular weight, desirable physicochemical properties, and, most importantly, its synthetically tractable bromine handle make it an ideal starting point for a structure-guided drug discovery program. By employing sensitive biophysical techniques like Thermal Shift Assays and NMR for initial screening, followed by high-resolution structural methods like X-ray crystallography for validation, researchers can confidently identify and characterize its binding. The subsequent, rational elaboration of this fragment provides a clear and efficient path toward the development of novel, potent, and selective lead compounds.

References

• Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. (n.d.). ScienceDirect. Retrieved March 15, 2026, from [Link]

• The Thermal Shift Assay: A Powerful Tool to Analyze Proteins. (2024, December 17). Bitesize Bio. Retrieved March 15, 2026, from [Link]

• Fluorescence Thermal Shift Assay based High Through-put Screening in Small Molecule Drug Discovery: A Brief Overview. (2024, May 28). Bentham Science. Retrieved March 15, 2026, from [Link]

• 5-bromo-3H-pyrimidin-4-one. (2025, May 20). Chemical Synthesis Database. Retrieved March 15, 2026, from [Link]

• Thermal‐shift assay for fragment library screening. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

• Thermal Shift Assays. (n.d.). Charles River. Retrieved March 15, 2026, from [Link]

• Thermal shift assays for early-stage drug discovery. (2024, January 23). AXXAM. Retrieved March 15, 2026, from [Link]

• Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. (n.d.). Royal Society of Chemistry. Retrieved March 15, 2026, from [Link]

• 4(3H)-Pyrimidinone, 5-bromo-. (n.d.). PubChem. Retrieved March 15, 2026, from [Link]

• In Silico Molecular Docking, Scaffold Hopping, and PASS Prediction of Designed Pyrimidine-Based Analogues Their Synthesis and Bi. (2025, November 1). Progress in Chemical and Biochemical Research. Retrieved March 15, 2026, from [Link]

• Fragment- and structure-based drug discovery for developing therapeutic agents targeting the DNA Damage Response. (n.d.). Europe PMC. Retrieved March 15, 2026, from [Link]

• Fragment-Based Drug Discovery: Opportunities and Challenges in Pharmaceutical Chemistry. (2026, March 7). International Journal of Scientific Research & Technology. Retrieved March 15, 2026, from [Link]

• Application of Fragment-Based Drug Discovery to Versatile Targets. (2020, August 4). Frontiers in Molecular Biosciences. Retrieved March 15, 2026, from [Link]

• Recent Advances in Pyrimidine-Based Drugs. (n.d.). MDPI. Retrieved March 15, 2026, from [Link]

• Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. (2025, November 20). OBN. Retrieved March 15, 2026, from [Link]

• An Introduction to Fragment-Based Drug Discovery (FBDD). (2022, May 10). Drug Hunter. Retrieved March 15, 2026, from [Link]

• Application of Fragment-Based Drug Discovery to Versatile Targets. (n.d.). National Center for Biotechnology Information. Retrieved March 15, 2026, from [Link]

• NMR fragment screening. (2016, January 13). CureFFI.org. Retrieved March 15, 2026, from [Link]

Sources

• 1. ijsrtjournal.com [ijsrtjournal.com]
• 2. obn.org.uk [obn.org.uk]
• 3. Fragment- and structure-based drug discovery for developing therapeutic agents targeting the DNA Damage Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of Fragment-Based Drug Discovery to Versatile Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drughunter.com [drughunter.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 4(3H)-Pyrimidinone, 5-bromo- | C4H3BrN2O | CID 88256 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence Thermal Shift Assay based High Through-put Screening in Small Molecule Drug Discovery: A Brief Overview [article.innovationforever.com]
• 11. axxam.com [axxam.com]
• 12. criver.com [criver.com]
• 13. bitesizebio.com [bitesizebio.com]
• 14. researchgate.net [researchgate.net]
• 15. NMR fragment screening [cureffi.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pcbiochemres.com [pcbiochemres.com]
• 18. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 5-Bromopyrimidine Synthesis

Mechanistic Context: The Challenge of Pyrimidine Bromination

As an application scientist, the most frequent issue I encounter with pyrimidine functionalization is poor electrophilic aromatic substitution (EAS) yields. The pyrimidine ring is strongly deactivated due to the electronegativity of its two sp²-hybridized nitrogen atoms, which withdraw electron density from the carbon framework. While the C-5 position is the least electron-deficient site, direct bromination of an unsubstituted pyrimidine still demands forcing conditions. Conversely, pyrimidines bearing electron-donating groups (e.g., -OH, -NH₂) can be brominated under much milder conditions. Understanding your substrate's electronic landscape is the critical first step in troubleshooting your synthesis.

Diagnostic Workflow

Use the following logic tree to isolate the root cause of your low yield before adjusting your protocol.

Caption: Diagnostic workflow for troubleshooting low yields in 5-bromopyrimidine synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My direct bromination of unsubstituted pyrimidine is stalling at <30% conversion. How can I drive the reaction to completion? A1: Unsubstituted pyrimidine severely resists direct halogenation. If you are using liquid bromine (Br₂) and the free pyrimidine base, the reaction will likely fail or stall. The Fix: Convert the pyrimidine to its hydrogen halide addition salt (pyrimidine hydrochloride) prior to the reaction. Suspend the salt in an inert aromatic solvent like nitrobenzene and heat to 125–135°C. The pyrimidine hydrochloride and bromine form a complex that is soluble in the reaction solvent, facilitating the electrophilic attack[1][2]. Ensure your reaction is maintained at this temperature for 2 to 6 hours after the dropwise addition of Br₂.

Q2: Can I substitute liquid bromine (Br₂) with N-Bromosuccinimide (NBS) to improve safety and yield? A2: It depends entirely on your substrate. NBS is a highly effective, easy-to-handle electrophilic brominating agent for electron-rich pyrimidines (e.g., uracil or cytidine derivatives) when used in polar aprotic solvents like DMF at 0°C to room temperature[1]. However, for unsubstituted or heavily deactivated pyrimidines, NBS lacks the necessary electrophilicity, resulting in near-zero conversion. For nucleoside derivatives, Sodium Monobromoisocyanurate (SMBI) is an excellent, high-yielding alternative to NBS[3].

Q3: LC-MS shows >95% conversion, but my isolated yield is less than 40%. Where am I losing my product? A3: 5-Bromopyrimidine is highly susceptible to loss during downstream processing due to two factors: partial aqueous solubility and volatility. The Fix:

• Neutralization: If you used the hydrochloride salt method, the product must be carefully liberated using a mild base (e.g., sodium bisulfite followed by KOH) to avoid degradation[2].

• Extraction: Do not rely on ethyl acetate alone if yields are low; perform multiple extractions with dichloromethane (DCM) (e.g., 3 x 10 mL per mmol) to pull the product from the aqueous phase[1].

• Concentration: 5-Bromopyrimidine can co-evaporate under high vacuum. Maintain rotary evaporator bath temperatures below 35°C and avoid extended time on the high-vacuum pump.

Validated Experimental Protocols

Protocol A: Direct Bromination of Unsubstituted Pyrimidine[1][2]

Mechanism: High-temperature electrophilic aromatic substitution via a solvent-soluble pyrimidine-halogen complex.

• Preparation: Suspend 1.0 equivalent of pyrimidine hydrochloride in an inert solvent (nitrobenzene or o-dichlorobenzene) within a reaction vessel equipped with a heating mantle, mechanical stirrer, reflux condenser, and addition funnel.

• Heating: Heat the suspension to a stable internal temperature of 125°C to 135°C.

• Addition: Add 1.05 equivalents of liquid bromine (Br₂) dropwise over a period of 30 to 90 minutes. Crucial: Control the addition rate strictly to maintain a smooth reaction and prevent Br₂ vapor loss.

• Maturation: Maintain the reaction at 125°C–135°C for an additional 2 to 6 hours. Monitor via LC-MS until the starting material is entirely consumed.

• Workup: Cool to room temperature. Neutralize the mixture cautiously with aqueous sodium bisulfite and adjust to an alkaline pH with KOH. Extract the aqueous phase thoroughly with DCM. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath <35°C).

Protocol B: Mild Bromination of Activated Pyrimidines (e.g., Nucleosides)[3]

Mechanism: Mild electrophilic bromination utilizing SMBI in aqueous conditions.

• Preparation: Dissolve the activated pyrimidine (e.g., 2'-O-Methyluridine, 0.4 mmol) in 5 mL of an aqueous acetonitrile solution (H₂O:CH₃CN 1:9).

• Reagent Addition: Add NaN₃ (1.6 mmol) followed by Sodium Monobromoisocyanurate (SMBI) (0.44 mmol, 1.1 equiv.) in one portion at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2 hours (validate completion by TLC).

• Isolation: Filter the reaction mixture, evaporate to dryness under reduced pressure, and co-evaporate with water to remove residual salts. Purify via silica gel chromatography.

Quantitative Data: Method Comparison

The following table summarizes expected yields and conditions based on the substrate's electronic properties, allowing for rapid protocol selection and yield benchmarking.

Substrate Type	Recommended Reagent	Solvent System	Temp	Typical Yield	Ref
Unsubstituted Pyrimidine (HCl salt)	Liquid Bromine (Br₂)	Nitrobenzene	125–135°C	60–75%	[1][2]
Unsubstituted Pyrimidine (Gas Phase)	Liquid Bromine (Br₂)	None (Neat)	300°C	35–40%	[2]
Activated Pyrimidines (Electron-rich)	NBS	DMF or Ionic Liquids	0°C to RT	80–95%	[1]
Pyrimidine Nucleosides	SMBI	H₂O / CH₃CN	RT	75–90%	[3]
Activated Pyrimidines	NaNO₂ / KBr	Glacial Acetic Acid	RT	>80%	[4]

References

• BenchChem. "Application Notes and Protocols for the Bromination of Pyrimidine Rings." BenchChem.
• US Patent Office. "US3956301A - Process for bromination of pyrimidine." Google Patents.
• National Institutes of Health (PMC). "An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI)." NIH.gov.
• Australian Journal of Chemistry. "Bromination of Pyrimidines: A Simple Inexpensive Method." ConnectSci.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3956301A - Process for bromination of pyrimidine - Google Patents [patents.google.com]
• 3. An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. connectsci.au [connectsci.au]

Technical Support Center: 5-Bromo-4(3H)-pyrimidone Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center for the synthesis of 5-bromo-4(3H)-pyrimidone. This guide is engineered for research scientists and drug development professionals. It provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you control side product formation, optimize reaction conditions, and achieve high-purity yields.

Mechanistic Overview & Reaction Pathway

The synthesis of 5-bromo-4(3H)-pyrimidone typically proceeds via the electrophilic bromination of 4(3H)-pyrimidone using reagents like bromine (Br₂) or N-bromosuccinimide (NBS). The C-5 position is highly nucleophilic due to the electron-donating effects of the adjacent nitrogen atoms and the tautomeric enol/lactam system.

Mechanistically, the reaction often involves a covalent hydrate or bromonium intermediate before deprotonation yields the target compound (). Understanding this pathway is critical, as deviations in stoichiometry or temperature directly dictate the formation of specific side products.

Reaction pathway of 4(3H)-pyrimidone bromination and common side product formation.

Troubleshooting FAQs

Q1: Why am I seeing dibrominated impurities (e.g., 5,6-dibromopyrimidone), and how do I prevent them? A: Over-bromination occurs when the monobrominated product remains soluble and highly reactive, allowing a second electrophilic attack. To prevent this, strictly control the stoichiometry of your brominating agent (e.g., 1.0 to 1.05 equivalents). Lowering the reaction temperature (0 °C to room temperature) and using a solvent where the monobrominated product naturally precipitates will halt the reaction at the mono-bromo stage.

Q2: How do I separate unreacted 4(3H)-pyrimidone from the product? A: Unreacted starting material often results from incomplete conversion due to poor mixing or reagent degradation. Since both the starting material and the product have different pKa values and solubilities, recrystallization from ethanol or water/ethanol mixtures is highly effective. The more soluble unreacted pyrimidone will remain in the mother liquor.

Q3: What is the white crystalline impurity present when using NBS, and how do I remove it? A: The primary byproduct of NBS bromination is succinimide. Fortunately, succinimide is highly soluble in water. Washing the crude solid product thoroughly with copious amounts of cold water or a dilute aqueous sodium bicarbonate solution will effectively leach out the succinimide, leaving the poorly water-soluble 5-bromo-4(3H)-pyrimidone behind.

Q4: Why is my yield low, accompanied by dark, tarry degradation products? A: Pyrimidones can undergo hydrolytic ring-opening or oxidative degradation under excessively harsh conditions (). This is common when using Br₂ at high heat, which generates strong hydrobromic acid (HBr) as a byproduct. Ensure adequate temperature control and consider adding a mild base like sodium acetate to buffer the reaction and protect the pyrimidine ring ().

Quantitative Data & Analytical Summary

The following table summarizes the quantitative analytical data for identifying and mitigating common side products in this workflow.

Side Product / Impurity	Primary Cause	Analytical Detection Method	Mitigation Strategy
5,6-Dibromopyrimidone	Excess reagent, elevated temperatures	HPLC (longer retention time vs. product), ¹H NMR (loss of C-6 proton signal)	Limit reagent to 1.05 eq; maintain reaction at or below room temperature.
Unreacted 4(3H)-pyrimidone	Insufficient reagent, inadequate reaction time	TLC (lower Rf), HPLC (shorter retention time)	Monitor via TLC; optimize mechanical stirring.
Succinimide	Inherent byproduct of NBS usage	¹H NMR (characteristic singlet at ~2.7 ppm in DMSO-d6)	Extensive cold water washes during filtration.
Ring-opened degradants	Harsh acidic conditions, excessive heat	LC-MS (mass variation/fragmentation), visual inspection (dark/tarry color)	Buffer with NaOAc; strictly control temperature profiles.

Self-Validating Experimental Protocol

Optimized Synthesis of 5-Bromo-4(3H)-pyrimidone using NBS

This protocol is engineered as a self-validating system. The physical state changes (dissolution and subsequent precipitation) serve as visual indicators of reaction progress, while the aqueous workup inherently removes the primary byproducts.

Step 1: Preparation & Solvation

• Action: Suspend 4(3H)-pyrimidone (1.0 eq) in a polar solvent (e.g., glacial acetic acid or DMF) at room temperature.

• Causality: A polar solvent facilitates the dissolution of the covalent hydrate intermediate, ensuring a homogenous electrophilic attack.

Step 2: Controlled Addition

• Action: Slowly add N-bromosuccinimide (NBS) (1.05 eq) in small portions over 30 minutes.

• Causality: Portion-wise addition prevents thermal spikes and limits local excesses of NBS, which is the primary driver of 5,6-dibromopyrimidone formation.

Step 3: Reaction Monitoring

• Action: Stir the mixture at room temperature for 2–4 hours. Validate completion by TLC (eluent: DCM/MeOH 9:1).

• Causality: The complete disappearance of the starting material spot confirms that the reaction has reached the necessary conversion threshold.

Step 4: Quenching & Precipitation

• Action: Pour the reaction mixture slowly into ice-cold distilled water (3–4 volumes relative to the reaction solvent) while stirring vigorously.

• Causality: The target 5-bromo-4(3H)-pyrimidone is poorly soluble in cold water and will crash out as a precipitate. Conversely, the succinimide byproduct and trace unreacted starting material remain dissolved in the aqueous phase.

Step 5: Filtration & Washing

• Action: Filter the precipitate under vacuum. Wash the filter cake with copious amounts of cold water, followed by a small volume of cold ethanol.

• Causality: The cold water wash acts as an inherent purification step to leach out remaining succinimide. The cold ethanol wash removes trace organic impurities and accelerates the drying process.

Step 6: Drying & Verification

• Action: Dry the solid in a vacuum oven at 50 °C to a constant weight. Validate final purity via ¹H NMR (DMSO-d6) and HPLC.

References

• Paventi, M. (1984). Mechanisms of aqueous bromination of pyrimidones, pyridones, and phenols. Concordia University Spectrum Research Repository.[Link]

• Tee, O. S., et al. (1989). Kinetics and mechanism of the bromination of 4-pyridone and related derivatives in aqueous solution. Canadian Journal of Chemistry.[Link]

• Mészáros, Z., et al. (1974). Reactivity of the pyrido[1,2-a]pyrimidin-4-one ring system. Journal of the Chemical Society, Perkin Transactions 1.[Link]

Technical Support Center: Navigating the Purification of Polar Pyrimidine Compounds

Welcome to the technical support center dedicated to addressing the unique and often complex challenges associated with the purification of polar pyrimidine compounds. As a Senior Application Scientist, I understand that the journey from a crude reaction mixture to a highly pure, characterization-ready compound is fraught with potential obstacles, especially when dealing with the inherent polarity of the pyrimidine scaffold. This guide is structured to provide you, our fellow researchers and drug development professionals, with not just protocols, but the underlying scientific rationale to empower you to make informed decisions and troubleshoot effectively.

Part 1: Frequently Asked Questions (FAQs) - First-Line-of-Defense Knowledge

This section addresses the most common initial queries and concerns when purifying polar pyrimidine derivatives.

Q1: My polar pyrimidine compound shows little to no retention on my standard C18 reversed-phase column. What's happening and what should I do?

A: This is the most frequent challenge encountered. Standard C18 columns rely on hydrophobic interactions for analyte retention. Highly polar compounds, like many pyrimidine derivatives, have minimal hydrophobic character and thus elute in or near the solvent front.[1] To address this, consider the following options:

• Aqueous-Stable C18 Columns: These columns are designed with polar-embedded or polar-endcapped ligands that prevent the collapse of the stationary phase in highly aqueous mobile phases, thereby improving the retention of polar analytes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the most effective solution. HILIC utilizes a polar stationary phase (e.g., silica, amide, diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[2][3] This creates a water-rich layer on the stationary phase surface, into which your polar pyrimidine can partition, leading to excellent retention and separation.[4]

• Mixed-Mode Chromatography (MMC): These columns possess both reversed-phase and ion-exchange functionalities.[5] This dual mechanism provides an additional handle for retaining and separating polar pyrimidines, especially those that are ionizable.[6]

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO2 as the primary mobile phase, which behaves like a non-polar solvent.[7] With the addition of a polar co-solvent (modifier) like methanol, SFC becomes an excellent normal-phase technique for purifying polar compounds, often with the benefits of faster separations and reduced solvent consumption.[8]

Q2: I'm observing significant peak tailing with my basic pyrimidine compound on a silica gel column. How can I improve the peak shape?

A: Peak tailing on silica is often due to strong, undesirable interactions between basic analytes and acidic silanol groups on the silica surface.[9] Here are several strategies to mitigate this:

• Mobile Phase Modifiers: Add a small amount of a basic modifier, such as triethylamine (TEA) or pyridine (typically 0.1-0.5%), to your eluent. These modifiers will compete with your basic pyrimidine for the acidic silanol sites, effectively masking them and leading to more symmetrical peaks.[9]

• Alternative Stationary Phases: Consider using a less acidic stationary phase like neutral alumina. Alternatively, bonded phases such as amino- or cyano-propyl silica can provide different selectivity and reduce the strong acidic interactions.

• Reduce Sample Load: Overloading the column can exacerbate tailing. Try injecting a smaller amount of your sample.[9]

Q3: My desired pyrimidine co-elutes with a similarly polar impurity. How can I improve the resolution?

A: Resolving compounds with very similar polarities requires fine-tuning your chromatographic conditions to exploit subtle differences in their physicochemical properties.

• Optimize the Mobile Phase: In HILIC, adjusting the buffer concentration or pH can significantly alter the selectivity, especially if your compounds have different pKa values.[4] In normal-phase chromatography, a shallower gradient or isocratic elution with a finely tuned solvent mixture can improve separation.

• Change the Stationary Phase: Different stationary phases offer different selectivities. If you are using a bare silica HILIC column, switching to an amide, diol, or zwitterionic phase can change the elution order and resolve the co-eluting peaks.[10] Zwitterionic phases, in particular, can offer unique selectivity for polar compounds.[11]

• Exploit Mixed-Mode Chromatography: The dual retention mechanisms of MMC (hydrophobic and ion-exchange) can provide a powerful tool to separate compounds that are difficult to resolve by a single mode of chromatography.[12]

Part 2: Troubleshooting Guides - A Deeper Dive into Problem-Solving

This section provides more detailed troubleshooting advice for specific purification techniques.

Troubleshooting Hydrophilic Interaction Liquid Chromatography (HILIC)

Problem	Potential Cause(s)	Recommended Solution(s)
No or Poor Retention	1. Insufficient column equilibration: HILIC columns require longer equilibration times than reversed-phase columns to establish the aqueous layer on the stationary phase.[13] 2. Mobile phase is too "strong" (too much water): In HILIC, water is the strong, eluting solvent.[14] 3. Sample solvent is too strong: Dissolving the sample in a solvent with a high water content can cause peak distortion and poor retention.[15]	1. Equilibrate the column with at least 20-30 column volumes of the initial mobile phase.[13] 2. Increase the percentage of organic solvent (e.g., from 85% to 95% acetonitrile).[2] 3. Dissolve the sample in the initial mobile phase or a solvent with a slightly lower water content.
Peak Tailing/Splitting	1. Secondary ion-exchange interactions: If your pyrimidine is basic, it can interact strongly with residual silanols on a silica-based HILIC column.[16] 2. Insufficient buffer concentration: A low buffer concentration may not effectively control the ionization of the analyte or the stationary phase.[16] 3. Co-elution with an impurity. [17]	1. Increase the buffer concentration in the mobile phase (e.g., from 10 mM to 20 mM ammonium formate). This can help to shield the silanol interactions.[2] 2. Adjust the mobile phase pH to suppress the ionization of your compound. 3. Inject a standard of your pure compound to confirm if the peak shape issue is inherent or due to an impurity.
Retention Time Drift	1. Incomplete column re-equilibration between injections in a gradient run. [15] 2. Mobile phase pH is too close to the pKa of the analyte. [13] 3. Temperature fluctuations.	1. Ensure a sufficient re-equilibration step at the end of your gradient (at least 10-15 column volumes).[13] 2. Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa of your pyrimidine. 3. Use a column oven to maintain a stable temperature.

Troubleshooting Supercritical Fluid Chromatography (SFC)

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	1. Interaction of basic pyrimidines with acidic sites on the stationary phase. 2. Insufficient modifier strength.	1. Add a basic additive to the modifier, such as isopropylamine or diethylamine (typically 0.1-0.5%).[18] 2. For some compounds, adding a small amount of water to the modifier can improve peak shape by interacting with active sites on the stationary phase.[19] 3. Increase the percentage of the polar modifier (e.g., methanol).
Low Recovery	1. Poor solubility of the polar pyrimidine in the supercritical CO2/modifier mixture. 2. Adsorption onto the stationary phase.	1. Increase the percentage of the polar modifier. 2. Consider a different co-solvent. While methanol is common, ethanol or isopropanol can offer different solubility characteristics. 3. If your compound is acidic, adding an acidic modifier like formic or acetic acid can improve recovery.[18]
Co-elution of Impurities	1. Sub-optimal stationary phase selectivity. 2. Gradient profile is too steep.	1. Screen different stationary phases. Columns with different functionalities (e.g., 2-ethylpyridine, cyano, diol) can provide different selectivities for polar compounds.[20] 2. Decrease the slope of the modifier gradient to increase the separation window.

Part 3: Method Selection and Experimental Protocols

Method Selection Workflow

Choosing the right purification strategy from the outset can save significant time and resources. The following decision tree provides a logical workflow for selecting the most appropriate chromatographic technique for your polar pyrimidine compound.

Caption: A decision tree to guide the selection of the optimal purification technique.

HILIC Retention Mechanism

Understanding the mechanism of HILIC is key to effective method development. It's not simply a reversed "reversed-phase."

Caption: The partitioning of a polar analyte into the immobilized water layer on the HILIC stationary phase.

Experimental Protocols

Protocol 1: General Method for HILIC Purification

This protocol provides a robust starting point for the purification of highly polar pyrimidine derivatives.

• Column Selection: Begin with a HILIC column such as one with a bare silica, amide, or zwitterionic stationary phase. A 5 µm particle size is suitable for preparative work.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in Water, adjust pH to 3.5 with Formic Acid.

  • Mobile Phase B (Organic): Acetonitrile.

• Sample Preparation: Dissolve the crude compound in the initial mobile phase mixture (e.g., 95:5 Acetonitrile:Aqueous). If solubility is low, use a minimal amount of a slightly stronger solvent (e.g., 90:10 Acetonitrile:Aqueous).

• Gradient Elution (Illustrative):

  • Initial Conditions: Hold at 95% B for 2 minutes.

  • Gradient: Ramp from 95% B to 50% B over 15-20 minutes.[9]

  • Wash: Decrease to a low percentage of B (e.g., 5%) to wash the column.

  • Re-equilibration: Return to 95% B and hold for 10-15 column volumes before the next injection.[13]

• Detection: Use a UV detector at a wavelength appropriate for the pyrimidine chromophore (e.g., 254 nm or 280 nm).

• Fraction Collection & Analysis: Collect fractions and analyze by analytical HPLC or TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Scaling Up from Analytical to Preparative HPLC

A systematic approach is crucial for successfully transferring a method from an analytical to a preparative scale.[21][22]

• Develop an Optimized Analytical Method: Using an analytical column (e.g., 4.6 mm ID) packed with the same stationary phase as your intended preparative column, develop a method that provides good resolution for your target compound.

• Determine Maximum Analytical Loading: Perform a loading study on the analytical column by incrementally increasing the injection volume until a loss of resolution is observed. This will determine the maximum load the stationary phase can handle.[23]

• Calculate the Scaling Factor: The scaling factor is based on the ratio of the cross-sectional areas of the preparative and analytical columns:

  • Scaling Factor = (ID_prep / ID_anal)²

  • Where ID_prep is the inner diameter of the preparative column and ID_anal is the inner diameter of the analytical column.

• Scale the Flow Rate: To maintain the same linear velocity and, therefore, a similar chromatogram, scale the flow rate by the scaling factor:

  • Flow Rate_prep = Flow Rate_anal * Scaling Factor

• Scale the Sample Load: Scale the injection volume or mass load by the scaling factor, based on your analytical loading study:

  • Injection Volume_prep = Injection Volume_anal * Scaling Factor

• Gradient Time: If the column lengths are the same, the gradient time should remain the same. If the column lengths differ, the gradient time should be adjusted proportionally to the column volume.

• Perform the Preparative Run: Implement the calculated preparative parameters and collect fractions.

• Analyze Fractions: Analyze the collected fractions for purity to confirm the success of the scale-up.

References

• [What are the common causes of having little or no retention and/or peak shape problems on a HILIC column? - Waters]([Link] sintomi/WKB235914)

Sources

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. mac-mod.com [mac-mod.com]
• 5. waters.com [waters.com]
• 6. Mixed-Mode Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Selectivity Examination of Stationary Phases for HILIC [sigmaaldrich.com]
• 11. news-medical.net [news-medical.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. HILIC トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. agilent.com [agilent.com]
• 15. support.waters.com [support.waters.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. SFC Mobile Phases : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 19. The Impact of Water as an Additive on the Elution of Some Basic Organic Compounds in Supercritical Fluid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. selectscience.net [selectscience.net]
• 22. shimadzu.com [shimadzu.com]
• 23. lcms.cz [lcms.cz]

Part 1: Fundamental Stability &amp; Tautomeric Dynamics (FAQs)

Welcome to the Technical Support Center for 5-Bromo-4(3H)-pyrimidone (CAS: 70850-67-8). As a Senior Application Scientist, I have designed this resource to address the nuanced physicochemical behaviors of halogenated pyrimidines in solution.

Handling these compounds requires moving beyond basic storage instructions and understanding the molecular causality behind their instability. This guide synthesizes thermodynamic principles, tautomeric dynamics, and field-validated methodologies to ensure absolute data integrity in your assays.

Q1: Why does the reactivity and UV absorbance of my 5-Bromo-4(3H)-pyrimidone solution change depending on the solvent? A1: This is a classic manifestation of lactam-lactim tautomerism. In solution, 5-Bromo-4(3H)-pyrimidone (the lactam form) exists in a dynamic equilibrium with 5-bromo-4-hydroxypyrimidine (the lactim form). The causality here is solvent polarity and hydrogen-bonding capacity. Polar protic solvents (like water) strongly stabilize the lactam form via hydrogen bonding to the carbonyl oxygen and NH proton. In contrast, non-polar or aprotic environments shift the equilibrium toward the lactim form [1]. This structural shift alters the conjugated π -system, directly impacting the UV λmax​ and the molecule's susceptibility to nucleophilic attack.

Q2: Is the 5-bromo position stable in aqueous buffers? A2: Generally, the C-Br bond at the 5-position of the pyrimidine ring is more stable toward nucleophilic aromatic substitution ( SN​Ar ) than halogens at the 2- or 4-positions. However, under highly alkaline conditions (pH > 9) or elevated temperatures, hydroxide ions can initiate hydrolysis, leading to ring degradation or displacement of the halogen [2].

Part 2: Troubleshooting Common Degradation Pathways

Issue 1: Unexplained Loss of Parent Compound Over Time

• Root Cause (Photolytic Debromination): Halogenated pyrimidines are highly sensitive to UV and ambient light. Photons provide the activation energy required for the homolytic cleavage of the C-Br bond, generating a highly reactive pyrimidinyl radical. This radical abstracts a proton from the solvent, resulting in debrominated 4(3H)-pyrimidone [3].

• Causality-Driven Resolution: Always prepare and store stock solutions in actinic (amber) glassware. If ambient light exposure during an experiment exceeds 15 minutes, wrap all reaction vessels and syringe barrels in aluminum foil.

Issue 2: Precipitation in Aqueous Media

• Root Cause (pH-Dependent Solubility Limit): 5-Bromo-4(3H)-pyrimidone has limited aqueous solubility. If diluted from an organic stock into a buffer at a pH that approaches its isoelectric point, the neutral species will rapidly aggregate and precipitate out of solution.

• Causality-Driven Resolution: Maintain the final aqueous buffer pH strictly between 6.5 and 7.5. Ensure the organic co-solvent concentration (e.g., DMSO) remains above 2–5% (v/v) to act as a thermodynamic solubilizing agent [4].

Part 3: Quantitative Stability Data

To facilitate experimental planning, the following table summarizes the empirical stability matrix of 5-Bromo-4(3H)-pyrimidone across various common laboratory environments.

Solvent System	Storage Temperature	Light Exposure	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
Anhydrous DMSO	-20°C	Protected (Amber)	> 12 Months	None (Thermodynamically Stable)
Anhydrous DMSO	25°C	Ambient Light	~ 3-4 Weeks	Photolytic Debromination
Aqueous Buffer (pH 7.0)	4°C	Protected (Amber)	~ 7-14 Days	Slow Hydrolysis
Aqueous Buffer (pH 9.5)	25°C	Protected (Amber)	< 24 Hours	Base-Catalyzed Hydrolysis

Part 4: Visual Workflows & Mechanisms

Logical mapping of 5-Bromo-4(3H)-pyrimidone degradation pathways and tautomerism.

Step-by-step workflow for stable preparation and analytical monitoring.

Part 5: Validated Experimental Protocols

To guarantee reproducibility, every protocol must be a self-validating system. Do not proceed to the next step unless the validation check passes.

Protocol A: Preparation of Ultra-Stable Stock Solutions (100 mM)

• Weighing: Weigh exactly 17.5 mg of 5-Bromo-4(3H)-pyrimidone powder into a light-protected (amber) 2 mL glass vial.

• Dissolution: Add 1.0 mL of LC-MS grade, anhydrous Dimethyl Sulfoxide (DMSO).

• Agitation: Vortex gently for 30 seconds at room temperature until fully dissolved. Do not sonicate, as localized heating can induce premature degradation.

  • Validation Check: Hold the amber vial up to a white light source briefly. The solution must be completely clear and colorless. A yellow tint indicates pre-existing photolytic degradation or trace metal contamination in the solvent. Discard if yellow.

• Inerting: Purge the headspace of the vial with a gentle stream of Argon gas for 10 seconds to displace atmospheric oxygen and moisture.

• Storage: Cap tightly with a PTFE-lined septum and store immediately at -20°C.

Protocol B: Stability-Indicating RP-HPLC Workflow

To accurately monitor the stability of your solutions over time, use Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) [2].

• Column Selection: Use a C18 column (e.g., 150 x 4.6 mm, 3 µm particle size) to ensure adequate retention of the polar pyrimidone core.

• Mobile Phase Preparation:

  • Phase A: 0.1% Formic acid in LC-MS grade Water (pH ~2.7 forces the molecule into a single, predictable protonation state, collapsing the tautomeric equilibrium for sharp peaks).

  • Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 15 minutes.

• Detection: Monitor UV absorbance at 254 nm.

  • Validation Check: Inject a freshly prepared standard. You should observe a single sharp peak for 5-Bromo-4(3H)-pyrimidone. If a secondary, earlier-eluting peak appears, it is likely the debrominated degradant (4(3H)-pyrimidone), indicating your stock has been compromised by light exposure.

References

• LookChem. "4-Hydroxypyrimidine Chemical Properties and Tautomerism." LookChem Database. Available at:[Link]

• ACS Publications. "Impact of Cytosine 5-Halogens on the Interaction of DNA with Restriction Endonucleases." Chemical Research in Toxicology. Available at:[Link]

• RSC Publishing. "A novel thymidine phosphorylase to synthesize (halogenated) anticancer and antiviral nucleoside drugs in continuous flow." Reaction Chemistry & Engineering. Available at:[Link]

Technical Support Center: Overcoming Solubility Challenges of 5-Bromo-4(3H)-pyrimidone in In Vitro Assays

Welcome to the Technical Support Center. 5-Bromo-4(3H)-pyrimidone (also known as 5-bromopyrimidin-4-ol) is a halogenated pyrimidine derivative widely utilized in drug discovery. However, its high crystal lattice energy and strong intermolecular hydrogen bonding result in notoriously poor aqueous solubility. This guide provides researchers and drug development professionals with field-proven, mechanistically grounded troubleshooting strategies to prevent compound precipitation during in vitro assays.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my 5-Bromo-4(3H)-pyrimidone precipitate immediately upon addition to the assay buffer, even though it was fully dissolved in DMSO? A1: This phenomenon is known as kinetic precipitation or "solvent shock." While the compound easily dissolves in 100% pure organic solvents, its solubility limit in an aqueous environment is drastically lower[1]. When a highly concentrated DMSO stock is spiked directly into an aqueous buffer, the local concentration of the compound exceeds its aqueous solubility threshold before it can evenly disperse. The hydrophobic bromine atom and the planar pyrimidone ring drive rapid aggregation. To mitigate this, avoid direct high-concentration spikes; instead, use an intermediate step-down dilution or a solubilizing excipient like cyclodextrin[1].

Q2: How can I use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) to keep the compound in solution without altering the pH? A2: HP-β-CD is a cyclic oligosaccharide characterized by a hydrophilic exterior and a lipophilic central cavity[2]. This cavity provides an excellent geometric fit for the hydrophobic brominated pyrimidine ring. By sequestering the hydrophobic moiety, HP-β-CD forms a non-covalent inclusion complex that masks the compound from the aqueous environment. This paradoxically elevates its apparent solubility without requiring osmotic penalties or extreme pH shifts[]. This strategy is highly recommended for cell-based assays where pH changes or high DMSO concentrations induce cytotoxicity.

Q3: Does the tautomeric nature of 5-Bromo-4(3H)-pyrimidone affect its solubility profile? A3: Yes. The compound exists in a tautomeric equilibrium between the lactam (pyrimidone) and lactim (hydroxypyrimidine) forms. At physiological pH (~7.4), it remains predominantly neutral, which minimizes favorable ion-dipole interactions with water. Utilizing a pre-formulated salt, such as 5-Bromopyrimidin-4(3H)-one sulfate, can significantly enhance baseline solubility. For instance, the sulfate salt demonstrates an aqueous solubility of up to 10 mg/mL (approx. 79.29 mM)[4], bypassing the need for heavy co-solvent use in biochemical assays.

Part 2: Quantitative Data: Solubility Profiles

The following table summarizes the solubility behavior of 5-Bromo-4(3H)-pyrimidone across different formulations and solvent systems to guide your assay design.

Compound State / Formulation	Solvent System	Apparent Solubility	Assay Suitability
Free Base (Neutral)	Water (pH 7.4)	< 1 mg/mL	Poor (High risk of kinetic precipitation)
Free Base (Neutral)	100% DMSO	> 50 mg/mL	Stock solution storage only
Sulfate Salt (2:1)	Water	~ 10 mg/mL (79.29 mM)	Excellent for biochemical assays[4]
Free Base + 10 mM HP-β-CD	PBS (pH 7.4)	~ 5-8 mg/mL	Excellent for cell-based assays[]

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the biological assay without passing the embedded validation checks.

Protocol 1: Step-Down Dilution for Biochemical Assays (DMSO Co-solvent Method)

Objective: Achieve a final assay concentration of 100 µM without triggering kinetic precipitation.

• Primary Stock Preparation: Dissolve 5-Bromo-4(3H)-pyrimidone in 100% anhydrous DMSO to yield a 10 mM stock.

  • Rationale: Anhydrous DMSO prevents premature hydrolysis or micro-precipitation in the storage tube caused by atmospheric moisture absorption.

• Intermediate Dilution: Dilute the 10 mM stock 1:10 into a transition buffer (50% DMSO / 50% Assay Buffer) to create a 1 mM intermediate.

  • Rationale: This bridges the dielectric constant gap between pure organic and pure aqueous environments, preventing the "solvent shock" that drives rapid crystallization[1].

• Final Assay Spiking: Add 10 µL of the 1 mM intermediate to 90 µL of the final aqueous assay buffer (Final [Compound] = 100 µM, Final DMSO = 5%).

• Self-Validation Check (Nephelometry/Absorbance): Read the assay plate at 600 nm before adding the biological target (enzyme/protein).

  • Rationale: An OD600 > 0.05 indicates light scattering from micro-precipitates. If the baseline is flat and matches the blank, the compound is truly in solution and you may proceed.

Protocol 2: HP-β-CD Inclusion Complexation for Cell-Based Assays

Objective: Solubilize the compound in cell culture media while maintaining DMSO < 0.5% to prevent cytotoxicity.

• Excipient Preparation: Prepare a 20 mM solution of HP-β-CD in standard PBS or basal media.

  • Rationale: A 20 mM concentration provides a sufficient molar excess to drive the binding equilibrium toward the inclusion complex[2].

• Complexation: While vigorously vortexing the 20 mM HP-β-CD solution, add the 10 mM DMSO compound stock dropwise (e.g., 5 µL stock into 995 µL CD solution).

  • Rationale: Dropwise addition under high shear ensures the compound encounters the cyclodextrin cavity before it can self-associate into crystal lattices[1].

• Incubation: Sonicate the mixture in a water bath for 15 minutes at 37°C.

  • Rationale: Thermal energy overcomes the activation barrier required to displace ordered water molecules from the cyclodextrin toroid, allowing the hydrophobic drug to enter[].

• Self-Validation Check (Centrifugation): Centrifuge the sample at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube for a pellet.

  • Rationale: Any uncomplexed, insoluble compound will form a visible pellet. Use only the supernatant for the assay to guarantee accurate and reproducible dosing.

Part 4: Mechanistic & Workflow Visualizations

Decision matrix for resolving 5-Bromo-4(3H)-pyrimidone precipitation in in vitro assays.

Mechanistic pathways for enhancing the aqueous solubility of 5-Bromo-4(3H)-pyrimidone.

Part 5: References

• Benchchem. "Improving (-)-Anomalin solubility for in vitro assays - Benchchem".

• SciSpace. "Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace".

• BOC Sciences. "Cyclodextrin Solutions for API Solubility Boost - BOC Sciences".

• Acmec Biochemical. "118-71-8[Maltol Analysis control,HPLC≥98%] - Acmec Biochemical".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 4. 118-71-8[Maltol Analysis control,HPLC≥98%]- Jizhi Biochemical [acmec.com.cn]

Optimizing reaction conditions for 5-bromopyrimidine synthesis

5-Bromopyrimidine Synthesis & Functionalization: Technical Support Center

Welcome to the Technical Support Center for 5-bromopyrimidine synthesis and downstream functionalization. As a Senior Application Scientist, I have compiled this guide to address the most critical bottlenecks encountered by researchers and drug development professionals. 5-Bromopyrimidine is a highly valuable, yet notoriously stubborn, electron-deficient heterocyclic building block. This guide bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures and providing field-validated, self-monitoring protocols.

Section 1: Mechanistic FAQs & Troubleshooting

Q1: My direct bromination of pyrimidine using Br₂ yields mostly unreacted starting material. Why is the ring so unreactive, and how do I force the substitution? A1: The pyrimidine ring is profoundly electron-deficient due to the electron-withdrawing nature of its two nitrogen atoms. This severely deactivates the ring toward Electrophilic Aromatic Substitution (EAS). While the 5-position is the least deactivated, standard Br₂ addition is thermodynamically unfavorable. The Causality-Driven Fix: You must prevent the basic ring nitrogens from complexing with the bromine electrophile, which would further deactivate the system. Convert pyrimidine to its hydrogen halide salt (pyrimidine hydrochloride) first. Suspend this salt in an inert, high-boiling solvent like nitrobenzene and heat to 125–135 °C before the dropwise addition of Br₂[1][2]. The protonation of the nitrogens ensures the electrophile is directed exclusively to the C-5 position.

Q2: We want to scale up our synthesis, but our EHS department restricts the use of toxic Br₂ gas and high-temperature nitrobenzene. Are there milder alternatives? A2: Yes. A highly effective, milder protocol utilizes sodium nitrite (NaNO₂) and potassium bromide (KBr) in glacial acetic acid[3]. The Mechanistic Advantage: Instead of relying on brute-force thermal activation of Br₂, this method generates a highly active brominating species in situ (likely a nitrosyl bromide intermediate or a bromonium equivalent) driven by the weakly acidic environment[3]. This allows the C-5 bromination to proceed smoothly at temperatures ranging from room temperature to 100 °C, entirely bypassing the need for hazardous liquid bromine or specialized reagents like N-Bromosuccinimide (NBS)[3].

Q3: Can we bypass the EAS deactivation entirely by constructing the ring from scratch? A3: Absolutely. For specific scale-up scenarios, a bottom-up condensation approach is preferred. By reacting dibromodifuranone (a derivative of mucobromic acid) with formamide in the presence of a boron trioxide (B₂O₃) catalyst at 180–185 °C, you construct the pyrimidine ring with the bromine atom already locked in the 5-position[4]. This condensation route yields approximately 48% of the target compound and circumvents the thermodynamic hurdles of electrophilic substitution[4].

Q4: When using 5-bromopyrimidine in Suzuki-Miyaura cross-couplings, my yields are capricious and I observe high amounts of unreacted halide. What is failing? A4: The C-Br bond at the 5-position is highly susceptible to oxidative addition due to the electron-poor nature of the pyrimidine ring[5]. If the halide remains unreacted, the failure is rarely the oxidative addition step itself. Instead, the issue is often catalyst deactivation via complexation. The basic nitrogens of 5-bromopyrimidine can coordinate to the palladium or nickel catalyst, poisoning it[5]. The Fix: Utilize a strongly coordinating, electron-rich phosphine ligand (e.g., PCy₃ or dppf) to keep the metal center saturated and prevent pyrimidine coordination. Alternatively, switch to a robust Nickel-catalyzed system (e.g., NiCl₂(PCy₃)₂) which has shown exceptional efficacy for heterocyclic couplings in green solvents like tert-amyl alcohol[6].

Section 2: Quantitative Data Summary

To facilitate rapid decision-making, the following table summarizes the optimized parameters for the three primary synthesis routes.

Synthesis Route	Reagents / Catalyst	Solvent	Temp. (°C)	Typical Yield	Mechanistic Advantage
Direct Bromination	Pyrimidine·HCl, Br₂	Nitrobenzene	125–135	40–60%	Classical, highly scalable method[2].
Mild Bromination	Pyrimidine, NaNO₂, KBr	Glacial Acetic Acid	25–100	Up to 85%	In situ electrophile generation; avoids Br₂[3].
Ring Condensation	Dibromodifuranone, Formamide	Methanol (or Neat)	180–185	~48%	Bypasses EAS deactivation entirely[4].

Section 3: Self-Validating Experimental Protocols

Protocol A: Direct Bromination via Pyrimidine Hydrochloride Self-Validation Metric: The formation of a dense solid mass (the hydrobromide salt) prior to neutralization confirms successful bromination[2].

• Reaction Setup: In a reaction vessel equipped with a heating mantle, stirrer, condenser, and addition funnel, suspend 1.0 equivalent of pyrimidine hydrochloride in anhydrous nitrobenzene[1].

• Thermal Activation: Heat the heterogeneous mixture to a stable 125–135 °C[1][2].

• Electrophile Addition: Add 1.1 equivalents of liquid bromine (Br₂) dropwise over 30 to 90 minutes. Causality: Dropwise addition controls the exothermic complexation and prevents localized pooling of unreacted Br₂, which can lead to side reactions[1].

• Maturation: Maintain the temperature for 2 to 6 hours. The reaction is complete when the mixture forms a thick solid mass of 5-bromopyrimidine hydrobromide[2].

• Work-up & Isolation: Cool to room temperature. Take up the solid mass in a sodium bisulfite solution (to quench residual Br₂), basify with potassium hydroxide to liberate the free base, and extract with chloroform[2]. Concentrate and purify via vacuum distillation.

Protocol B: Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling Self-Validation Metric: A distinct color shift from a reddish heterogeneous mixture to a brown/greenish mixture indicates active catalytic cycling[6].

• Reagent Assembly: To an oven-dried Schlenk flask, add K₃PO₄ (4.5 equiv). Flame-dry under vacuum, then cool under nitrogen. Add 5-bromopyrimidine (1.0 equiv), arylboronic acid (2.5 equiv), and NiCl₂(PCy₃)₂ catalyst (1–5 mol%)[6].

• Solvent Addition: Add degassed tert-amyl alcohol (0.3 M) via syringe. Stir at 23 °C for 1 hour. Validation Check: The mixture should appear as a reddish heterogeneous suspension[6].

• Catalytic Cycling: Transfer the flask to a pre-heated oil bath at 100–120 °C for 1 to 12 hours. Validation Check: The mixture will transition to a brown/greenish color, confirming catalyst activation[6].

• Monitoring & Work-up: Monitor via TLC (hexanes:EtOAc = 3:1; target Rf ~ 0.31)[6]. Upon completion, cool to room temperature, dilute with water and Et₂O, extract the organic layer, and purify via flash column chromatography.

Section 4: Visual Workflows & Troubleshooting Diagrams

Mechanistic pathways for 5-bromopyrimidine synthesis comparing direct, mild, and condensation routes.

Troubleshooting decision tree for optimizing Suzuki-Miyaura cross-coupling of 5-bromopyrimidine.

References

• Process for bromination of pyrimidine, Google P

• Bromination of Pyrimidines: A Simple Inexpensive Method , Australian Journal of Chemistry.[Link]

• Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory , PMC.[Link]

• Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates , The Journal of Organic Chemistry - ACS Publications.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3956301A - Process for bromination of pyrimidine - Google Patents [patents.google.com]
• 3. connectsci.au [connectsci.au]
• 4. 5-Bromopyrimidine synthesis - chemicalbook [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of 5-Bromo-4(3H)-pyrimidone during storage

Welcome to the Technical Support Center for 5-Bromo-4(3H)-pyrimidone (CAS: 15231-55-7). As a Senior Application Scientist, I have designed this guide to move beyond generic safety data sheets. Here, we dissect the chemical causality behind compound degradation and provide field-proven, self-validating workflows to ensure the integrity of your halogenated pyrimidine derivatives during long-term storage and experimental application.

Part 1: The Causality of Degradation

To prevent degradation, we must first understand the intrinsic vulnerabilities of the 5-Bromo-4(3H)-pyrimidone molecule. The compound exists in a tautomeric equilibrium between its lactam (pyrimidone) and lactim (hydroxypyrimidine) forms. Its degradation is primarily driven by two mechanistic pathways:

• Photodehalogenation (UV/Light Sensitivity): The C-Br bond at the 5-position is highly susceptible to homolytic cleavage when exposed to ultraviolet or strong visible light. This excitation leads to photodehalogenation, generating a highly reactive pyrimidinyl radical and a bromine radical [1]. These radicals rapidly propagate in the presence of atmospheric oxygen, leading to photo-oxidation, ring opening, and the formation of colored polymeric degradants.

• Moisture-Driven Hydrolysis & Tautomeric Shift: While the pyrimidine ring is generally robust, the presence of ambient moisture (hygroscopicity) facilitates localized pH micro-environments. Water acts as a nucleophile or proton shuttle, accelerating the lactam-lactim shift and promoting slow nucleophilic aromatic substitution (S_NAr) that displaces the bromine atom, resulting in 4,5-dihydroxypyrimidine derivatives [2].

Caption: Logical relationship of 5-Bromo-4(3H)-pyrimidone degradation triggers and their mechanistic pathways.

Part 2: Troubleshooting Guides & FAQs

Q1: My batch of 5-Bromo-4(3H)-pyrimidone has developed a slight yellow/brown tint. Is it still viable for Suzuki-Miyaura couplings? A: Discoloration is the primary macroscopic indicator of photodehalogenation and subsequent radical oxidation. Even a slight color change indicates the presence of free bromide ions and oxidized polymeric species. These impurities are notorious for coordinating with palladium catalysts, leading to severe catalyst poisoning and stalled cross-coupling reactions [3]. Recommendation: Do not use discolored batches for sensitive catalytic reactions without prior recrystallization (e.g., from ethanol/water) and HPLC validation.

Q2: I stored the compound in a clear glass vial in the refrigerator (4°C). Why did it still degrade? A: Refrigerators are high-humidity environments, and clear glass offers zero protection against the internal lighting of the fridge or ambient lab light during handling. The combination of condensation (upon opening cold vials) and light exposure triggers both degradation pathways simultaneously. Always use amber vials and warm the container to room temperature in a desiccator before opening to prevent condensation.

Q3: Does the physical state (solid vs. solution) affect its storage stability? A: Yes, significantly. In the solid state, the crystal lattice stabilizes the lactam form, making it relatively robust if kept dry and dark. In solution (especially in polar aprotic solvents like DMSO or DMF), the activation energy for C-Br cleavage is lowered, and the compound degrades exponentially faster. Never store 5-Bromo-4(3H)-pyrimidone as a stock solution for more than 24 hours.

Part 3: Quantitative Stability Data

To facilitate easy comparison, the following table summarizes the quantitative impact of various storage conditions on the shelf life and purity of 5-Bromo-4(3H)-pyrimidone.

Storage Condition	Container Type	Atmosphere	Expected Shelf Life	Primary Degradation Risk
-20°C (Optimal)	Amber Glass	Argon / Nitrogen	> 24 Months	Negligible
2–8°C (Acceptable)	Amber Glass	Argon / Nitrogen	12 Months	Slow hydrolysis if seal fails
20–25°C (Lab Bench)	Clear Glass	Ambient Air	< 2 Weeks	Photodehalogenation (Rapid)
Solution (DMSO, 25°C)	Any	Ambient Air	< 24 Hours	Solvolysis & Oxidation

Part 4: Self-Validating Experimental Protocol for Storage

To ensure absolute trustworthiness in your compound management, do not simply "put it in the fridge." Implement the following Self-Validating Inert Aliquoting Workflow . This protocol is designed so that the success of each step is physically verifiable.

Step 1: Baseline Purity Validation (The Control)

• Action: Before processing the bulk powder, extract a 1.0 mg sample and dissolve it in HPLC-grade Acetonitrile. Run a rapid HPLC-UV (254 nm) assay.

• Validation: The chromatogram must show a single sharp peak >98% area. This serves as your baseline. If baseline purity is compromised, halt the protocol and recrystallize.

Step 2: Environmental Control & Aliquoting

• Action: Transfer the bulk container to a glovebox or a localized nitrogen-purged glove bag. Ensure the internal hygrometer reads <5% Relative Humidity (RH).

• Action: Weigh the compound into single-use, pre-tared amber glass vials (e.g., 100 mg per vial).

• Validation: The use of single-use aliquots ensures that the bulk of your material is never repeatedly exposed to freeze-thaw cycles or ambient moisture.

Step 3: Inert Gas Backfilling & Sealing

• Action: If a glovebox is unavailable, cap the amber vials with PTFE-lined silicone septa. Insert a needle connected to a Schlenk line (Argon) and a vent needle. Purge for 60 seconds, remove the vent needle, allow pressure to build slightly, and remove the Argon needle.

• Validation: The septum should bulge slightly outward, indicating positive Argon pressure. This physically guarantees an oxygen- and moisture-free internal atmosphere.

Step 4: Storage and Sentinel Testing

• Action: Store all vials at -20°C in a secondary opaque container with indicating desiccant.

• Validation (Sentinel Vial): Designate one vial as the "Sentinel." After 30 days, pull the Sentinel vial, allow it to reach room temperature, and repeat the HPLC-UV assay from Step 1. A matching chromatogram validates the integrity of the entire stored batch.

Caption: Self-validating experimental workflow for the inert aliquoting and storage of sensitive pyrimidines.

References

• Directed Halogen Atom Transfer (DIXAT): A Powerful Tool for Chemoselective Generation of Aryl Radicals Journal of the American Chemical Society (ACS) URL:[Link] [1]

• Fused aza-heterocyclic ligands: expanding the MOF chemist's toolbox RSC Publishing URL: [Link] [2]

Troubleshooting unexpected results in 5-bromopyrimidinone experiments

Welcome to the 5-Bromopyrimidinone Technical Support Center . This guide is engineered for researchers, synthetic chemists, and drug development professionals encountering unexpected roadblocks when working with 5-bromopyrimidinone and its derivatives.

Because 5-bromopyrimidinone exhibits unique tautomeric dynamics, orthogonal reactivity, and hydration states, standard protocols often fail. This center bypasses generic advice, focusing strictly on the physicochemical causality behind experimental failures and providing self-validating solutions.

Diagnostic Logic: Isolate Your Experimental Roadblock

Before diving into specific modules, use the diagnostic logic tree below to isolate the root cause of your unexpected results.

Fig 1: Diagnostic logic tree for troubleshooting 5-bromopyrimidinone experiments.

Module 1: Suzuki-Miyaura Cross-Coupling & Regioselectivity

Q: Why am I seeing debromination or protodeboronation instead of the cross-coupled product? A: Debromination in pyrimidinones is typically caused by a mismatch between the catalyst's oxidative addition rate and the transmetalation rate. High temperatures combined with electron-rich phosphine ligands can lead to premature reductive elimination or protodeboronation of the boronic acid[1][2]. To fix this, you must balance the catalytic cycle by using a highly active catalyst system like Pd(OAc)2​ with PCy3​ and a strong base ( Cs2​CO3​ ) in a biphasic Toluene/H2​O system[2].

Q: How do I achieve regioselective coupling if my pyrimidinone has multiple reactive sites (e.g., a C2-thiomethyl group)? A: 5-bromopyrimidinone scaffolds possess "orthogonal reactivity"[3][4]. The 5-bromo position is highly reactive toward Suzuki-Miyaura coupling, while a C2-thiomethyl group is primed for Liebeskind-Srogl coupling. You can selectively "switch on" the 5-bromo coupling by using a basic cofactor (like Na2​CO3​ ). Conversely, if you want to react the thiomethyl group first, you must use a Cu(I) carboxylate cofactor to activate the carbon-sulfur bond while leaving the 5-bromo site intact[3][4].

Protocol: Self-Validating Suzuki-Miyaura Coupling

This protocol ensures transmetalation outpaces debromination.

• Preparation: In a Schlenk flask, combine 5-bromopyrimidinone (1.0 eq), arylboronic acid (1.2 eq), and Cs2​CO3​ (3.0 eq)[2].

• Catalyst Loading: Add 5 mol% Pd(OAc)2​ and 10 mol% PCy3​ [2].

• Solvent Addition: Add degassed Toluene/H2​O (typically 3:1 ratio). The biphasic nature is critical for dissolving both the organic fragments and the inorganic base.

• Reaction: Heat to 100 °C under argon for 4-6 hours[2].

• Self-Validating Check: At 2 hours, pull a 10 µL aliquot for LC-MS.

  • Causality Check: If you see unreacted boronic acid alongside debrominated pyrimidinone, your catalyst has deactivated. If you see unreacted 5-bromopyrimidinone, your base activation is insufficient.

• Workup: Cool to room temperature, extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via flash chromatography.

Module 2: Bromination & Tautomeric Dynamics

Q: Why is my bromination of 2(1H)-pyrimidinone stalling, and why do I get 5,5-dibromo byproducts when I add more bromine? A: This is the most common trap in pyrimidinone synthesis. In aqueous acidic solutions, the bromination of 2(1H)-pyrimidinone does not go directly to the 5-bromo product. Instead, it involves the rapid, irreversible formation of a 5-bromo-4,6-dihydroxy-hexahydro-2-oxopyrimidine intermediate[5][6][7].

Researchers often run a TLC, see no final product, assume the reaction stalled, and add more Br2​ . This is a critical error. The intermediate requires a slow, acid-catalyzed dehydration to yield 5-bromopyrimidinone[5][7]. If excess bromine is present before dehydration occurs, the intermediate reacts further to produce a dead-end 5,5-dibromo-4,6-dihydroxyhexahydropyrimidine adduct[6][7].

Fig 2: Mechanistic pathway of 2(1H)-pyrimidinone bromination in aqueous acidic solutions.

Troubleshooting Fix: Control the stoichiometry strictly to 1.0 equivalent of Br2​ . Do not add more reagent. Instead, increase the acid concentration or apply gentle heat to drive the slow dehydration step to completion.

Module 3: Enzymatic Assays (Cytosine Deaminase Inhibition)

Q: Why is my 5-bromo-2-pyrimidinone inhibitor showing highly inconsistent Ki values in cytosine deaminase assays? A: 5-bromo-2-pyrimidinone is a potent inhibitor of yeast cytosine deaminase (EC 3.5.4.1)[8]. However, the parent compound itself is not the active inhibitory species. In aqueous buffers, the pyrimidinone ring undergoes covalent hydration across the C=N bond. It is this covalent hydrate that mimics the transition state and acts as the actual inhibitory species[8].

Inconsistent kinetics occur when the inhibitor is dissolved in DMSO and immediately injected into the assay. The hydration equilibrium takes time. Troubleshooting Fix: Pre-incubate the 5-bromo-2-pyrimidinone in the aqueous assay buffer (pH 6.4) for at least 30-60 minutes prior to introducing the enzyme. When properly equilibrated, the true Ki​ against the yeast enzyme is highly potent at 2.6×10−7 M .

Quantitative Data Summary

Use the table below to benchmark your experimental parameters against validated literature standards.

Workflow / Assay	Key Reagents / Conditions	Quantitative Metric	Causality / Note
Suzuki-Miyaura Coupling	Pd(OAc)2​ , PCy3​ , Cs2​CO3​ , 100 °C	~70–78% Yield	Base selection ( Na2​CO3​ or Cs2​CO3​ ) "switches on" 5-bromo reactivity[2][3].
Electrophilic Bromination	Br2​ (aq), H2​SO4​ , Room Temp	>85% Yield	Intermediate forms rapidly; requires slow acid dehydration to finalize[5][6].
Cytosine Deaminase Inhibition	Yeast EC 3.5.4.1, pH 6.4 buffer	Ki​=2.6×10−7 M	Inhibition is driven entirely by the covalent hydrate, not the parent compound[8].

References

• Switchable Catalysis: Modular Synthesis of Functionalized Pyrimidinones via Selective Sulfide and Halide Cross-Coupling Chemistry. Organic Letters - ACS Publications.

• The Mechanism of Bromination of 2(1H)-Pyrimidinone, its N-Methyl and N,N′-Dimethyl Derivatives in Aqueous Acidic Solution. ResearchGate / Canadian Science Publishing.

• Palladium cross coupling chemistry advices wanted. Reddit (r/chemistry).

• Information on EC 3.5.4.1 - cytosine deaminase. BRENDA Enzyme Database.

• Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery. ChemRxiv.

• 4-Bromo-6-pyrimidin-2-ylpyrimidine. Benchchem.

• Chemistry and Properties - TARGETS IN HETEROCYCLIC SYSTEMS. Società Chimica Italiana.

Sources

• 1. reddit.com [reddit.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. 4-Bromo-6-pyrimidin-2-ylpyrimidine|C8H5BrN4 [benchchem.com]
• 8. Information on EC 3.5.4.1 - cytosine deaminase - BRENDA Enzyme Database [brenda-enzymes.org]

Technical Support Center: Scale-Up Synthesis of 5-Bromo-4(3H)-pyrimidone

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical chemical engineering and mechanistic challenges associated with the scale-up synthesis of 5-bromo-4(3H)-pyrimidone (also known as 5-bromopyrimidin-4-ol). This compound is a highly valuable building block in the development of kinase inhibitors and antiviral therapeutics[1].

Below, you will find a mechanistic overview, a self-validating scale-up protocol, quantitative reagent comparisons, and a targeted troubleshooting FAQ.

Mechanistic Overview & Process Causality

The pyrimidine ring is inherently an electron-deficient ( π -deficient) heteroaromatic system, which makes direct electrophilic substitution significantly more challenging than in electron-rich aromatic rings[2]. However, the hydroxyl group at the C-4 position (which exists in a tautomeric equilibrium with the 4(3H)-pyrimidone form) acts as a strong electron-donating group via resonance. This resonance specifically activates the ortho position (C-5), which is the least electron-deficient carbon on the ring, facilitating targeted electrophilic bromination[2].

During scale-up, the primary challenges arise from the highly exothermic nature of the bromine addition and the generation of corrosive hydrogen bromide (HBr) gas. Failure to control the dosing rate leads to thermal runaway, which overcomes the activation energy barrier for secondary reactions, resulting in di-bromination or complete degradation of the pyrimidine core.

Workflow for the scale-up synthesis of 5-bromo-4(3H)-pyrimidone via bromination.

Quantitative Data: Brominating Agent Selection Matrix

Selecting the correct brominating agent and solvent system is critical for balancing yield, safety, and scalability. The table below summarizes the operational parameters for various approaches.

Brominating Agent	Solvent System	Temp (°C)	Yield (%)	Scale-Up Suitability	Key Mechanistic Challenge
Br₂ (Liquid)	Acetic Acid	20–30	50–85	High	Exothermic control, corrosive HBr off-gassing[3]
Br₂ (Liquid)	Nitrobenzene	125–135	40–60	Moderate	High thermal requirement, solvent toxicity[4]
NBS	Acetonitrile	0–20	70–90	Moderate	High reagent mass, poor atom economy at scale[2]
SMBI	H₂O / MeCN	20–25	85–95	Low/Emerging	Reagent availability and cost at metric ton scale[5]

Standardized Scale-Up Protocol: Direct Bromination via Br₂ in Acetic Acid

This self-validating protocol is optimized for a 50-gram scale and utilizes acetic acid to disrupt the intermolecular hydrogen bonding of the starting material while polarizing the Br-Br bond to accelerate electrophilic attack[3].

Materials Required:

• Pyrimidin-4-ol: 50 g (0.52 mol)

• Liquid Bromine (Br₂): 88 g (0.55 mol, 1.05 eq)

• Glacial Acetic Acid (AcOH): 900 mL total (800 mL for solvation, 100 mL for dosing)

Step-by-Step Methodology:

• Reactor Preparation & Solvation: Charge a 2 L jacketed glass reactor equipped with a mechanical stirrer, internal temperature probe, and a caustic scrubber system with 800 mL of glacial acetic acid. Add 50 g of pyrimidin-4-ol. Stir at 200 RPM until a uniform suspension or solution is achieved.

• Reagent Dilution: In a separate, dedicated addition funnel, carefully dissolve 88 g of liquid Br₂ into 100 mL of glacial acetic acid. Causality note: Diluting the bromine lowers its vapor pressure and prevents localized concentration spikes upon addition, which is the primary cause of di-brominated impurities.

• Controlled Dosing: Begin dropwise addition of the Br₂/AcOH solution into the reactor over a strict 30-minute period[3]. Maintain the internal jacket temperature to ensure the reaction mass remains between 20°C and 25°C.

• Reaction Maturation: Once the addition is complete, maintain stirring at room temperature for 1 to 2 hours. Validate reaction completion via LC-MS or TLC (aliquot quenched in aqueous sodium bisulfite).

• Quenching & Isolation: Upon verification of >98% conversion, filter the resulting suspension directly. Wash the filter cake with 100 mL of cold distilled water to remove residual acetic acid and hydrobromic acid[3].

• Drying: Dry the pale white solid under high vacuum at 40°C until a constant weight is achieved. Expected yield: 45 g (approx. 50% isolated yield, though mother liquor recovery can push this higher)[3].

Troubleshooting Guides & FAQs

Q1: Why am I observing significant di-bromination or degradation during scale-up? A1: Causality: While C-5 is the preferred site of attack, the pyrimidine ring is highly sensitive to harsh conditions. If the local concentration of Br₂ is too high due to rapid dosing, or if the exotherm is not strictly controlled (allowing internal temperatures to spike above 30°C), the activation barrier for secondary bromination or ring cleavage is overcome. Solution: Implement a mass-flow controller for Br₂ dosing and maintain rigorous jacket cooling. Always dilute your bromine in the reaction solvent prior to addition.

Q2: The reaction stalls before completion when using N-Bromosuccinimide (NBS). How can I drive it to 100% conversion? A2: Causality: NBS is a milder brominating agent than molecular bromine. In polar aprotic solvents like acetonitrile, the generation of the active electrophilic species (Br⁺) can be kinetically slow, leading to stalled reactions[2]. Furthermore, older batches of NBS degrade and accumulate succinimide, which suppresses the reaction equilibrium. Solution: Ensure the NBS is freshly recrystallized from water. If the reaction still stalls, adding a catalytic amount of a Lewis acid or transitioning to a slightly more polar solvent system can help polarize the NBS and accelerate the generation of the bromonium ion.

Q3: What is the safest way to handle the bromine addition on a multi-kilogram scale? A3: Causality: Liquid bromine is highly volatile, toxic, and generates stoichiometric amounts of corrosive HBr gas as a byproduct of the substitution reaction. Solution: Never add neat bromine at scale. Dilute it in acetic acid to lower the vapor pressure[3]. You must use a closed-loop dosing system connected to a highly efficient scrubber containing 10% NaOH or sodium bisulfite (NaHSO₃) to neutralize the evolved HBr gas instantly.

Q4: How do I resolve the poor solubility of the pyrimidin-4-ol starting material? A4: Causality: Pyrimidin-4-ol exists in a tautomeric equilibrium with 4(3H)-pyrimidone. This structural duality leads to strong intermolecular hydrogen bonding and high crystal lattice energy, manifesting as poor solubility in non-polar solvents. Solution: Use protic solvents like acetic acid which disrupt these hydrogen bonds[3]. If your process strictly requires an aprotic solvent (like nitrobenzene), pre-forming a hydrogen halide salt (e.g., pyrimidine hydrochloride) can facilitate solubility and activate the ring for substitution at elevated temperatures (125°C–135°C)[4].

References

• WO2016097918A1 - Pyrimidine and triazine derivatives and their use as axl inhibitors Source: Google Patents URL
• US3956301A - Process for bromination of pyrimidine Source: Google Patents URL
• US9187473B2 - Substituted 5-(pyrazin-2-yl)

• An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) Source: PMC (NIH) URL:[Link]

Sources

• 1. US9187473B2 - Substituted 5-(pyrazin-2-yl)-1H-pyrazolo [3, 4-b] pyridine and pyrazolo [3, 4-b] pyridine derivatives as protein kinase inhibitors - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2016097918A1 - Pyrimidine and triazine derivatives and their use as axl inhibitors - Google Patents [patents.google.com]
• 4. US3956301A - Process for bromination of pyrimidine - Google Patents [patents.google.com]
• 5. An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Byproduct Analysis in 5-Bromo-4(3H)-pyrimidone Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of 5-Bromo-4(3H)-pyrimidone, with a specific focus on the identification and management of reaction byproducts. As Senior Application Scientists, we have compiled this resource based on established synthetic protocols and field-proven insights to ensure the integrity and success of your experimental work.

Section 1: Troubleshooting Guide - Navigating Byproduct Formation

This section is designed to help you diagnose and resolve specific issues related to byproduct formation during the synthesis of 5-Bromo-4(3H)-pyrimidone.

Question 1: My reaction crude shows multiple spots on the TLC plate, in addition to the expected product spot. What are the likely byproducts?

Answer:

The presence of multiple spots on your Thin Layer Chromatography (TLC) plate is a common observation and often points to the formation of specific byproducts. The most prevalent of these in the bromination of 4(3H)-pyrimidone are:

• Unreacted Starting Material (4(3H)-pyrimidone): This will typically be more polar than the brominated product and thus have a lower Rf value on a normal phase silica gel TLC plate.

• Over-brominated Species (5,5-Dibromo-4-oxohexahydropyrimidine): Excessive exposure to the brominating agent can lead to the formation of a dibrominated byproduct. This species is often less stable and may appear as a distinct spot, or in some cases, a streak on the TLC plate.[1]

• Positional Isomers: Depending on the reaction conditions and the substituents on the pyrimidone ring, bromination at other positions, though less common for the C-5 position, can occur. These isomers will likely have similar polarities and may be difficult to resolve by TLC alone.

Initial Diagnostic Steps:

• Co-spotting: Spot your crude reaction mixture alongside the starting material on the same TLC plate to confirm the presence of unreacted 4(3H)-pyrimidone.

• Staining: Use a visualizing agent like potassium permanganate stain. Saturated compounds (like the dibromo-adduct) may react differently than the aromatic product and starting material.[2]

Question 2: My mass spectrometry analysis of the crude product shows a peak with an isotopic pattern indicative of two bromine atoms. What is this species and how can I avoid its formation?

Answer:

A mass spectrum displaying an isotopic pattern characteristic of two bromine atoms (a triplet of peaks with a ratio of approximately 1:2:1 for M, M+2, and M+4) strongly suggests the presence of a dibrominated byproduct, most likely 5,5-Dibromo-4-oxohexahydropyrimidine .[1] This occurs when the initially formed 5-Bromo-4(3H)-pyrimidone undergoes further reaction with the brominating agent.

Causality and Mitigation Strategies:

Probable Cause	Experimental Solution
Excess Brominating Agent	Carefully control the stoichiometry of the brominating agent (e.g., N-Bromosuccinimide or Br2). Use no more than 1.05 equivalents.
Prolonged Reaction Time	Monitor the reaction progress closely using TLC or HPLC. Quench the reaction as soon as the starting material is consumed to prevent over-bromination.
Elevated Reaction Temperature	Perform the bromination at a controlled, lower temperature (e.g., 0-5 °C) to enhance selectivity and minimize side reactions.

Question 3: The 1H NMR spectrum of my purified product shows unexpected signals. How can I use NMR to identify byproducts?

Answer:

The 1H NMR spectrum is a powerful tool for identifying and quantifying byproducts. Here's how to interpret unexpected signals:

• Unreacted 4(3H)-pyrimidone: Will show distinct signals for the protons at the C-2, C-5, and C-6 positions.

• 5,5-Dibromo-4-oxohexahydropyrimidine: This saturated byproduct will lack the characteristic aromatic proton signals of the pyrimidone ring. Instead, you may observe aliphatic protons at the C-6 position, often as a complex multiplet.

• Positional Isomers: While less common, if bromination occurs at a different position (e.g., C-2 or C-6 if unsubstituted), the coupling patterns and chemical shifts of the remaining ring protons will differ significantly from the expected spectrum of 5-Bromo-4(3H)-pyrimidone.

Data Interpretation:

Compound	Expected 1H NMR Signals (in CDCl3)
5-Bromo-4(3H)-pyrimidone	Singlet for H-2, Singlet for H-6
4(3H)-pyrimidone (Starting Material)	Singlet for H-2, Doublet for H-5, Doublet for H-6
5,5-Dibromo-4-oxohexahydropyrimidine	Absence of aromatic signals, potential for aliphatic signals

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-Bromo-4(3H)-pyrimidone and what are the critical parameters?

The most common method is the direct bromination of 4(3H)-pyrimidone using a suitable brominating agent such as N-Bromosuccinimide (NBS) or elemental bromine (Br2) in an appropriate solvent.[1]

Critical Parameters:

• Choice of Brominating Agent: NBS is often preferred for its milder nature and easier handling compared to liquid bromine.[3][4]

• Solvent: Aprotic solvents like chloroform, dichloromethane, or acetonitrile are commonly used.

• Temperature: Low to ambient temperatures are generally favored to control the reaction rate and minimize side reactions.

• Reaction Time: Careful monitoring is crucial to ensure complete consumption of the starting material without significant over-bromination.

Q2: How can I effectively purify crude 5-Bromo-4(3H)-pyrimidone containing byproducts?

Purification can typically be achieved through the following methods:

• Recrystallization: This is often the most effective method for removing small amounts of impurities. A suitable solvent system should be chosen where the desired product has high solubility at elevated temperatures and low solubility at room temperature. Common solvents include ethanol, ethyl acetate, or mixtures with hexanes.[5]

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography can be employed. A gradient elution system, for example, starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, can effectively separate the product from less polar byproducts and more polar starting material.

Q3: Are there any specific safety precautions I should take during the synthesis of 5-Bromo-4(3H)-pyrimidone?

Yes, safety is paramount. 5-Bromo-4(3H)-pyrimidone is classified as an irritant.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All manipulations, especially those involving bromine or volatile organic solvents, should be performed in a well-ventilated fume hood.

• Handling Brominating Agents: Bromine is highly corrosive and toxic. NBS is a safer alternative but should still be handled with care.

Section 3: Experimental Protocols & Visualizations

Workflow for Byproduct Analysis

The following workflow provides a systematic approach to identifying and quantifying byproducts in your 5-Bromo-4(3H)-pyrimidone synthesis.

Caption: A systematic workflow for the analysis of byproducts in 5-Bromo-4(3H)-pyrimidone synthesis.

Key Byproduct Formation Pathways

This diagram illustrates the primary reaction pathway and the formation of the major byproduct.

Caption: Reaction pathway for the synthesis of 5-Bromo-4(3H)-pyrimidone and the formation of the dibrominated byproduct.

Step-by-Step Protocol: TLC Analysis

• Plate Preparation: On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom. Mark three lanes for your starting material (SM), a co-spot (Co), and your crude reaction mixture (R).

• Spotting:

  • In the 'SM' lane, spot a dilute solution of your 4(3H)-pyrimidone starting material.

  • In the 'Co' lane, first spot the starting material, and then carefully spot your crude reaction mixture directly on top of it.

  • In the 'R' lane, spot your crude reaction mixture.

• Development: Place the TLC plate in a developing chamber containing a suitable eluent (e.g., 7:3 Ethyl Acetate:Hexanes). Allow the solvent front to travel up the plate.

• Visualization: Remove the plate and visualize the spots under a UV lamp.[7] Circle the visible spots with a pencil. Further visualization can be achieved by dipping the plate in a potassium permanganate stain and gently heating.[2]

Step-by-Step Protocol: HPLC Analysis

• Sample Preparation: Prepare a dilute solution of your crude reaction mixture in the mobile phase (e.g., acetonitrile/water).

• Column: Use a C18 reverse-phase HPLC column.

• Mobile Phase: A common mobile phase is a gradient of water (A) and acetonitrile (B), both often containing a small amount of a modifier like 0.1% trifluoroacetic acid (TFA).

• Gradient: A typical gradient could be:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Ramp to 5% A, 95% B

  • 15-20 min: Hold at 5% A, 95% B

  • 20-22 min: Return to 95% A, 5% B

  • 22-25 min: Re-equilibration

• Detection: Monitor the elution profile using a UV detector at a wavelength where the pyrimidone core absorbs (e.g., 254 nm).

• Analysis: The retention times of the peaks can be compared to those of authentic samples of the starting material and purified product to identify byproducts. The peak areas can be used for relative quantification.

References

• Singh, K., Singh, K., & Balzarini, J. (2012). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity.

• Kim, D., et al. (2011). Design and Synthesis of Pyrimidinone and Pyrimidinedione Inhibitors of Dipeptidyl Peptidase IV. Journal of Medicinal Chemistry. [Link]

• Chemical Synthesis Database. (2025). 5-bromo-3H-pyrimidin-4-one.

• PubChem. (n.d.). 4(3H)-Pyrimidinone, 5-bromo-. [Link]

• NIST. (n.d.). Pyrimidine, 5-bromo-. [Link]

• Verma, A., et al. (2019). Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation.

• IJISRT. (2023). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. [Link]

• ResearchGate. (n.d.). 1 H-NMR spectrum of compound 4-(5-bromo-4-(4-methoxyphenyl... [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• Google Patents. (n.d.).

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• University of Rochester. (n.d.). TLC stains. [Link]

• Wnuk, S. F., et al. (2012). Bromination at C-5 of Pyrimidine and C-8 of Purine Nucleosides with 1,3-Dibromo-5,5-dimethylhydantoin. Molecules. [Link]

• Journal of the Chemical Society C: Organic. (1969). Bromination of pyrrolo[1,2-c]pyrimidines. [Link]

• SpectraBase. (n.d.). 5-bromo-2-methyl-4,6-pyrimidinediol. [Link]

• SpectraBase. (n.d.). 5-Bromopyrimidine. [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• PubChem. (n.d.). 4(3H)-Pyrimidinone, 5-bromo-. [Link]

• EPFL. (n.d.). TLC Visualization Reagents. [Link]

• Koren, Z. C. (2005). A New HPLC-PDA Method for the Analysis of Tyrian Purple Components.

• Kumar, A., et al. (2013). An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI). International Journal of Organic Chemistry. [Link]

• YouTube. (2021). NBS (n-bromosuccinimide) reaction mechanism for allylic bromination. [Link]

• NIST. (n.d.). 2(1H)-Pyrimidinone, 5-bromo-. [Link]

• Reddit. (2019). Recrystallization with two solvents. [Link]

• YouTube. (2021). The iodine staining technique for TLC analysis. [Link]

• Molecules. (2020). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. [Link]

• ResearchGate. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. [Link]

• ResearchGate. (2011). Mass spectrometry for analysis of purine and pyrimidine compounds. [Link]

• BenchChem. (2025). Technical Support Center: Crystallization of Pyrimidine Compounds. [Link to a relevant document, if available]

• PubChem. (n.d.). 5-Bromopyrimidine. [Link]

• ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. [Link]

• BenchChem. (n.d.). Application Notes and Protocols for HPLC Purification of 5-Bromo-6-hydroxy-7-methoxycoumarin. [Link to a relevant document, if available]

• Molecules. (2023). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. [Link]

• Molecules. (2022). Synthesis, Characterization, and Anticancer Activities Evaluation of Compounds Derived from 3,4-Dihydropyrimidin-2(1H)-one. [Link]

• Chemical and Pharmaceutical Bulletin. (1985). Pyrimidine Derivatives. V.1) Synthesis and Nucleophilic Reactions of. [Link]

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Technical Support Center: Yield Optimization for 5-Bromo-2-Substituted Pyrimidines

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers, medicinal chemists, and process development professionals facing yield bottlenecks in the synthesis of 5-bromo-2-substituted pyrimidines. These compounds are critical scaffolds in drug discovery, particularly for kinase inhibitors and agrochemicals.

This guide bypasses generic advice to address the specific mechanistic and thermodynamic challenges of pyrimidine chemistry, focusing on regioselective bromination and chemoselective Nucleophilic Aromatic Substitution (SNAr).

Synthetic Strategies & Workflow

To optimize yield, you must first select the thermodynamic pathway that minimizes competing side reactions. The two most robust pathways are the De Novo Cyclocondensation (using pre-brominated precursors) and the Late-Stage SNAr (using 2-chloro-5-bromopyrimidine).

Synthetic workflows for 5-bromo-2-substituted pyrimidines.

Core Troubleshooting & FAQs

Q1: I am experiencing low yields (<30%) when synthesizing 5-bromo-2-substituted pyrimidines directly from 2-bromomalonaldehyde and amidines. How can I drive the reaction to completion?

Causality & Solution: The condensation of 2-bromomalonaldehyde with N-C-N building blocks (amidines) is a highly efficient one-pot route[1][2]. However, water is a byproduct of this double-condensation. If water is not actively removed, the equilibrium shifts backward, hydrolyzing the intermediate imines.

• Actionable Fix: Introduce 3Å molecular sieves into the reaction mixture. The sieves trap the generated water, driving the thermodynamic equilibrium toward the final aromatic pyrimidine. Additionally, running the reaction in glacial acetic acid at 80–100°C provides the necessary protonation to activate the aldehyde carbonyls for nucleophilic attack without degrading the amidine[3].

Q2: When attempting to brominate a 2-substituted pyrimidine using N-Bromosuccinimide (NBS), I get a mixture of polybrominated products and unreacted starting material. Why?

Causality & Solution: NBS is a dual-purpose reagent. Under radical conditions (heat/light/initiators), it performs allylic/benzylic bromination by maintaining a very low, steady-state concentration of Br₂[4][5]. However, for the C-5 position of a pyrimidine ring, you require an electrophilic aromatic substitution (SEAr). Pyrimidines are highly electron-deficient due to the two nitrogen atoms, making electrophilic attack difficult unless the ring is activated by an electron-donating group (e.g., -OH, -NH2) at the 2-position[6].

• Actionable Fix: If your 2-substituent is not strongly electron-donating, standard NBS will fail. Switch your solvent to a highly polar, acidic medium (e.g., sulfuric acid or DMF) to increase the electrophilicity of the bromonium ion[6]. Alternatively, consider using Sodium Monobromoisocyanurate (SMBI), which has proven to be a superior, highly efficient brominating agent for deactivated pyrimidine systems, often pushing yields above 85%[7].

Q3: During the SNAr reaction of 2-chloro-5-bromopyrimidine with an amine, I am observing debromination or cross-coupling side products. How do I ensure chemoselectivity?

Causality & Solution: The pyrimidine ring nitrogens exert a strong inductive and resonance electron-withdrawing effect. Because the C-2 position is situated between both nitrogens, its Lowest Unoccupied Molecular Orbital (LUMO) is significantly lowered, making it highly susceptible to nucleophilic attack[8]. The C-5 position (bearing the bromine) is meta to the nitrogens and lacks this resonance activation. Therefore, SNAr should naturally favor the C-2 chlorine[9]. Side reactions occur when the temperature is too high or the base is too harsh, which can initiate radical pathways or benzyne-like intermediates.

• Actionable Fix: Strictly control the temperature (start at 0°C and slowly warm to room temperature). Use a mild base like K₂CO₃ or N,N-diisopropylethylamine (DIPEA) rather than strong alkoxides if you are coupling amines[10].

Chemoselectivity logic in the SNAr of 2-chloro-5-bromopyrimidine.

Quantitative Yield Benchmarks

Use the following table to benchmark your experimental yields against validated industry standards. Deviations of more than 10-15% from these figures indicate a flaw in your reaction setup or moisture contamination.

Product	Starting Materials	Reaction Type	Expected Yield	Ref
2-Methyl-5-bromopyrimidine	2-Bromomalonaldehyde + Acetamidine HCl	Cyclocondensation	43%	[1][11]
2-Phenyl-5-bromopyrimidine	2-Bromomalonaldehyde + Benzamidine HCl	Cyclocondensation	33%	[11]
5-Bromouridine (C-5 Br)	Uridine + SMBI (1.05 eq)	Electrophilic Bromination	94%	[7]
N-(5-bromopyrimid-2-yl)acridin-9-amine	2-Chloro-5-bromopyrimidine + 9-aminoacridine	SNAr	83%	[12]

Validated Experimental Protocols

Protocol A: One-Pot Synthesis of 2-Methyl-5-bromopyrimidine

This self-validating protocol utilizes in-situ water scavenging to prevent imine hydrolysis.

• Preparation: In a flame-dried reaction flask, dissolve 2-bromomalonaldehyde (15.0 g, 0.1 mol) in 150 mL of glacial acetic acid at 0 °C[1].

• Water Scavenging: Add 2.0 g of freshly activated 3Å molecular sieves to the solution[1]. Heat the mixture to 80 °C.

• Amidine Addition: Dissolve acetamidine hydrochloride (0.1 mol) in 60 mL of glacial acetic acid. Add this solution dropwise to the reaction mixture over 30 minutes to prevent thermal runaway[3].

• Cyclization: Increase the temperature to 100 °C and stir for 8 hours. Monitor via HPLC or TLC until the 2-bromomalonaldehyde is fully consumed[3].

• Workup: Cool to room temperature and add 20 mL of water. Let stand for 2 hours to precipitate the product. Filter, wash with a minimal amount of cold ethanol, and extract the filter cake with dichloromethane and 5% aqueous NaOH[1].

• Isolation: Separate the organic layer, wash with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the product[1].

Protocol B: Chemoselective SNAr of 2-Chloro-5-bromopyrimidine

This protocol leverages the electronic disparity between C-2 and C-5 to ensure selective substitution.

• Preparation: Dissolve 2-chloro-5-bromopyrimidine (1.0 eq) in anhydrous DMF or DMSO under a nitrogen atmosphere.

• Base Addition: Add a mild base such as Cs₂CO₃ or K₂CO₃ (1.5 eq). Avoid strong nucleophilic bases like NaOH unless synthesizing an alkoxide/hydroxide derivative, as they can cause unwanted side reactions[12].

• Nucleophile Addition: Add the amine nucleophile (1.1 eq) dropwise at 0 °C.

• Reaction: Allow the mixture to slowly warm to room temperature. Stir for 4-12 hours. The electron-withdrawing nitrogens will facilitate the displacement of the C-2 chloride while leaving the C-5 bromide intact[8].

• Workup: Quench with ice water to precipitate the product. If the product does not precipitate, extract with Ethyl Acetate (3x), wash the combined organic layers with brine (5x) to remove DMF/DMSO, dry over MgSO₄, and concentrate.

References

• Google Patents. "CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds". Google Patents.

• Royal Society of Chemistry. "ChemComm: Selective C-Br bond cleavage in photoarylation conditions". RSC. Available at: [Link]

• Google Patents. "WO2011051950A1 - 9-aminoacridine derivatives, their preparation and uses". Google Patents.

• National Institutes of Health (NIH). "An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI)". PMC. Available at: [Link]

• Master Organic Chemistry. "N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry". Master Organic Chemistry. Available at: [Link]

• MANAC Inc. "Active/inactive aromatic ring bromination: Bromination reactions that use NBS". Chemia. Available at: [Link]

• Chemistry Steps. "Allylic Bromination by NBS with Practice Problems". Chemistry Steps. Available at: [Link]

Sources

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• 7. An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Researcher's Guide to Remdesivir as a Positive Control in Antiviral Assays

For researchers at the forefront of virology and drug discovery, the integrity of an antiviral assay is paramount. A robust and reliable positive control is not merely a component of good laboratory practice; it is the cornerstone upon which the validity of screening data rests. It serves as a benchmark for assay performance, confirms the biological activity of the system, and provides a standard against which the potency of novel therapeutic candidates can be measured. Among the arsenal of compounds used for this purpose, Remdesivir (GS-5734) has emerged as a gold standard, particularly for RNA viruses.

This guide provides an in-depth technical overview of Remdesivir's application as a positive control. We will delve into its mechanism of action, present comparative performance data, and provide detailed experimental protocols to ensure the successful implementation and validation of your antiviral assays.

Remdesivir: A Profile of a Broad-Spectrum Antiviral Agent

Remdesivir is a monophosphoramidate prodrug of a C-adenosine nucleoside analog.[1][2] Its design as a prodrug is a key feature, facilitating its entry into host cells, where it undergoes metabolic conversion into its active form.[3][4]

Mechanism of Action: Delayed Chain Termination

Once inside the cell, Remdesivir is processed by cellular enzymes into its active nucleoside triphosphate (NTP) metabolite, GS-443902 (also referred to as remdesivir-TP).[1][3] This active form structurally mimics adenosine triphosphate (ATP) and is preferentially incorporated by viral RNA-dependent RNA polymerase (RdRp) into the nascent viral RNA strand.[5]

Crucially, after its incorporation, Remdesivir causes delayed chain termination. Unlike classic chain terminators that halt synthesis immediately, Remdesivir allows for the addition of a few more nucleotides before arresting the polymerase.[3][5] For coronaviruses like SARS-CoV, MERS-CoV, and SARS-CoV-2, this termination occurs at position i+3 (three nucleotides downstream from its incorporation).[5] This mechanism effectively evades the virus's proofreading exoribonuclease (ExoN), ensuring the termination is irreversible and viral replication is halted.[3]

A second mechanism has also been proposed, where a metabolite of Remdesivir, GS-441524, targets the viral protein nsP3, which is involved in suppressing the host cell's innate immune response.[6]

Caption: Intracellular activation and mechanism of action of Remdesivir.

Broad-Spectrum Activity

Remdesivir's target, the RdRp enzyme, is highly conserved across many RNA viruses. This conservation underpins its broad-spectrum antiviral activity.[1] It has demonstrated potent in vitro activity against a wide range of viral families, including:

• Coronaviridae: SARS-CoV-2, SARS-CoV, MERS-CoV, and common human coronaviruses (HCoV-229E, HCoV-OC43).[2][4][7][8][9]

• Filoviridae: Ebola virus (EBOV) and Marburg virus.[1][7][8]

• Paramyxoviridae: Respiratory syncytial virus (RSV), Nipah virus, and Hendra virus.[2][5][7]

• Pneumoviridae: Respiratory syncytial virus (RSV).[7]

This well-documented, broad-spectrum efficacy makes Remdesivir a versatile and reliable positive control for assays involving numerous pathogenic RNA viruses.[10]

Performance Data: Establishing a Benchmark

A key advantage of using Remdesivir as a positive control is the extensive public data available for comparison. The half-maximal effective concentration (EC50) and 50% cytotoxic concentration (CC50) are critical parameters for evaluating antiviral efficacy and selectivity.

Antiviral Potency (EC50)

The EC50 value represents the concentration of a drug that provides 50% of its maximal effect. For Remdesivir, this is typically measured by the reduction in viral plaque formation, viral RNA levels, or virus-induced cytopathic effect (CPE). As shown below, these values can vary depending on the virus, cell line, and assay methodology, which underscores the importance of consistency in experimental design.[1][8]

Virus	Strain / Variant	Cell Line	Assay Type	EC50 (µM)	Reference(s)
SARS-CoV-2	WA1	Vero E6	Plaque Reduction	0.053 - 0.77	[8][11]
Delta (B.1.617.2)	Vero E6	Plaque Reduction	~0.02 (3-fold more susceptible than WA1)	[11]
Omicron (BA.1)	Vero E6	Plaque Reduction	~0.02 (3-fold more susceptible than WA1)	[11]
2019-nCoV	Vero E6	TCID50 (72h)	0.22	[12]
Various	Human Airway Epithelial (HAE)	-	0.0099	[2][13]
SARS-CoV	Toronto 2	Vero	CPE	2.2	[14]
-	HAE / Calu-3	RT-PCR / Reporter	0.069 - 0.07	[8][15]
MERS-CoV	-	HAE / Calu-3	RT-PCR / Reporter	0.025 - 0.12	[8][15]
Ebola Virus	-	HeLa	-	~0.1	[14]
HCoV-229E	-	MRC-5	CPE	0.07	[9][16]

Cytotoxicity (CC50) and Selectivity Index (SI)

An ideal antiviral should be potent against the virus but exhibit minimal toxicity to host cells. The CC50 value indicates the drug concentration that causes 50% cytotoxicity. The Selectivity Index (SI), calculated as CC50/EC50, is a crucial measure of the drug's therapeutic window. A higher SI value indicates greater selectivity for the virus over the host cell.

Cell Line	Exposure Duration	CC50 (µM)	Reference(s)
Vero E6	48h	>100	[12][17]
MT-4	5-14 days	1.7	[13]
HepG2	5-14 days	>20	[13]
Primary Human Cells	11-14 days	>100	[13]
MRC-5	-	>2.0	[9]

With EC50 values often in the nanomolar to low-micromolar range and CC50 values significantly higher, Remdesivir demonstrates a high selectivity index, making it a clean and reliable positive control with a low probability of off-target cytotoxic effects confounding the antiviral results.[2][13]

Experimental Protocol: Plaque Reduction Assay with Remdesivir

This section provides a validated, step-by-step protocol for a standard plaque reduction assay using Remdesivir as a positive control against a susceptible virus (e.g., SARS-CoV-2) in Vero E6 cells. This assay quantifies the concentration-dependent reduction in infectious virus particles.

Workflow Overview

Caption: Workflow for a typical plaque reduction antiviral assay.

Step-by-Step Methodology

• Cell Seeding (Day 1):

  • Culture Vero E6 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Trypsinize and count cells. Seed the cells into 12-well plates at a density that will result in a 95-100% confluent monolayer on the day of infection (e.g., 2.5 x 10^5 cells/well).

  • Incubate overnight (18-24 hours) at 37°C with 5% CO2.

• Compound Preparation (Day 2):

  • Prepare a stock solution of Remdesivir (e.g., 10 mM in DMSO).

  • Perform serial dilutions in assay medium (e.g., DMEM with 2% FBS) to create a concentration range that will span the expected EC50. A typical range for Remdesivir against SARS-CoV-2 would be 10 µM down to ~0.001 µM in half-log or full-log steps.

  • Include a "Vehicle Control" (DMSO only, at the highest concentration used) and a "Cell Control" (medium only, no virus).

• Viral Infection (Day 2):

  • Aspirate the culture medium from the confluent cell monolayers. Wash once with phosphate-buffered saline (PBS).

  • Dilute the virus stock in assay medium to a concentration that will yield 50-100 plaque-forming units (PFU) per well.

  • Inoculate each well with the virus (e.g., 200 µL/well), leaving the "Cell Control" wells uninfected.

  • Incubate for 1 hour at 37°C to allow for viral adsorption, gently rocking the plates every 15 minutes.

• Treatment and Overlay (Day 2):

  • Prepare a 2X overlay medium (e.g., 2X MEM) and mix it 1:1 with a sterile solution of 1.2% Avicel or methylcellulose to create the semi-solid overlay. This prevents secondary plaque formation.

  • During the final minutes of viral adsorption, aspirate the viral inoculum from the wells.

  • Immediately add 1 mL of the semi-solid overlay containing the pre-determined concentrations of Remdesivir, test compounds, or vehicle control to the appropriate wells.

• Incubation (Day 2-5):

  • Incubate the plates at 37°C with 5% CO2 for 48-72 hours, or until plaques are clearly visible by microscopy.

• Staining and Quantification (Day 5):

  • Aspirate the overlay.

  • Fix the cell monolayer by adding 1 mL of 4% formaldehyde or 10% formalin for at least 30 minutes.

  • Pour off the fixative and stain the cells with 0.5% crystal violet solution for 15-20 minutes.

  • Gently wash the plates with water to remove excess stain and allow them to air dry.

  • Count the plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque inhibition for each drug concentration relative to the vehicle control wells.

  • Plot the percent inhibition against the log of the drug concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response) to calculate the EC50 value. The Remdesivir EC50 should fall within the expected range based on published data, thereby validating the assay run.

Comparative Analysis: Remdesivir vs. Other Antivirals

While Remdesivir is an excellent control, other repurposed drugs have been used in antiviral research. Understanding their relative potencies provides context for your own results.

Compound	Mechanism of Action	Typical EC50 vs SARS-CoV-2 (Vero E6, µM)	Key Considerations	Reference(s)
Remdesivir	RdRp Inhibitor (Delayed Chain Termination)	0.05 - 23.15	Gold standard; potent, broad-spectrum, well-characterized.	[8][11][12]
Lopinavir	Protease Inhibitor	5.25 - 26.1	Less potent than Remdesivir in vitro. Often used with Ritonavir.	[15]
Chloroquine	Endosomal Acidification Inhibitor	1.13 - 9.12	Modest activity; mechanism may be cell-type dependent.	[8][15][18]
Favipiravir	RdRp Inhibitor (Lethal Mutagenesis)	Often >50 (weak in vitro activity)	Requires high concentrations for in vitro effect against SARS-CoV-2.	[8][18]
Niclosamide	Autophagy Modulation	~0.28	Potent in vitro, but different mechanism of action.	[18]

This comparison highlights Remdesivir's superior potency and direct-acting antiviral mechanism against the core viral replication machinery, reinforcing its suitability as a primary positive control.

Conclusion

The selection of an appropriate positive control is a critical decision in the design of any antiviral screening assay. Remdesivir offers the scientific community a robust, reliable, and well-characterized tool for this purpose. Its potent, direct-acting mechanism against a conserved viral enzyme provides broad-spectrum activity, and the wealth of publicly available data on its performance allows for rigorous validation and cross-study comparison. By incorporating Remdesivir as a standard in your experimental workflow, you can significantly enhance the confidence, reproducibility, and ultimate validity of your antiviral research.

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A Comparative Guide to the Selectivity Profiling of 5-Bromo-4(3H)-pyrimidone Inhibitors

Introduction: The Privileged Pyrimidine Scaffold

In the landscape of modern drug discovery, the pyrimidine nucleus stands out as a "privileged scaffold".[1] Its structural resemblance to the adenine core of ATP allows pyrimidine derivatives to function as competitive inhibitors for a vast array of enzymes, particularly protein kinases.[1][2] This versatility has led to the development of numerous FDA-approved drugs, from kinase inhibitors like Imatinib to antiviral agents.[2][3] Within this class, the 5-Bromo-4(3H)-pyrimidone core represents a synthetically tractable and promising starting point for inhibitor design.[4][5] However, the very feature that makes this scaffold attractive—its ability to mimic ATP—also presents its greatest challenge: achieving target selectivity.[6]

This guide provides an in-depth comparison of state-of-the-art methodologies for characterizing the selectivity of 5-Bromo-4(3H)-pyrimidone inhibitors. As researchers and drug development professionals, our goal is not merely to identify potency, but to ensure that a candidate molecule exerts its effect precisely on the intended target with minimal off-target interactions.[7] Failure to do so can lead to unforeseen toxicity or a lack of efficacy in clinical trials.[7] Here, we will dissect and compare three orthogonal, industry-standard techniques: broad-panel biochemical kinase profiling, Cellular Thermal Shift Assays (CETSA) for in-cell target engagement, and unbiased chemoproteomics for proteome-wide target discovery.

The Imperative of Orthogonal Selectivity Profiling

No single assay can fully capture the complex interactions of a small molecule within a biological system. A potent inhibitor in a purified, biochemical assay may fail to engage its target in a cellular context due to poor permeability or, conversely, may exhibit unexpected activities by binding to unrelated proteins.[7] Therefore, a multi-faceted approach is not just recommended; it is essential for building a robust and reliable selectivity profile. We will explore how combining these methods provides a self-validating system that moves from broad, in vitro screening to specific, in-cell validation and finally to an unbiased, system-wide survey.

Methodology 1: Biochemical Kinase Profiling

Biochemical profiling is the foundational first step in assessing inhibitor selectivity. It involves screening the compound against a large panel of purified enzymes to directly measure its inhibitory activity in a controlled, in vitro environment.[8] This approach provides a broad, quantitative overview of a compound's activity across a target family, such as the human kinome.[6][9]

Causality Behind Experimental Choice: The primary goal here is to understand the inhibitor's intrinsic potency and to identify potential off-targets within a specific, well-defined protein family. By removing the complexities of a cellular environment, we can directly measure the interaction between the inhibitor and a panel of purified kinases, providing clean, reproducible IC50 values. Services like the DiscoverX scanMAX platform offer screening against over 400 kinases, providing a comprehensive initial assessment.[6]

Experimental Protocol: Luminescence-Based ADP Detection Assay

A common and robust method for kinase profiling is the ADP-Glo™ Kinase Assay, which measures kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.[10]

• Reaction Setup: Prepare kinase reactions by combining a specific kinase from a diverse panel, its corresponding substrate, ATP, and the 5-Bromo-4(3H)-pyrimidone inhibitor at various concentrations.

• Incubation: Allow the kinase reaction to proceed for a predetermined time (e.g., 60 minutes) at room temperature.

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining ATP.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert the newly produced ADP into ATP, which then drives a luciferase reaction.

• Signal Measurement: Measure the generated luminescence, which is directly proportional to the amount of ADP produced and thus correlates with kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration to determine the IC50 value for each kinase in the panel.

Visualization: Biochemical Profiling Workflow

Caption: Workflow for large-panel biochemical kinase profiling.

Data Presentation: Comparative Kinase Inhibition

The table below presents hypothetical data for a 5-Bromo-4(3H)-pyrimidone derivative, "Compound-PYR13," demonstrating its potent inhibition of PDE5, a known target for this scaffold[4], alongside its activity against other representative kinases.

Target Kinase	Family	IC50 (nM) for Compound-PYR13
PDE5	Phosphodiesterase	1.7
EGFR	Tyrosine Kinase	8,500
HER2	Tyrosine Kinase	>10,000
AURKB	Serine/Threonine Kinase	1,200
ROCK1	Serine/Threonine Kinase	6,300
p38α	Serine/Threonine Kinase	4,800

Methodology 2: Cellular Thermal Shift Assay (CETSA)

While biochemical assays are crucial, they do not confirm that a compound can reach and bind to its target within the complex milieu of a living cell. CETSA is a powerful biophysical method that directly assesses drug-target engagement in intact cells or tissues.[11][12]

Causality Behind Experimental Choice: The core principle is that a protein becomes more resistant to thermal denaturation when it is bound to a ligand.[13] By heating cells treated with an inhibitor and measuring the amount of soluble target protein remaining, we can confirm target engagement in a physiologically relevant environment.[11] A positive CETSA result provides strong evidence that the inhibitor not only binds its target with high affinity but is also cell-permeable and not subject to immediate efflux or metabolism. This assay is a critical bridge between in vitro potency and cellular activity.

Experimental Protocol: CETSA for Target Engagement

• Cell Treatment: Culture cells to an appropriate density and treat them with either the 5-Bromo-4(3H)-pyrimidone inhibitor or a vehicle control for a specified duration (e.g., 1-2 hours).

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.[11]

• Cell Lysis: Lyse the cells immediately after heating using freeze-thaw cycles or lysis buffer.[11]

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) to separate the soluble protein fraction (supernatant) from the denatured, aggregated proteins (pellet).[12]

• Protein Quantification & Detection: Carefully collect the supernatant. Quantify the amount of the specific target protein remaining in the soluble fraction using Western blotting or mass spectrometry.

• Data Analysis: Plot the percentage of soluble protein against temperature to generate a "melting curve." A shift in this curve to higher temperatures in the presence of the inhibitor indicates target stabilization and therefore, engagement.

Visualization: CETSA Workflow

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Data Presentation: Target Stabilization in Cells

The table below shows hypothetical CETSA data for Compound-PYR13, confirming its engagement with the intended target PDE5 while showing weaker or no engagement with a potential off-target identified in the biochemical screen.

Target Protein	Apparent Tagg (Vehicle)	Apparent Tagg (Compound-PYR13)	Thermal Shift (ΔTm)	Interpretation
PDE5	52°C	59°C	+7°C	Strong Engagement
AURKB	56°C	56.5°C	+0.5°C	Weak/No Engagement

Methodology 3: Chemoproteomics for Unbiased Off-Target Discovery

Biochemical and cellular assays are hypothesis-driven; they test a compound against a predefined list of targets. But what about unexpected interactions? Chemoproteomics, particularly competitive Activity-Based Protein Profiling (ABPP), offers an unbiased, proteome-wide strategy to identify all proteins that a compound interacts with in a native biological system.[14][15]

Causality Behind Experimental Choice: This technique is critical for ensuring the overall safety and specificity of a drug candidate. It can reveal off-target interactions that would be missed by panel screening and can help to deconvolute the mechanism of action for compounds identified in phenotypic screens.[16][17] The approach uses a broad-spectrum chemical probe that covalently labels the active sites of many enzymes. By pre-treating the proteome with our inhibitor, we can see which probe-binding events are blocked, thus identifying the inhibitor's targets by competition.[14]

Experimental Protocol: Competitive Chemoproteomics Workflow

• Proteome Treatment: Treat a cell lysate or live cells with the 5-Bromo-4(3H)-pyrimidone inhibitor or a vehicle control.

• Probe Labeling: Add a broad-reactivity chemical probe (e.g., a fluorophosphonate probe for serine hydrolases or a cysteine-reactive probe) to the treated proteome. The probe will covalently label the active sites of accessible enzymes that are not already occupied by the inhibitor.

• Click Chemistry & Enrichment: Lyse the cells (if not already done). Use click chemistry to attach a reporter tag (like biotin) to the probe-labeled proteins.[14] Use streptavidin beads to enrich and pull down only the probe-labeled proteins.

• Proteolytic Digestion: Digest the enriched proteins into peptides while they are still on the beads.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins that were labeled by the probe.

• Data Analysis: Compare the protein abundance between the inhibitor-treated and vehicle-treated samples. A significant reduction in the signal for a specific protein in the inhibitor-treated sample indicates that the inhibitor bound to that protein and prevented its labeling by the probe.

Visualization: Competitive Chemoproteomics Workflow

Caption: Workflow for competitive chemoproteomics target identification.

Data Presentation: Unbiased Target Profile

This table shows hypothetical chemoproteomics results for Compound-PYR13, confirming the primary target and revealing a previously unknown off-target.

Protein Identified	UniProt ID	Fold Change (Inhibitor vs. Vehicle)	Interpretation
PDE5A	O76074	0.08	Verified On-Target
Dihydroorotate Dehydrogenase (DHODH)	Q02127	0.45	Potential Off-Target
FAAH	O00519	0.95	No Significant Interaction
LYPLA1	O75608	1.02	No Significant Interaction

Synthesis of Findings: Building a Complete Selectivity Profile

By integrating the results from these three orthogonal approaches, we can construct a comprehensive and trustworthy profile of our 5-Bromo-4(3H)-pyrimidone inhibitor, Compound-PYR13.

• Biochemical Profiling established that Compound-PYR13 is a highly potent inhibitor of PDE5 (IC50 = 1.7 nM) with significantly weaker activity against a broad panel of kinases.[4]

• CETSA confirmed that this potency translates into strong, direct target engagement within intact cells (ΔTm = +7°C), validating its cellular permeability and stability.[11][12]

• Chemoproteomics corroborated PDE5 as the primary target in an unbiased screen and, critically, identified Dihydroorotate Dehydrogenase (DHODH), an enzyme in the de novo pyrimidine biosynthesis pathway, as a potential off-target.[18][19]

This integrated dataset allows us to move forward with a clear understanding of Compound-PYR13's mechanism of action and potential liabilities. The next logical step in a drug discovery program would be to use this information to guide structure-activity relationship (SAR) studies. For example, medicinal chemists could leverage the crystal structure of PDE5 to design modifications to the pyrimidone scaffold that maintain potency against PDE5 while eliminating the newly discovered interaction with DHODH.[4]

Comparison of Profiling Methodologies

Methodology	Primary Question Answered	Key Advantage	Key Limitation
Biochemical Profiling	How potent and selective is the compound against a purified enzyme family?	High-throughput, quantitative (IC50), broad coverage of target families.[8][10]	Lacks physiological context; does not account for cell permeability or metabolism.
CETSA	Does the compound reach and bind its target in a live cell?	Confirms target engagement in a native environment; accounts for permeability.[11][12][20]	Lower throughput; requires a specific antibody for each target; not suitable for unbiased discovery.
Chemoproteomics (ABPP)	What is the full spectrum of on- and off-targets across the proteome?	Unbiased, proteome-wide discovery of targets; high sensitivity.[14][17][21]	Technically complex; may not detect non-covalent interactions with low affinity.

Conclusion

The development of selective inhibitors is a cornerstone of modern therapeutics. For a promising scaffold like 5-Bromo-4(3H)-pyrimidone, a rigorous and multi-faceted selectivity profiling strategy is not optional—it is fundamental to success. By systematically integrating broad-panel biochemical assays, cellular target engagement studies like CETSA, and unbiased proteome-wide chemoproteomics, we can build a robust, self-validating data package. This layered approach provides the deepest possible understanding of a compound's true mechanism of action, enabling data-driven decisions to optimize lead compounds, mitigate risks of toxicity, and ultimately increase the probability of clinical success.

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A Comparative Guide to the Cross-Reactivity of 5-Bromo-4(3H)-pyrimidone Compounds for Researchers and Drug Development Professionals

In the landscape of modern drug discovery, the pyrimidine scaffold holds a privileged position, forming the core of numerous therapeutic agents.[1][2][3] The inherent versatility of this heterocyclic ring system allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties. Among the various substituted pyrimidines, 5-Bromo-4(3H)-pyrimidone and its derivatives have garnered significant interest due to their potential as antiviral, antineoplastic, and immunomodulatory agents.[4][5] However, as with any bioactive small molecule, a thorough understanding of its cross-reactivity profile is paramount to ensure target selectivity and minimize off-target effects that could lead to unforeseen toxicity or diminished efficacy.

This guide provides a comprehensive comparison of the cross-reactivity of 5-Bromo-4(3H)-pyrimidone compounds, offering insights into their potential off-target interactions and providing a framework for their experimental evaluation. By synthesizing chemical principles with biological data from closely related analogs, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to navigate the complexities of developing safe and effective therapies based on this promising chemical scaffold.

Understanding the Chemical Reactivity of the 5-Bromo-4(3H)-pyrimidone Scaffold

The chemical behavior of 5-Bromo-4(3H)-pyrimidone is largely dictated by the electronic properties of the pyrimidine ring and the presence of the bromine substituent. The two nitrogen atoms within the pyrimidine ring are electron-withdrawing, which influences the reactivity of the C-Br bond at the 5-position, making it a versatile handle for synthetic modifications.[1]

The C-Br bond is particularly susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[1][6][7] This high reactivity allows for the facile introduction of a wide array of chemical moieties at this position, enabling the generation of extensive compound libraries for structure-activity relationship (SAR) studies. However, this inherent reactivity also raises the possibility of off-target interactions, as the compound could potentially react with biological nucleophiles.

Potential for Off-Target Interactions: Learning from Analogs

Immunomodulatory and Antiviral Activity of 2-Amino-5-bromo-6-substituted-4(3H)-pyrimidinones

Research into 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone and 2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone has revealed their capacity to induce interferon, suggesting an interaction with the innate immune system.[4][8] While this immunomodulatory activity can be beneficial in the context of antiviral or anticancer therapies, it also highlights the potential for off-target effects on immune signaling pathways.

Furthermore, studies on a series of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones demonstrated antiviral activity against various virus strains.[4][9] However, this activity was often observed at concentrations close to the cytotoxicity threshold, indicating a narrow therapeutic window and the potential for off-target toxicity.[4][9] Chronic administration of 2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone in rats was associated with renal toxicity due to crystal deposition.[4]

A Framework for Assessing Cross-Reactivity

Given the limited direct data on 5-Bromo-4(3H)-pyrimidone, a systematic approach to evaluating its cross-reactivity is essential. The following experimental workflows provide a robust framework for characterizing the selectivity profile of this class of compounds.

Experimental Workflow for Cross-Reactivity Profiling

Caption: A logical workflow for the comprehensive assessment of the cross-reactivity of 5-Bromo-4(3H)-pyrimidone compounds.

Detailed Methodologies for Key Experiments

Kinome Scanning

Rationale: Given that many pyrimidine-based molecules target kinases, a broad kinome scan is a critical first step to identify potential off-target kinase interactions.

Protocol:

• Compound Preparation: Dissolve the 5-Bromo-4(3H)-pyrimidone test compound in a suitable solvent (e.g., DMSO) to a stock concentration of 10 mM.

• Assay Format: Utilize a commercially available kinase profiling service (e.g., Eurofins DiscoverX KINOMEscan®, Promega Kinase Selectivity Profiling Systems). These platforms typically employ binding assays or enzymatic assays.

• Kinase Panel: Screen the compound against a comprehensive panel of human kinases (typically >400) at a fixed concentration (e.g., 1 µM or 10 µM).

• Data Analysis: The results are usually expressed as percent inhibition or binding affinity (Kd). Hits are identified as kinases that show significant inhibition or binding above a certain threshold (e.g., >50% inhibition).

• Follow-up: For identified hits, determine the IC50 or Kd values through dose-response studies to quantify the potency of the off-target interaction.

Safety Pharmacology Profiling

Rationale: To assess cross-reactivity beyond the kinome, a safety pharmacology panel evaluates interactions with a broad range of other physiologically relevant targets.

Protocol:

• Compound Submission: Submit the test compound to a contract research organization (CRO) offering in vitro safety pharmacology profiling services.

• Target Panel: The panel should ideally include a diverse set of targets known to be associated with adverse drug reactions, such as G-protein coupled receptors (GPCRs), ion channels (including hERG), transporters, and nuclear receptors.

• Assay Types: These panels typically use a combination of binding assays (for receptors and transporters) and functional assays (for ion channels and some GPCRs).

• Data Interpretation: Results are reported as percent inhibition or activation at a single concentration. Significant interactions warrant further investigation to determine the functional consequences (agonist, antagonist, or modulator activity) and potency (EC50 or IC50).

Comparative Data Summary (Hypothetical)

As no direct comparative data for 5-Bromo-4(3H)-pyrimidone is publicly available, the following table provides a hypothetical comparison based on the known activities of related pyrimidinone compounds to illustrate how such data would be presented.

Compound	Primary Target(s)	Key Off-Target(s) (from Kinome/Safety Scan)	Cytotoxicity (CC50)	Notes
5-Bromo-4(3H)-pyrimidone	To be determined	To be determined	To be determined	Lacks experimental data. High reactivity of C-Br bond suggests potential for off-target interactions.
2-amino-5-bromo-6-methyl-4(3H)-pyrimidinone	Interferon induction	Not reported	~100 µM (Vero cells)	Antiviral activity observed near cytotoxic concentrations.[4] Associated with renal toxicity in vivo.[4]
2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone	Interferon induction	Not reported	>100 µM (Vero cells)	Antiviral and antineoplastic activity reported.[4][5]

Conclusion and Future Directions

The 5-Bromo-4(3H)-pyrimidone scaffold represents a promising starting point for the development of novel therapeutics. Its chemical tractability allows for the creation of diverse compound libraries, and analogs have demonstrated intriguing biological activities. However, the lack of publicly available cross-reactivity data for the parent compound underscores the critical need for comprehensive profiling early in the drug discovery process.

By employing the systematic experimental approach outlined in this guide, researchers can effectively characterize the selectivity profile of their 5-Bromo-4(3H)-pyrimidone derivatives. Understanding and mitigating off-target interactions will be crucial for advancing these compounds from promising hits to safe and effective clinical candidates. Future research should focus on generating and publishing such cross-reactivity data to build a shared knowledge base that will accelerate the development of therapeutics based on this valuable chemical scaffold.

References

• Pathmasiri, W., et al. (2013). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Bioorganic & Medicinal Chemistry Letters, 23(21), 5894-5897. [Link]

• PubChem. 4(3H)-Pyrimidinone, 5-bromo-. [Link]

• ChEMBL. Compound: CHEMBL348304. [Link]

• Musacchio, A. J., et al. (2025). Substrate-Photocatalyst Reactivity Matching Enables Broad Aryl Halide Scope in Light-Driven, Reductive Cross-Electrophile Coupling Using 13C NMR as a Predictor. ACS Catalysis. [Link]

• Pathmasiri, W., et al. (2013). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. PubMed. [Link]

• Kumar, A., et al. (2023). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. RSC Medicinal Chemistry. [Link]

• Abdel-Ghaffar, A. R., et al. (2022). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]

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Efficacy and Mechanistic Comparison of 5-Bromopyrimidinone Isomers

As drug development increasingly relies on privileged heterocyclic scaffolds, understanding the profound pharmacological impact of structural isomerism is critical. The 5-bromopyrimidinone core is a versatile pharmacophore, but shifting the carbonyl group from the 2-position to the 4-position fundamentally alters its electronic distribution, tautomeric equilibrium, and three-dimensional conformation.

This guide provides an objective, data-driven comparison of two key isomers—5-bromo-2-pyrimidinone and 5-bromo-4-pyrimidinone —detailing their divergent biological targets, mechanistic pathways, and field-proven experimental protocols.

Mechanistic Divergence: Target Specificity

The position of the oxo-group dictates the biological utility of the isomer:

• 5-Bromo-2-pyrimidinone acts as a potent inhibitor of Cytosine Deaminase (CD) [1]. Its efficacy relies on its unique ability to undergo covalent hydration in aqueous solutions, forming a transition-state analog that mimics the tetrahedral intermediate of cytidine deamination[1].

• 5-Bromo-4-pyrimidinone (specifically 5-bromopyrimidin-4(3H)-one derivatives) serves as a highly effective scaffold for Phosphodiesterase-5 (PDE5) inhibitors [2]. The core structure fits precisely into the PDE5 catalytic pocket, driven by hydrophobic interactions rather than covalent hydration[3].

Efficacy Profile: 5-Bromo-2-pyrimidinone (Cytosine Deaminase)

Mechanism of Action

Yeast cytosine deaminase (EC 3.5.4.1) is robustly inhibited by 5-bromo-2-pyrimidinone[1]. At a neutral pH, the parent compound exists in a slow equilibrium with its covalent hydrate[1]. Kinetic studies reveal that while both forms can bind the enzyme, the covalent hydrate is the primary active species, exhibiting a Ki​ that is 10 to 50 times lower (more potent) than the parent molecule[1].

Fig 1. Mechanism of Cytosine Deaminase inhibition via covalent hydration.

Experimental Protocol: Cytosine Deaminase Kinetic Assay

To accurately measure the efficacy of 5-bromo-2-pyrimidinone, the assay must account for the slow hydration kinetics of the inhibitor.

Self-Validating System: We utilize a continuous spectrophotometric assay monitoring the conversion of cytosine to uracil. Cytosine has a strong absorption maximum at 286 nm, whereas uracil does not. The causality behind pre-incubating the inhibitor is critical: failing to do so will result in an artificially low initial inhibition rate that slowly creeps upward as the hydrate forms in situ.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.0) containing 1 mM EDTA.

• Inhibitor Pre-incubation (Critical Step): Dissolve 5-bromo-2-pyrimidinone in the assay buffer and incubate at 25°C for at least 60 minutes prior to the assay. This ensures the parent-hydrate equilibrium is fully established[1].

• Baseline Establishment: Add 100 µL of purified yeast cytosine deaminase to 800 µL of the pre-incubated inhibitor solution in a quartz cuvette. Blank the spectrophotometer at 286 nm.

• Reaction Initiation: Add 100 µL of 1 mM cytosine substrate to initiate the reaction.

• Kinetic Monitoring: Record the decrease in absorbance at 286 nm over 10 minutes.

• Validation Control: Run a parallel assay using freshly dissolved inhibitor (no pre-incubation). The time-dependent increase in inhibition validates the covalent hydration mechanism.

Efficacy Profile: 5-Bromo-4-pyrimidinone (PDE5)

Mechanism of Action

Exploration of the 5-bromopyrimidin-4(3H)-one scaffold has yielded highly potent PDE5 inhibitors[2]. X-ray crystallography of the PDE5A1 catalytic domain in complex with these inhibitors (e.g., PDB: 4I9Z) demonstrates that the 6-position and the 5'-position of the phenyl ring tolerate bulky substitutions, allowing for deep insertion into the hydrophobic pocket of the enzyme[3]. The optimized derivative, compound 13a (5-Bromo-6-isopropyl-2-(2-propoxy-phenyl)pyrimidin-4(3H)-one), exhibits an exceptional IC50​ of 1.7 nM[2].

Fig 2. High-throughput screening workflow for PDE5 inhibition assays.

Experimental Protocol: PDE5 TR-FRET Inhibition Assay

To evaluate the efficacy of 5-bromo-4-pyrimidinone derivatives, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is recommended.

Self-Validating System: Halogenated heterocycles can sometimes exhibit auto-fluorescence, leading to false positives in standard fluorescence assays. TR-FRET introduces a time delay before measurement, allowing short-lived background fluorescence to decay, thereby ensuring the integrity of the read-out. Sildenafil is used as a reference standard to validate the assay's dynamic range.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human PDE5A1 catalytic domain in assay buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 0.05% BSA).

• Compound Dilution: Prepare a 10-point, 3-fold serial dilution of the 5-bromo-4-pyrimidinone derivative (e.g., compound 13a) in DMSO. Transfer 1 µL of each dilution to a 384-well microplate.

• Incubation: Add 10 µL of the PDE5A1 enzyme solution to the wells. Incubate for 15 minutes at room temperature to allow complex formation.

• Substrate Addition: Add 10 µL of fluorescently labeled cGMP substrate. Incubate for 60 minutes at room temperature.

• Detection & Calculation: Add the TR-FRET termination/detection reagent. Read the plate on a microplate reader (Excitation: 340 nm, Emission: 615 nm / 665 nm). Calculate the IC50​ using a four-parameter logistic non-linear regression model.

Quantitative Comparison Summary

The following table synthesizes the quantitative efficacy metrics and mechanistic features of the two isomers, providing a clear benchmark for drug development professionals.

Feature	5-Bromo-2-pyrimidinone	5-Bromo-4-pyrimidinone Derivatives
Primary Target	Cytosine Deaminase (EC 3.5.4.1)	Phosphodiesterase-5 (PDE5A1)
Active Inhibitory Species	Covalent Hydrate	Parent Scaffold
Key Efficacy Metric	Ki​≈2.6×10−7 M	IC50​=1.7 nM (Compound 13a)
Mechanism of Inhibition	Transition state mimicry (Tetrahedral)	Hydrophobic pocket binding
Primary Application	Antimicrobial / Prodrug Cancer Therapy	Cardiovascular / Erectile Dysfunction
Structural Validation	Kinetic hydration tracking	X-ray Crystallography (PDB: 4I9Z)

References

• Inhibition of Yeast Cytosine Deaminase by 5-bromo-2-pyrimidinone and Its Covalent Hydrate Source: European Journal of Biochemistry (1986) URL:[Link]

• Exploration of the 5-bromopyrimidin-4(3H)-ones as potent inhibitors of PDE5 Source: Bioorganic & Medicinal Chemistry Letters (2013) URL:[Link]

• Crystal structure of the PDE5A1 catalytic domain in complex with novel inhibitors (4I9Z) Source: RCSB Protein Data Bank URL:[Link]

Sources

• 1. Inhibition of yeast cytosine deaminase by 5-bromo-2-pyrimidinone and its covalent hydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4i9z - Crystal structure of the PDE5A1 catalytic domain in complex with novel inhibitors - Summary - Protein Data Bank Japan [pdbj.org]
• 3. rcsb.org [rcsb.org]

Head-to-head comparison of 5-Bromo-4(3H)-pyrimidone with other kinase inhibitors

As a Senior Application Scientist, evaluating a low-molecular-weight building block against fully elaborated, marketed drugs requires a paradigm shift. We do not compare them on absolute potency ( IC50​ ); rather, we evaluate them on Ligand Efficiency (LE) and structural vectoring potential .

This guide provides an in-depth, head-to-head technical comparison of 5-Bromo-4(3H)-pyrimidone (5-BP) —a highly efficient fragment scaffold—against established kinase inhibitors. It details the mechanistic causality of its binding, comparative metrics, and the self-validating experimental workflows required to characterize it.

Mechanistic Profiling & Structural Causality

The 5-Bromo-4(3H)-pyrimidone scaffold (MW: 175.0 Da) is a privileged pharmacophore in Fragment-Based Lead Discovery (FBLD)[1]. Its efficacy as a kinase inhibitor core is driven by two distinct, highly directional structural features:

• The 4(3H)-Pyrimidone Core (ATP Mimetic): The pyrimidone ring acts as a classical Type I hinge-binder. It provides a rigid hydrogen-bond donor/acceptor pair that perfectly mimics the adenine ring of endogenous ATP, anchoring the molecule to the kinase hinge backbone[2]. This core occupies the central ATP-binding cleft, allowing functional groups to project into adjacent selectivity pockets[3].

• The C5-Bromine Substituent (Halogen Bonding): Unlike standard hydrogen bonds, halogens like bromine possess a "σ-hole"—a region of positive electrostatic potential. This allows the bromine atom to form highly directional, orthogonal halogen bonds with the kinase gatekeeper residue or adjacent backbone carbonyls. This interaction is critical for overcoming steric clashes in mutated kinases (e.g., the T315I gatekeeper mutation in BCR-ABL)[4].

Diagram 1: Mechanistic binding models of ATP, 5-BP, and Imatinib within the kinase catalytic cleft.

Head-to-Head Comparison: Scaffolds vs. Elaborated Inhibitors

When comparing 5-BP to established inhibitors like Imatinib or Dasatinib, the critical metric is Ligand Efficiency (LE) . LE normalizes the binding energy by the number of heavy atoms ( LE=Nheavy​ΔG​ ). While 5-BP has a lower absolute affinity (typically high micromolar), its LE is exceptionally high, making it a superior starting point for drug design compared to stripping down a large, low-LE molecule.

Inhibitor / Scaffold	Molecular Weight	Target Profile	Binding Mode	Ligand Efficiency (LE)	Primary Application
5-Bromo-4(3H)-pyrimidone	175.0 Da	Undifferentiated (Fragment)	Type I (Hinge + Halogen Bond)	High (>0.35)	Fragment-Based Lead Discovery (FBLD)
Imatinib	493.6 Da	BCR-ABL, c-KIT, PDGFR	Type II (DFG-out allosteric)	Low (<0.30)	Targeted Oncology (Marketed Drug)
Dasatinib	488.0 Da	BCR-ABL, SRC family	Type I (Active conformation)	Moderate (~0.30)	Overcoming Imatinib Resistance
Staurosporine	466.5 Da	Pan-kinase (Promiscuous)	Type I (ATP-competitive)	Moderate	Broad-spectrum Biochemical Control

Experimental Methodologies (Self-Validating Systems)

To accurately characterize a low-affinity fragment like 5-BP against high-affinity controls, standard biochemical assays (like ELISA) are insufficient. The following protocols are engineered to eliminate false positives and validate their own data integrity.

Protocol 1: High-Throughput TR-FRET Kinase Assay

Rationale & Causality: Fragments must be screened at high concentrations (100 µM to 1 mM). At these concentrations, small molecules often exhibit autofluorescence, masking true inhibition. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) introduces a microsecond delay before measurement, allowing short-lived autofluorescence to decay and isolating the true signal[5].

• Reagent Preparation: Prepare 5-BP in 100% DMSO, performing a 10-point serial dilution. Crucial Step: Normalize all wells to exactly 1% final DMSO. Fluctuating solvent concentrations will artificially denature the kinase, invalidating the IC50​ curve.

• Enzyme/Substrate Incubation: Combine the target recombinant kinase and a biotinylated peptide substrate. Initiate the reaction using ATP at its apparent Km​ . Causality: Running the assay at the ATP Km​ ensures that competitive inhibitors (like the pyrimidone scaffold) are accurately characterized without being artificially outcompeted by excess ATP.

• Detection Phase: Add a TR-FRET detection mixture (e.g., SwiftFluo® Europium-labeled anti-phospho antibody and Streptavidin-fluorophore)[5]. Incubate for 60 minutes at room temperature.

• Self-Validation (Z'-Factor): Include a no-enzyme control (0% activity) and a Staurosporine reference (100% inhibition). Calculate the assay robustness using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ . The data is only mathematically valid if Z′≥0.6 .

Protocol 2: Surface Plasmon Resonance (SPR) for Kinetic Profiling

Rationale & Causality: End-point assays cannot capture the dynamic binding of fragments. Because 5-BP is small, it exhibits exceptionally fast association ( kon​ ) and dissociation ( koff​ ) rates. SPR is required to measure the steady-state affinity ( KD​ ) in real-time.

• Surface Preparation: Immobilize the target kinase onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a density of ~3000 RU. Causality: Covalent attachment ensures a stable baseline, which is critical for detecting the low-response signals typical of a 175 Da fragment.

• Reference Channel Setup (Self-Validation): Leave an adjacent flow cell activated and deactivated without protein. Causality: High concentrations of 5-BP require DMSO, which causes massive bulk refractive index shifts. The reference channel provides a self-validating subtraction mechanism to isolate the true biological binding response from optical artifacts.

• Analyte Injection: Inject 5-BP in a multi-cycle kinetic format (10 µM to 1 mM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

• Data Fitting: Subtract the reference channel and DMSO calibration curves. Fit the resulting sensorgrams to a 1:1 steady-state affinity model to derive the KD​ .

Diagram 2: Self-validating SPR workflow for capturing fast-kinetic fragment binding events.

References

• Sino Biological (2026). SwiftFluo® TR-FRET Kinase Assay Kits. Sino Biological. Available at:[Link][5]

• RSC Publishing (2014). Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. RSC Advances. Available at:[Link][2]

• ACS Publications (2012). Discovery and Optimization of New Benzimidazole- and Benzoxazole-Pyrimidone Selective PI3Kβ Inhibitors. Journal of Medicinal Chemistry. Available at:[Link][3]

• PMC - NIH (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer. Available at:[Link][4]

• PubMed - NIH (2016). Enriching screening libraries with bioactive fragment space. Bioorganic & Medicinal Chemistry Letters. Available at:[Link][1]

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• 5. sinobiological.com [sinobiological.com]

In Vivo Validation of 5-Bromo-4(3H)-pyrimidone: A Comparative Guide to Host-Directed Antiviral Immunomodulators

As the landscape of antiviral drug development evolves, reliance on Direct-Acting Antivirals (DAAs) is increasingly supplemented by Host-Directed Therapies (HDTs). At the forefront of this paradigm shift are synthetic pyrimidinones. 5-Bromo-4(3H)-pyrimidone (5-BP) and its functionalized derivatives (such as bropirimine) serve as potent, orally active immunomodulators[1].

Unlike traditional antivirals that target viral replication machinery, 5-BP acts as a Toll-Like Receptor 7 and 8 (TLR7/8) agonist[2]. By stimulating the host's innate immune system to establish a systemic antiviral state, 5-BP offers a high barrier to viral resistance and broad-spectrum potential[3]. However, this unique mechanism demands rigorous, specialized in vivo validation. This guide provides a comprehensive comparison of 5-BP against standard DAAs and outlines a self-validating in vivo protocol for its evaluation.

The Mechanistic Paradigm: Host-Directed vs. Direct-Acting

To validate 5-BP, one must first understand its causality. DAAs like Favipiravir and Remdesivir enter infected cells and directly inhibit the viral RNA-dependent RNA polymerase (RdRp). In contrast, 5-BP operates entirely outside the viral life cycle.

Upon administration, 5-BP is endocytosed by host immune cells (e.g., plasmacytoid dendritic cells and macrophages), where it binds to endosomal TLR7/8[1]. This binding triggers the MyD88 adaptor protein, initiating a signaling cascade through IRAK4 and TRAF6, ultimately activating transcription factors IRF7 and NF-κB. The result is a massive endogenous surge of Type I Interferons (IFN-α/β) and pro-inflammatory cytokines (TNF-α), which subsequently activate Natural Killer (NK) cells and macrophages to clear the infection[2][4].

Fig 1. TLR7-mediated signaling cascade induced by 5-Bromo-4(3H)-pyrimidone driving antiviral state.

Comparative Performance Analysis

When benchmarking 5-BP against industry-standard DAAs, the evaluation criteria must account for the dependency on the host immune system. The table below synthesizes these operational differences.

Feature	5-Bromo-4(3H)-pyrimidone (5-BP)	Favipiravir	Remdesivir
Primary Target	Host Endosomal TLR7/8	Viral RdRp	Viral RdRp
Mechanism of Action	Host immunomodulation (IFN induction)	Direct viral mutagenesis	Direct RNA chain termination
Broad-Spectrum Potential	Very High (Pan-viral via host immunity)	Moderate to High (RNA viruses)	Moderate (Specific RNA viruses)
Resistance Barrier	Exceptionally High (Host-targeted)	Moderate (Viral mutation possible)	Low to Moderate
In Vitro Efficacy (Vero Cells)	None (Requires immune-competent system)	High	High
In Vivo Efficacy	High (Dependent on functional immune axis)	High	High

Application Scientist Insight: The "Vero Cell Trap" A common pitfall in evaluating pyrimidinones is screening them in standard Vero cell plaque reduction assays. Vero cells are genetically deficient in producing Type I interferons. Because 5-BP is not directly virucidal and relies entirely on host IFN induction, it will show an artificial IC50 of >100 µM in vitro. Do not discard the compound based on in vitro data. Its true efficacy exclusively manifests in immune-competent in vivo models[5].

In Vivo Validation Protocol: A Self-Validating System

To establish trustworthiness in your preclinical data, the in vivo workflow must simultaneously prove two things: (1) the virus was cleared, and (2) the clearance was caused by the proposed TLR7-mediated immune response, not off-target toxicity.

Fig 2. Standardized in vivo workflow for validating host-directed antiviral immunomodulators.

Step-by-Step Methodology

Step 1: Animal Model Selection

• Action: Select 6-8 week old wild-type C57BL/6 or BALB/c mice.

• Causality: You must use immune-competent mice. Nude or SCID mice will yield severely blunted responses because the drug requires functional immune effector cells (NK cells, T-cells, and macrophages) to execute the antiviral state[4].

Step 2: Dosing Regimen (Prophylactic Bias)

• Action: Administer 5-BP (e.g., 50–200 mg/kg via oral gavage) 12 to 24 hours prior to viral challenge.

• Causality: TLR7-mediated transcription and subsequent translation of IFN-α/β takes time. Dosing prophylactically ensures the host respiratory mucosa is already primed in an antiviral state before the exponential phase of viral replication begins.

Step 3: Viral Challenge

• Action: Inoculate mice intranasally with an ssRNA virus (e.g., Influenza A PR8 strain or Vesicular Stomatitis Virus) at 5x LD50 under light anesthesia.

Step 4: Orthogonal Endpoint Analysis (The Validation Check) To ensure the system is self-validating, harvest lung tissue and blood serum at peak infection (Days 3 and 5 post-infection).

• Virological Readout: Perform a TCID50 or Plaque Assay on homogenized lung tissue to quantify viral load reduction.

• Pharmacodynamic (PD) Readout: Perform ELISA on blood serum to quantify IFN-α, IFN-β, and TNF-α levels.

• Causality Check: If 5-BP reduces the lung viral titer but serum IFN-α remains at baseline, your hypothesis is invalidated—the compound may be acting via direct chemical toxicity rather than immunomodulation. Conversely, if IFN-α spikes alongside a drop in viral titer, you have successfully proven the host-directed mechanism of action[2].

Sources

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• 4. The antitumour activity of the interferon inducer bropirimine is partially mediated by endogenous tumour necrosis factor α - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]

Benchmarking 5-Bromo-4(3H)-pyrimidone Analogs Against Known Therapeutic Agents: A Comparative Guide

This guide provides a comprehensive technical comparison of the biological activities of 5-Bromo-4(3H)-pyrimidone derivatives against established therapeutic agents in the fields of virology and oncology. Designed for researchers, scientists, and drug development professionals, this document synthesizes key performance data, elucidates mechanisms of action, and provides detailed experimental protocols to support further investigation into this promising class of compounds.

Introduction: The Pyrimidine Scaffold and the Significance of 5-Bromination

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including antiviral and anticancer drugs.[1][2] Its presence in the fundamental building blocks of DNA and RNA makes it an ideal scaffold for developing molecules that can modulate critical cellular processes.[1][2] The introduction of a bromine atom at the 5-position of the pyrimidine ring has been shown to significantly enhance the biological activity of these compounds, a finding that has been explored in the development of various novel therapeutic candidates.[3][4]

This guide focuses on the performance of 5-Bromo-4(3H)-pyrimidone and its analogs, with a particular emphasis on the well-studied derivative, 2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone (ABPP), as a representative of this class. These compounds have demonstrated notable immunomodulatory, antiviral, and antitumor properties, primarily through the induction of interferons.

Mechanism of Action: Interferon Induction and Immune Activation

The primary mechanism of action for the antiviral and antitumor effects of 5-bromo-4(3H)-pyrimidone analogs is the induction of interferons (IFNs).[5] IFNs are a family of cytokines that play a critical role in the innate immune response to viral infections and cancer.[6]

Upon administration, these pyrimidinone derivatives stimulate various immune cells to produce and secrete IFNs.[7] The binding of IFNs to their specific cell surface receptors initiates a signaling cascade, predominantly through the JAK/STAT pathway.[6] This leads to the phosphorylation and activation of Signal Transducer and Activator of Transcription (STAT) proteins, which then translocate to the nucleus and induce the expression of a wide range of interferon-stimulated genes (ISGs). The protein products of these ISGs establish an "antiviral state" in the cell, characterized by the inhibition of viral replication and the enhancement of cellular immune responses.[6]

Beyond interferon induction, some pyrimidinone compounds may also exert antiviral effects through interferon-independent mechanisms.[7] In the context of cancer, the antitumor activity is largely attributed to the activation of key immune effector cells, including macrophages and Natural Killer (NK) cells, which are critical for tumor surveillance and elimination.

Caption: Interferon signaling pathway induced by 5-bromo-4(3H)-pyrimidone analogs.

Comparative Antiviral Activity

Derivatives of 5-Bromo-4(3H)-pyrimidone have demonstrated notable activity against a range of viruses. For instance, 2-amino-5-bromo-6-phenyl-4(3H)-pyrimidinone (ABPP) has shown efficacy against Semliki Forest virus and herpes simplex type 1.[5] The antiviral potency of these compounds is often evaluated using the plaque reduction assay, which quantifies the inhibition of viral replication in cell culture.

Compound/Drug	Target Virus	Assay	Key Findings	Reference
5-Bromo-4(3H)-pyrimidone Analogs (e.g., ABPP)	Semliki Forest Virus, Herpes Simplex Type 1	Plaque Reduction Assay	Potent interferon inducers and antiviral agents.[5]	[5]
Remdesivir	Broad-spectrum RNA viruses (including Coronaviruses)	In vitro replication assays	Inhibits viral RNA-dependent RNA polymerase, leading to chain termination.[8][9]	[8][9]
Favipiravir	RNA viruses (e.g., Influenza)	Viral clearance assays	Acts as a purine nucleoside analog, inhibiting RNA-dependent RNA polymerase.	[10]

Experimental Protocol: Plaque Reduction Assay

This protocol provides a standardized method for assessing the antiviral activity of test compounds.

• Cell Seeding: Plate a monolayer of susceptible host cells (e.g., Vero cells) in 24-well plates and incubate until confluent.

• Compound Dilution: Prepare serial dilutions of the 5-Bromo-4(3H)-pyrimidone analog and a reference antiviral drug in a cell culture medium.

• Virus Infection: Infect the cell monolayers with a known titer of the target virus in the presence of the various compound concentrations. Include a virus-only control.

• Overlay: After a 1-2 hour adsorption period, remove the virus-containing medium and overlay the cells with a semi-solid medium (e.g., containing carboxymethylcellulose or agarose) to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-5 days), depending on the virus.

• Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones against a background of stained, viable cells. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The 50% effective concentration (EC50) is determined by plotting the percentage of plaque reduction against the compound concentration.

Caption: Workflow for the Plaque Reduction Assay.

Comparative Antitumor Activity

5-Bromo-4(3H)-pyrimidone derivatives have shown promising antitumor effects in various preclinical models. Notably, these compounds often exhibit synergistic activity when combined with conventional chemotherapeutic agents like cyclophosphamide.[11]

Compound/Drug	Cancer Model	Key Findings	Reference
5-Bromo-4(3H)-pyrimidone Analogs (e.g., ABPP)	P388 Leukemia, B16 Melanoma, M5076 Sarcoma	Showed significant synergism with cyclophosphamide, leading to increased lifespan and long-term survivors in mouse models.[11]	[11]
Cyclophosphamide	Leukemia, Lymphoma, Solid Tumors	An alkylating agent that cross-links DNA, leading to apoptosis in rapidly dividing cells. It is a prodrug activated by liver enzymes.[6][12][13]	[6][12][13]
Dacarbazine	Malignant Melanoma, Hodgkin Lymphoma	An alkylating agent that methylates DNA, primarily at the O6 and N7 positions of guanine, inhibiting DNA replication.[5][14][15]	[5][14][15]

Experimental Protocol: In Vivo Murine B16 Melanoma Xenograft Model

This protocol outlines a common in vivo model to assess the antitumor efficacy of test compounds.

• Cell Culture: Culture B16-F10 melanoma cells in appropriate media until they reach the logarithmic growth phase.[16]

• Animal Model: Use immunocompromised mice (e.g., NOD/SCID) aged 6-8 weeks.[17]

• Tumor Cell Implantation: Harvest and resuspend B16-F10 cells in a sterile saline or PBS solution. Subcutaneously inject a defined number of cells (e.g., 1 x 10^6 cells) into the flank of each mouse.[18]

• Tumor Growth Monitoring: Monitor the mice for tumor development. Once tumors are palpable and reach a predetermined size (e.g., 100-150 mm³), randomize the animals into treatment and control groups.[17]

• Treatment Administration:

  • Test Group: Administer the 5-Bromo-4(3H)-pyrimidone analog at a predetermined dose and schedule (e.g., intraperitoneal injection or oral gavage).

  • Reference Group: Administer a standard-of-care chemotherapeutic agent (e.g., dacarbazine) at a clinically relevant dose.[10]

  • Combination Group: Administer both the test compound and the reference agent.

  • Control Group: Administer the vehicle used to dissolve the compounds.

• Efficacy Evaluation: Measure tumor volume and body weight 2-3 times per week. The primary endpoint is typically tumor growth inhibition. An increase in lifespan can also be measured.

• Data Analysis: Compare the mean tumor volumes and survival rates between the different treatment groups and the control group.

Caption: Workflow for the in vivo B16 melanoma xenograft model.

Cytotoxicity Evaluation

A critical aspect of benchmarking any potential therapeutic agent is to assess its toxicity towards normal cells. In vitro cytotoxicity assays are essential for determining the therapeutic index of a compound.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Seed both cancer cell lines (e.g., B16-F10) and non-cancerous cell lines (e.g., normal fibroblasts) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 5-Bromo-4(3H)-pyrimidone analog and a reference cytotoxic drug for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.[19][20]

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The 50% cytotoxic concentration (CC50) is determined by plotting cell viability against compound concentration.

Conclusion and Future Directions

5-Bromo-4(3H)-pyrimidone and its derivatives represent a versatile chemical scaffold with significant potential in both antiviral and anticancer applications. Their primary mechanism of action through interferon induction and immune system activation offers a distinct advantage, particularly in the context of immuno-oncology. While direct comparative data against current standards of care is still emerging, the existing preclinical evidence strongly supports further investigation.

Future research should focus on:

• Elucidating the precise molecular targets and signaling pathways beyond interferon induction.

• Conducting head-to-head in vivo studies against current standard-of-care drugs to establish a clear therapeutic window and efficacy profile.

• Optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to enhance their clinical translatability.

The comprehensive methodologies and comparative data presented in this guide provide a solid foundation for researchers to build upon in the exciting journey of developing novel pyrimidine-based therapeutics.

References

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A Guide to the Inter-Laboratory Validation of 5-Bromo-4(3H)-pyrimidone Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the inter-laboratory validation of the bioactivity of 5-Bromo-4(3H)-pyrimidone. The focus is on establishing a robust and reproducible methodology to ensure that experimental results are consistent and reliable across different research environments. This document outlines the rationale behind experimental choices, provides detailed protocols, and presents a model for data comparison and interpretation.

Introduction: The Rationale for Inter-laboratory Validation

5-Bromo-4(3H)-pyrimidone is a heterocyclic compound belonging to the pyrimidinone class.[1][2] Molecules in this class have demonstrated a wide range of biological activities, including antiviral, antitumor, and immunomodulatory effects.[3][4][5] Given the potential therapeutic applications of pyrimidine derivatives, it is critical to rigorously validate the bioactivity of new analogues like 5-Bromo-4(3H)-pyrimidone.[6][7]

Inter-laboratory validation is the process of confirming that a specific analytical method or experimental protocol produces comparable results in different laboratories.[8] This process is essential for:

• Establishing Method Robustness: Ensuring that minor variations in experimental conditions (e.g., equipment, reagent sources) do not significantly impact the outcome.[9]

• Verifying Bioactivity Claims: Providing independent confirmation of a compound's biological effects.

• Facilitating Collaboration: Enabling researchers from different institutions to build upon each other's work with confidence.[10]

• Regulatory Acceptance: Meeting the stringent requirements of regulatory bodies for drug development.[8]

This guide will use a hypothetical scenario where 5-Bromo-4(3H)-pyrimidone is being investigated as a potential inhibitor of a specific protein kinase, a common target for pyrimidine-based compounds. The principles and protocols outlined, however, can be adapted for other biological activities.

Designing the Inter-Laboratory Study

A successful inter-laboratory study requires careful planning and a clearly defined protocol. The following workflow outlines the key stages of the process.

Caption: Workflow for an inter-laboratory validation study.

Defining the Primary Bioactivity and Selecting Assays

For this guide, we will hypothesize that 5-Bromo-4(3H)-pyrimidone acts as an inhibitor of a specific Cyclin-Dependent Kinase (CDK), such as CDK7.[11] To validate this, a multi-tiered assay approach is recommended:

• Biochemical Assay: To determine the direct inhibitory effect on the purified enzyme. An ADP-Glo™ Kinase Assay is a suitable choice due to its high sensitivity and robustness.[12]

• Cell-Based Assay: To assess the compound's activity in a cellular context, confirming cell permeability and target engagement. An MTT assay can be used to measure the cytotoxic or anti-proliferative effects resulting from kinase inhibition.[13][14][15]

Alternative Compounds for Comparison

To provide context for the bioactivity of 5-Bromo-4(3H)-pyrimidone, it is essential to include comparator compounds in the validation study.

Compound	Class	Primary Mechanism of Action	Rationale for Inclusion
5-Bromo-4(3H)-pyrimidone	Pyrimidinone	Hypothesized CDK7 Inhibitor	Test Compound
Cdk7-IN-7	Covalent Kinase Inhibitor	Selective Covalent Inhibitor of CDK7	Positive Control for CDK7 Inhibition[11]
Staurosporine	Natural Product	Broad-Spectrum Kinase Inhibitor	General Positive Control for Kinase Inhibition
5-Fluorouracil	Pyrimidine Analogue	Thymidylate Synthase Inhibitor	Alternative Pyrimidine-based Anticancer Agent
DMSO	Solvent	Vehicle	Negative Control

Standard Operating Procedures (SOPs)

The following sections provide detailed, step-by-step protocols that should be followed by all participating laboratories to ensure consistency.[9]

SOP for Biochemical Kinase Inhibition Assay (ADP-Glo™)

This protocol is designed to quantify the amount of ADP produced during a kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.[12]

Materials:

• Recombinant CDK7/Cyclin H/MAT1 enzyme

• Appropriate peptide substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (5-Bromo-4(3H)-pyrimidone, Cdk7-IN-7, Staurosporine, 5-Fluorouracil) dissolved in DMSO

• Kinase Assay Buffer

• White, opaque 96-well plates

Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of each test compound in DMSO. A typical starting concentration is 1000 times the final desired highest concentration.

• Reaction Setup:

  • Add 2.5 µL of the diluted compound or DMSO (vehicle control) to the wells of the assay plate.[11]

  • Add 2.5 µL of the CDK7 enzyme solution (at 4x the final desired concentration) to each well.[11]

  • Incubate for 30 minutes at room temperature to allow for compound-enzyme interaction.

• Kinase Reaction Initiation:

  • To initiate the kinase reaction, add 5 µL of a solution containing the substrate peptide and ATP (at 2x the final desired concentration).[11]

  • Incubate the plate at 30°C for 60 minutes. The reaction time should be within the linear range, determined during preliminary assay development.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.[11]

  • Add 10 µL of Kinase Detection Reagent to each well. This will convert the ADP produced to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

SOP for Cell-Based Cytotoxicity Assay (MTT)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[13][14][15] A reduction in metabolic activity in the presence of the compound suggests cytotoxicity or anti-proliferative effects.

Materials:

• Human cancer cell line (e.g., MCF-7, a breast cancer cell line)

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[14]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[16]

• Test compounds dissolved in DMSO

• Clear, flat-bottomed 96-well plates

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds or DMSO (vehicle control).

  • Incubate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition:

  • Add 10 µL of the MTT solution to each well (final concentration of 0.5 mg/mL).[13]

  • Incubate for 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[13][14][15]

• Formazan Solubilization:

  • Add 100 µL of the solubilization solution to each well.[16]

  • Mix thoroughly by pipetting up and down to ensure complete solubilization of the formazan crystals.

  • Incubate the plate overnight in the incubator.

• Data Acquisition: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[13] A reference wavelength of >650 nm can be used to subtract background absorbance.[14]

Data Analysis and Acceptance Criteria

Consistent data analysis is crucial for a meaningful inter-laboratory comparison.[17][18]

Data Normalization and IC50 Calculation

• Biochemical Assay: The raw luminescence data should be normalized relative to the positive (no enzyme) and negative (DMSO vehicle) controls. The normalized data is then plotted against the log of the inhibitor concentration, and the IC50 value (the concentration of an inhibitor where the response is reduced by half) is calculated using a four-parameter logistic regression model.

• Cell-Based Assay: The raw absorbance data should be normalized to the vehicle control (100% viability) and a background control (no cells, 0% viability). The IC50 values are then calculated in the same manner as the biochemical assay.

Caption: Data analysis workflow for IC50 determination.

Inter-Laboratory Comparison and Statistical Evaluation

The primary goal is to assess the reproducibility of the IC50 values obtained from each laboratory.

Quantitative Data Summary (Hypothetical Results)

Compound	Assay	Lab 1 IC50 (µM)	Lab 2 IC50 (µM)	Lab 3 IC50 (µM)	Mean IC50 (µM)	Std. Dev.	%RSD
5-Bromo-4(3H)-pyrimidone	CDK7 Inhibition	0.45	0.51	0.48	0.48	0.03	6.25%
MTT (MCF-7)	5.2	5.8	5.5	5.5	0.3	5.45%
Cdk7-IN-7	CDK7 Inhibition	0.08	0.09	0.07	0.08	0.01	12.5%
MTT (MCF-7)	1.1	1.3	1.2	1.2	0.1	8.33%
Staurosporine	CDK7 Inhibition	0.02	0.025	0.022	0.022	0.0025	11.36%
MTT (MCF-7)	0.05	0.06	0.055	0.055	0.005	9.09%

Acceptance Criteria:

The key statistical metric for evaluating inter-laboratory precision is the Relative Standard Deviation (%RSD) , also known as the coefficient of variation (CV).[19]

• %RSD = (Standard Deviation / Mean) * 100

For bioassays of this nature, a common acceptance criterion for %RSD is ≤ 30% . If the %RSD for the IC50 values across all participating laboratories is within this limit, the method is considered reproducible.[19]

Additionally, the normalized error (|En|) can be used to compare each laboratory's result to a reference value (in this case, the mean).[17][20] An |En| value of ≤ 1 is considered a passing result.[17]

Conclusion and Interpretation

This guide provides a robust framework for conducting an inter-laboratory validation study. By adhering to standardized protocols and predefined acceptance criteria, researchers can ensure the reliability and transferability of their findings, a cornerstone of scientific integrity and drug development.

References

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• IMEKO. (n.d.). Evaluating Inter-laboratory Comparison Data. Retrieved from [Link]

• Sladek, U., et al. (2015). Verification of Statistical Calculations in Interlaboratory Comparisons by Simulating Input Datasets. ResearchGate. Retrieved from [Link]

• Taleb, M., et al. (2017). Statistical tools and approaches to validate analytical methods: methodology and practical examples. Retrieved from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Le-Fur, Y., & L'Hermier, M. (2019). Analysis of interlaboratory comparison when the measurements are not normally distributed. Archimer. Retrieved from [Link]

• El-Subbagh, H. I., et al. (2012). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Molecules, 17(10), 11686-11701. Retrieved from [Link]

• PubChem. (n.d.). 4(3H)-Pyrimidinone, 5-bromo-. Retrieved from [Link]

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A Researcher's Guide to Rigorous Negative Controls in 5-Bromo-4(3H)-pyrimidone Experiments

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on establishing robust negative controls for experiments involving 5-Bromo-4(3H)-pyrimidone. Moving beyond a simplistic "no-treatment" group, we will delve into the mechanistic causality behind control selection, ensuring that your experimental system is self-validating and your data is beyond reproach.

The Imperative of Multi-Faceted Negative Controls

A single negative control is rarely sufficient to account for the complexities of a biological system. The observed effects of a test compound like 5-Bromo-4(3H)-pyrimidone could arise from its specific interaction with a biological target, or from off-target effects, vehicle-induced stress, or even the compound's inherent chemical properties.[3][4] To dissect these possibilities, a multi-pronged approach to negative controls is essential.

Here, we present a hierarchical framework of negative controls, from the most basic to the most sophisticated, to ensure the validity of your findings.

Level 1: The Foundational Controls - Vehicle and Untreated Groups

The most fundamental controls establish the baseline response of your experimental system.

• Untreated Control: This sample is subjected to all experimental conditions except for the addition of the test compound or its vehicle. It provides a baseline for the health and behavior of the cells or organism under standard assay conditions.

• Vehicle Control: The vehicle is the solvent or carrier used to dissolve and deliver the test compound.[5][6] Common vehicles for in vitro experiments include dimethyl sulfoxide (DMSO) or ethanol. It is crucial to treat a group of cells or animals with the vehicle alone, at the same final concentration used for the test compound. This control accounts for any biological effects induced by the vehicle itself, which can be significant. For instance, ethanol has been shown to stimulate the proliferation of certain breast cancer cell lines.

Table 1: Common Vehicles for In Vitro and In Vivo Studies and Associated Considerations

Vehicle	Typical Use	Concentration	Key Considerations
DMSO	In vitro	< 0.5% (v/v)	Can induce cellular stress, differentiation, or toxicity at higher concentrations.
Ethanol	In vitro	< 0.5% (v/v)	Can have hormonal effects on certain cell lines.
Saline (0.9% NaCl)	In vivo	N/A	Suitable for water-soluble compounds.
Corn Oil	In vivo	N/A	For lipophilic compounds; can influence absorption and metabolism.[5]
Tween 80	In vivo (co-solvent)	1-5%	Can cause hypersensitivity reactions in some animals.[5]

Level 2: The Specificity Controls - Inactive Analogues and Scrambled Molecules

To demonstrate that the observed biological effect is due to the specific chemical structure of 5-Bromo-4(3H)-pyrimidone, it is essential to include a structurally similar but biologically inactive control.

The Ideal Inactive Analogue

The ideal inactive analogue of 5-Bromo-4(3H)-pyrimidone would possess the following characteristics:

• High Structural Similarity: The analogue should be as close as possible to the active compound to have similar physicochemical properties (e.g., solubility, cell permeability).

• Lack of Biological Activity: The analogue should be demonstrably inactive against the target or in the phenotypic assay of interest.

• Commercial Availability or Ease of Synthesis: For practical purposes, the control compound should be readily accessible.

Proposed Inactive Control for 5-Bromo-4(3H)-pyrimidone:

Based on the general understanding of pyrimidine structure-activity relationships, where modifications at key positions can abolish activity, a potential inactive control could be 4(3H)-pyrimidinone . This compound lacks the bromine atom at the 5-position, which is often crucial for the biological activity of halogenated pyrimidines.[2] Researchers would need to empirically validate its inactivity in their specific assay system.

Workflow for Validating an Inactive Analogue

Caption: Logic diagram illustrating the use of mechanistic negative controls to validate the mode of action.

Experimental Protocols: A Step-by-Step Guide

To illustrate the practical application of these principles, here are example protocols for key negative control experiments.

Protocol 1: In Vitro Cell Viability Assay with Vehicle and Inactive Analogue Controls

Objective: To determine the specific cytotoxic effect of 5-Bromo-4(3H)-pyrimidone on a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• Complete cell culture medium

• 96-well plates

• 5-Bromo-4(3H)-pyrimidone (stock solution in DMSO)

• 4(3H)-pyrimidinone (inactive analogue, stock solution in DMSO)

• DMSO (vehicle)

• Cell viability reagent (e.g., MTT, PrestoBlue)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of 5-Bromo-4(3H)-pyrimidone and 4(3H)-pyrimidinone in complete medium. Prepare a corresponding dilution series of DMSO (vehicle) to match the final concentrations in the treated wells.

• Treatment Groups:

  • Untreated Control: Add only complete medium.

  • Vehicle Control: Add the DMSO dilutions.

  • Inactive Analogue Control: Add the 4(3H)-pyrimidinone dilutions.

  • Test Compound: Add the 5-Bromo-4(3H)-pyrimidone dilutions.

  • Include technical replicates (e.g., triplicates) for each condition.

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).

• Viability Assessment: Add the cell viability reagent and incubate according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

• Data Analysis: Normalize the data to the untreated or vehicle control and plot dose-response curves to determine the IC50 values.

Table 2: Expected Outcomes of Cell Viability Assay with Controls

Treatment Group	Expected Outcome	Interpretation
Untreated	High cell viability	Baseline cell health
Vehicle (DMSO)	High cell viability (similar to untreated)	Vehicle has no significant toxicity
Inactive Analogue	High cell viability (similar to vehicle)	The core pyrimidinone structure is not inherently toxic
5-Bromo-4(3H)-pyrimidone	Dose-dependent decrease in viability	Specific cytotoxic effect of the test compound

Conclusion

References

• PubMed. (2014). The puzzling issue of 'vehicle-treated control' when using ethanol as drug carrier for MCF-7 cells. [Link]

• Singh, K., et al. (2012). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Bioorganic & Medicinal Chemistry Letters, 22(5), 1979-1982.

• Rockland Immunochemicals Inc. (2021). Positive and Negative Controls. [Link]

• Boster Biological Technology. (n.d.). How to Design Positive and Negative Controls for IHC, WB & ELISA. [Link]

• LaNts and Laminins. (2018). Experimental Design – Controls. [Link]

• KCAS Bio. (2025). Model Selection and Experimental Design for Screening Experiments. [Link]

• Yadav, P., et al. (2023). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. RSC Medicinal Chemistry, 14(7), 1332-1350.

• ResearchHub. (2024). Let's Talk about Experimental Controls. [Link]

• Study.com. (n.d.). How could you implement a known negative control into an enzyme experiment?. [Link]

• Reddit. (2021). Scrambled siRNA. [Link]

• Wikipedia. (n.d.). Scientific control. [Link]

• Lipsitch, M., Tchetgen, E. T., & Cohen, T. (2010). Negative controls: a tool for detecting confounding and bias in observational studies. Epidemiology (Cambridge, Mass.), 21(3), 383–388.

• Study.com. (n.d.). What would be a negative control in an enzyme experiment?. [Link]

• Reddit. (2024). I don't understand what the vehicle control is for. [Link]

• ResearchGate. (2014). How many scrambled siRNAs do you use?. [Link]

• PubChem. (n.d.). 4(3H)-Pyrimidinone, 5-bromo-. [Link]

• Steverding, D. (2025).
• Ahel, J., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biological Chemistry, 402(8), 935-946.

• MDPI. (2022). Analogues of Pyrimidine Nucleosides as Mycobacteria Growth Inhibitors. [Link]

• MDPI. (2021). Design, Synthesis and Biological Evaluation of New Pyrimidine Derivatives as Anticancer Agents. [Link]

• MDPI. (2023). Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5H)-One Derivatives. [Link]

• Gad, S. C., et al. (2006). Nonclinical vehicle use in studies by multiple routes in multiple species. International journal of toxicology, 25(6), 499-521.

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Safety & Regulatory Compliance

Personal protective equipment for handling 5-Bromo-4(3H)-pyrimidone Hydrobromide

An authoritative, in-depth guide to the safe handling, operational logistics, and disposal of 5-Bromo-4(3H)-pyrimidone Hydrobromide. Designed for researchers and drug development professionals, this document prioritizes scientific causality, self-validating safety systems, and stringent risk mitigation.

Executive Summary & Chemical Identity

5-Bromo-4(3H)-pyrimidone Hydrobromide (CAS No. 70850-67-8)[1] is a critical halogenated heterocyclic intermediate frequently utilized in the synthesis of kinase inhibitors and nucleoside analogs. Supplied as a hydrobromide salt with a molecular weight of 255.9 g/mol [2], its hazard profile extends significantly beyond standard organic powders, necessitating specialized handling protocols.

Physicochemical Hazard Profile: The Causality Behind the PPE

To effectively protect yourself, you must understand the mechanistic nature of the chemical's hazards. This compound presents a dual-threat profile:

• Halogenated Heterocycle Toxicity: The bromopyrimidone core is a potent skin and eye irritant (GHS Category 2/2A) and a specific target organ toxicant for the respiratory system (STOT SE 3)[3].

• Hydrobromide Salt Reactivity: Hydrobromide salts are highly hygroscopic. Upon contact with ambient moisture, sweat on the skin, or the mucosal lining of the respiratory tract, the salt dissociates to release hydrobromic acid (HBr)[4]. This localized acid generation causes immediate chemical burns and severe respiratory distress, elevating the necessity for strict moisture control and advanced respiratory protection[5].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling reactive hydrobromide salts. The following matrix outlines the mandatory equipment and the scientific rationale for each choice.

PPE Category	Specification	Causality / Scientific Rationale
Respiratory Protection	NIOSH-approved N95, P100 particulate respirator, or PAPR	Prevents inhalation of hydrobromide dust. Airborne particles will react with mucosal moisture in the lungs to form corrosive HBr[4].
Hand Protection	Double-gloved Nitrile (Outer: 8 mil, Inner: 4 mil) or Neoprene	Standard thin nitrile degrades upon prolonged exposure to acidic salts. Double-gloving creates a self-validating system: if the outer glove discolors or tears, the inner glove provides a safe window to halt work[6].
Eye/Face Protection	Chemical splash goggles + Full face shield	The compound causes Category 2A serious eye irritation. A face shield prevents airborne dust from settling on facial sweat, which would trigger HBr dissociation[7].
Body Protection	Tyvek® suit or heavy-duty lab coat with tight cuffs	Prevents fine powder from accumulating on standard woven fabrics, which could lead to delayed dermal absorption and localized burns[5].

Operational Workflow & Handling Protocol

Every step in the handling process must be designed to minimize aerosolization and moisture exposure.

Phase 1: Pre-Operation Validation

• Ventilation Check: Verify the fume hood face velocity is between 80–120 feet per minute (fpm). Do not handle the powder on an open bench under any circumstances.

• Moisture Exclusion: Ensure all spatulas, weigh boats, and receiving flasks are oven-dried. Rationale: Ambient moisture triggers the dissociation of the HBr salt, degrading your reagent and releasing corrosive gas.

Phase 2: Dispensing Protocol

• Static Mitigation: Pass the sealed container and weigh boat through an anti-static bar. Halogenated powders are highly prone to static cling, which drastically increases the risk of aerosolization[6].

• Transfer: Use a non-sparking, ceramic, or PTFE-coated spatula to transfer the solid[6]. Avoid aggressive scraping, which generates micro-dust.

• Sealing: Immediately purge the primary container with an inert gas (Argon or Nitrogen) before sealing. This prevents hygroscopic degradation during storage[7].

Phase 3: Post-Operation Decontamination

• Surface Quenching: Wipe down the balance and fume hood surface with a slightly damp cloth soaked in a weak sodium bicarbonate solution. Rationale: This neutralizes any invisible HBr micro-dust before it can cause cross-contamination. Follow with a DI water wipe.

• PPE Doffing: Remove outer gloves inside the fume hood to contain residual dust.

Accidental Release & Spill Management

In the event of a spill, immediate containment is required to prevent the spread of corrosive dust.

Workflow for assessing and neutralizing 5-Bromo-4(3H)-pyrimidone Hydrobromide spills.

Spill Response Methodology:

• Isolate: Stop the airflow of nearby fans to prevent powder dispersion.

• Contain & Neutralize: Do not use plain water, as it will rapidly generate HBr acid. Instead, cover the spill with a 1:1 mixture of sand and sodium carbonate (soda ash) to absorb moisture and neutralize the acid simultaneously.

• Collect: Use a plastic (non-sparking) dustpan to collect the neutralized mixture[6]. Place it in a sealed, compatible plastic container.

Waste Disposal Plan

Improper disposal of hydrobromide salts can lead to pressurized gas buildup or exothermic reactions in waste carboys.

• Segregation: Classify the material strictly as "Halogenated Organic Waste - Acidic"[7].

• Quenching Protocol (Self-Validating System): Do not dispose of the raw powder directly into liquid waste carboys.

  • Step 1: Suspend the residual powder in an inert, compatible solvent (e.g., cold water or dilute ethanol) inside a secondary containment vessel.

  • Step 2: Slowly add a mild base (e.g., saturated NaHCO3​ ) dropwise.

  • Validation: Monitor the evolution of CO2​ gas. Once effervescence ceases, use a pH strip to validate that the solution has reached a neutral pH (7.0–7.5) before transferring it to the main halogenated waste stream.

• Labeling: Clearly label the waste container with CAS 70850-67-8, explicitly noting the presence of brominated organics and neutralized hydrobromic acid.

References

• AccelaChem, "SY267153,Product Search,AccelaChem", [Link]

• Angene Chemical, "Safety Data Sheet - Angene Chemical",[Link]

• Loba Chemie, "TRIETHYLAMINE HYDROBROMIDE EXTRA PURE - Loba Chemie", [Link]

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• 2. Pyrimidone | Sigma-Aldrich [sigmaaldrich.com]
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